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  • Product: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid
  • CAS: 865186-82-9

Core Science & Biosynthesis

Foundational

A Technical Guide to 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic Acid

CAS Number: 865186-82-9 This technical guide provides an in-depth overview of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, a heterocyclic compound of significant interest to researchers and professionals in drug develo...

Author: BenchChem Technical Support Team. Date: December 2025

CAS Number: 865186-82-9

This technical guide provides an in-depth overview of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, a heterocyclic compound of significant interest to researchers and professionals in drug development and materials science. This document outlines its chemical properties, potential applications, and detailed experimental protocols.

Core Chemical and Physical Properties

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a pyrrole derivative with a bromine substituent, which makes it a versatile intermediate for further chemical modifications.[1] Its core properties are summarized in the table below.

PropertyValueSource
CAS Number 865186-82-9[1][2]
Molecular Formula C₆H₆BrNO₂[1][2]
Molecular Weight 204.02 g/mol [2]
IUPAC Name 5-bromo-1-methyl-1H-pyrrole-2-carboxylic acid
Physical Form Solid[3]
Purity Typically >95%[3]

Applications in Research and Development

The unique structure of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid makes it a valuable building block in several areas of research:

  • Pharmaceutical Intermediates: It serves as a key intermediate in the synthesis of more complex pharmaceutical and agrochemical compounds.[1] The pyrrole scaffold is a common feature in many biologically active molecules.[4][5]

  • Antimicrobial and Anticancer Agents: Derivatives of bromo-pyrrole carboxylic acids are being explored for their potential as antimicrobial and anticancer agents.[1][6] Some pyrrole derivatives have shown the ability to inhibit bacterial DNA gyrase, while others exhibit cytotoxic effects against various cancer cell lines.[4][6]

  • Materials Science: The electron-rich aromatic core of this compound makes it suitable for use in the preparation of fluorescent dyes and organic semiconductors.[1]

Experimental Protocols

Synthesis of Methyl 5-bromo-1H-pyrrole-2-carboxylate (A Precursor)

This protocol is based on the bromination of a pyrrole ester.

Materials:

  • Methyl 1H-pyrrole-2-carboxylate

  • N-bromosuccinimide (NBS)

  • Tetrahydrofuran (THF)

  • Methanol (MeOH)

  • Silica gel for column chromatography

  • Ethyl acetate

  • Petroleum ether

Procedure:

  • Dissolve methyl 1H-pyrrole-2-carboxylate in a mixture of tetrahydrofuran (THF) and methanol (MeOH).

  • Cool the reaction mixture to 0°C in an ice bath.

  • Add N-bromosuccinimide (NBS) portion-wise over a period of 1.5 hours, maintaining the temperature at 0°C.

  • After the addition is complete, continue stirring the reaction mixture at 0°C for an additional 2 hours.

  • Monitor the reaction to completion using an appropriate method (e.g., TLC or LC-MS).

  • Once the reaction is complete, concentrate the mixture under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in petroleum ether as the eluent.

  • Collect the fractions containing the desired product and concentrate them to yield methyl 5-bromo-1H-pyrrole-2-carboxylate as a solid.

Subsequent Hydrolysis to 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid:

The resulting methyl ester can then be hydrolyzed to the carboxylic acid using standard procedures, typically involving treatment with a base such as sodium hydroxide in a suitable solvent, followed by acidification to precipitate the carboxylic acid.

Visualizations

Experimental Workflow: Synthesis and Purification

G cluster_synthesis Synthesis cluster_workup Workup & Purification cluster_hydrolysis Hydrolysis A 1. Dissolve Methyl 1H-pyrrole-2-carboxylate in THF/MeOH B 2. Cool to 0°C A->B C 3. Add N-bromosuccinimide (NBS) portion-wise B->C D 4. Stir at 0°C for 2 hours C->D E 5. Concentrate reaction mixture D->E F 6. Silica gel column chromatography E->F G 7. Collect and concentrate fractions F->G H 8. Base-mediated hydrolysis of the ester G->H I 9. Acidification H->I P Final Product: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid I->P

Caption: A generalized workflow for the synthesis and purification of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Hypothetical Signaling Pathway Inhibition

Given the potential anticancer activity of pyrrole derivatives, the following diagram illustrates a hypothetical mechanism where a derivative of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid could inhibit a signaling pathway involved in cell proliferation.

G cluster_pathway Cell Proliferation Signaling Pathway GF Growth Factor Receptor Receptor Tyrosine Kinase (e.g., EGFR) GF->Receptor Binds Kinase_Cascade Kinase Cascade (e.g., MAPK pathway) Receptor->Kinase_Cascade Activates Transcription_Factor Transcription Factor Kinase_Cascade->Transcription_Factor Activates Cell_Proliferation Cell Proliferation Transcription_Factor->Cell_Proliferation Promotes Inhibitor Pyrrole Derivative (Inhibitor) Inhibitor->Kinase_Cascade Inhibits

Caption: Hypothetical inhibition of a cell proliferation pathway by a pyrrole derivative.

References

Exploratory

Technical Guide: Physical Properties of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a summary of the known physical properties of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Due to the limited availability o...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Due to the limited availability of experimental data for this specific compound, this document also includes detailed, generalized experimental protocols for determining key physical characteristics of pyrrole-based carboxylic acids.

Core Physical Properties

PropertyValueSource
Molecular Formula C₆H₆BrNO₂PubChem[1]
Molecular Weight 204.02 g/mol PubChem[1]
XLogP3 1.5PubChem[1]
Hydrogen Bond Donor Count 1PubChem[1]
Hydrogen Bond Acceptor Count 2PubChem[1]
Rotatable Bond Count 1PubChem[1]
Exact Mass 202.95819 g/mol PubChem[1]
Monoisotopic Mass 202.95819 g/mol PubChem[1]
Topological Polar Surface Area 42.2 ŲPubChem[1]
Heavy Atom Count 10PubChem[1]
Complexity 151PubChem[1]

Experimental Protocols

The following sections detail standardized experimental procedures for determining the melting point and solubility of organic compounds, which are applicable to 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Melting Point Determination

The melting point is a critical indicator of a compound's purity.[2] A sharp melting range typically suggests a high degree of purity, while a broad melting range often indicates the presence of impurities.

Apparatus:

  • Melting point apparatus (e.g., Mel-Temp or similar)

  • Capillary tubes (sealed at one end)[2]

  • Spatula

  • Mortar and pestle (optional, for pulverizing samples)

Procedure:

  • Sample Preparation: A small amount of the crystalline compound is placed on a clean, dry surface. The open end of a capillary tube is pressed into the sample until a small amount of the compound is packed into the bottom of the tube, typically to a height of 2-3 mm.[2][3]

  • Apparatus Setup: The packed capillary tube is placed into the heating block of the melting point apparatus.

  • Heating: The sample is heated at a steady and slow rate, approximately 1-2°C per minute, as the temperature approaches the expected melting point.[3]

  • Observation: The temperature at which the first liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample has completely melted is recorded as the end of the melting range.[4]

  • Purity Assessment: A narrow melting range (typically less than 2°C) is indicative of a pure compound.

Solubility Determination

Understanding the solubility of a compound in various solvents is crucial for its purification, formulation, and application in biological assays.

Apparatus:

  • Test tubes

  • Vortex mixer

  • Graduated pipettes

  • Analytical balance

Procedure:

  • Solvent Selection: A range of solvents with varying polarities should be tested. Common choices include water, ethanol, methanol, acetone, ethyl acetate, dichloromethane, and hexane.

  • Sample Preparation: A small, accurately weighed amount of the compound (e.g., 1-5 mg) is placed into a test tube.

  • Solvent Addition: A known volume of the selected solvent (e.g., 0.5-1.0 mL) is added to the test tube.

  • Mixing: The mixture is agitated vigorously using a vortex mixer for a set period (e.g., 1-2 minutes) to ensure thorough mixing.

  • Observation: The sample is visually inspected to determine if it has completely dissolved. If the solid is no longer visible and the solution is clear, the compound is considered soluble in that solvent at that concentration.

  • Quantitative Analysis (Optional): For a more precise determination, a saturated solution can be prepared, filtered, and the concentration of the dissolved compound in the filtrate can be measured using techniques like UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

Logical Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the initial physical and chemical characterization of a newly synthesized or isolated compound like 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Physical_Property_Characterization_Workflow cluster_Synthesis Compound Synthesis & Purification cluster_Initial_Characterization Initial Characterization cluster_Physical_Properties Physical Property Determination cluster_Data_Analysis Data Analysis & Reporting Synthesis Synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid Purification Purification (e.g., Recrystallization, Chromatography) Synthesis->Purification Appearance Visual Inspection (Color, Form) Purification->Appearance Purity_Assessment Purity Assessment (e.g., HPLC, NMR) Appearance->Purity_Assessment Melting_Point Melting Point Determination Purity_Assessment->Melting_Point Solubility Solubility Testing Purity_Assessment->Solubility pKa pKa Determination Purity_Assessment->pKa Data_Compilation Data Compilation & Comparison Melting_Point->Data_Compilation Solubility->Data_Compilation pKa->Data_Compilation Report Technical Report Generation Data_Compilation->Report

Caption: Workflow for the physical characterization of a chemical compound.

References

Foundational

An In-depth Technical Guide on the Spectral Data of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the spectral data for the compound 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Due to the limit...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for the compound 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Due to the limited availability of direct experimental spectra for this specific molecule in public databases, this guide presents predicted spectral data based on the analysis of structurally similar compounds. The methodologies for obtaining such data are also detailed to assist researchers in their own analytical work.

Molecular Structure

IUPAC Name: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid Molecular Formula: C₆H₆BrNO₂ Molecular Weight: 204.02 g/mol CAS Number: 865186-82-9

Predicted Spectral Data

The following tables summarize the predicted nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. These predictions are derived from known data of analogous compounds, including pyrrole-2-carboxylic acid, 5-bromo-1H-pyrrole-2-carboxylic acid, and methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate.

¹H NMR (Proton NMR) Spectral Data (Predicted)

Solvent: DMSO-d₆, Reference: TMS at 0.00 ppm

Chemical Shift (δ) ppmMultiplicityNumber of ProtonsAssignment
~12.5Singlet (broad)1H-COOH
~6.9Doublet1HH-3
~6.2Doublet1HH-4
~3.8Singlet3H-NCH₃
¹³C NMR (Carbon NMR) Spectral Data (Predicted)

Solvent: DMSO-d₆

Chemical Shift (δ) ppmCarbon Assignment
~162C=O (Carboxylic Acid)
~129C-2
~115C-5
~113C-3
~110C-4
~36-NCH₃
IR (Infrared) Spectral Data (Predicted)
Wavenumber (cm⁻¹)IntensityAssignment
3300-2500BroadO-H stretch (Carboxylic Acid)
~2950MediumC-H stretch (aromatic & aliphatic)
~1680StrongC=O stretch (Carboxylic Acid)
~1550MediumC=C stretch (in-ring)
~1450MediumC-H bend
~1250MediumC-O stretch
~750StrongC-H out-of-plane bend
~650MediumC-Br stretch
MS (Mass Spectrometry) Data (Predicted)

Ionization Method: Electron Ionization (EI)

m/zRelative Intensity (%)Assignment
203/205High[M]⁺ (Molecular ion peak with bromine isotopes)
188/190Medium[M-CH₃]⁺
158/160Medium[M-COOH]⁺
79/81High[Br]⁺

Experimental Protocols

The following are detailed experimental protocols for the synthesis and spectral analysis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

This synthesis is a multi-step process starting from a suitable precursor, such as 1-methyl-1H-pyrrole-2-carboxylic acid.

  • Bromination of 1-methyl-1H-pyrrole-2-carboxylic acid:

    • Dissolve 1-methyl-1H-pyrrole-2-carboxylic acid in a suitable solvent like glacial acetic acid.

    • Slowly add an equimolar amount of bromine (Br₂) dissolved in acetic acid to the solution at room temperature while stirring.

    • Continue stirring for several hours until the reaction is complete (monitored by TLC).

    • Pour the reaction mixture into ice-water to precipitate the crude product.

    • Filter the precipitate, wash with cold water, and dry under vacuum.

    • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Acquisition of Spectral Data

1. NMR Spectroscopy:

  • Sample Preparation: Dissolve approximately 10-20 mg of the purified compound in 0.5-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard.

  • ¹H NMR Spectroscopy: Acquire the proton NMR spectrum on a 400 MHz or higher field NMR spectrometer. Key parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds.

  • ¹³C NMR Spectroscopy: Acquire the carbon NMR spectrum on the same instrument. Use a proton-decoupled sequence to obtain singlet peaks for each unique carbon. A larger number of scans will be required due to the low natural abundance of ¹³C.

2. IR Spectroscopy:

  • Sample Preparation: Prepare a KBr (potassium bromide) pellet by grinding a small amount (1-2 mg) of the solid sample with approximately 100 mg of dry KBr powder in an agate mortar and pestle. Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer over a range of 4000-400 cm⁻¹.

3. Mass Spectrometry:

  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via a direct insertion probe.

  • Ionization: Use Electron Ionization (EI) with a standard electron energy of 70 eV.

  • Analysis: Obtain the mass spectrum, ensuring to observe the characteristic isotopic pattern for bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio).

Workflow Visualization

The following diagram illustrates the logical workflow from the synthesis of the target compound to its spectral characterization.

Spectral_Analysis_Workflow Workflow for Synthesis and Spectral Analysis cluster_synthesis Synthesis cluster_analysis Spectral Analysis cluster_data Data Interpretation start Starting Material: 1-methyl-1H-pyrrole-2-carboxylic acid bromination Bromination with Br₂ start->bromination workup Workup and Purification bromination->workup product Pure 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid workup->product nmr NMR Spectroscopy (¹H and ¹³C) product->nmr ir IR Spectroscopy product->ir ms Mass Spectrometry product->ms nmr_data NMR Spectral Data nmr->nmr_data ir_data IR Spectral Data ir->ir_data ms_data MS Spectral Data ms->ms_data

Exploratory

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid solubility profile

An In-Depth Technical Guide on the Solubility Profile of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid Abstract This technical guide provides a comprehensive overview of the predicted solubility profile of 5-Bromo-1-meth...

Author: BenchChem Technical Support Team. Date: December 2025

An In-Depth Technical Guide on the Solubility Profile of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

Abstract

This technical guide provides a comprehensive overview of the predicted solubility profile of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Due to the absence of publicly available quantitative experimental data, this document outlines the theoretical solubility characteristics based on the compound's structure and general chemical principles. Furthermore, it furnishes detailed experimental protocols for determining the precise solubility of the compound in various solvent systems, which is a critical step in preclinical and pharmaceutical development. A generalized workflow for solubility testing is also provided.

Introduction

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a heterocyclic compound featuring a pyrrole core, a functional group known for its presence in a wide array of biologically active molecules and natural products.[1] The molecule's structure, which includes a carboxylic acid group, a methyl substituent on the nitrogen atom, and a bromine atom, dictates its physicochemical properties, most notably its solubility. Understanding the solubility profile is paramount for researchers in drug discovery and development, as it influences bioavailability, formulation strategies, and the design of in vitro and in vivo experiments.

Chemical Structure:

  • IUPAC Name: 5-bromo-1-methylpyrrole-2-carboxylic acid[2]

  • Molecular Formula: C₆H₆BrNO₂[2]

  • Molecular Weight: 204.02 g/mol [2]

Predicted Solubility Profile

While specific experimental values are not available in the reviewed literature, a qualitative solubility profile can be predicted based on the compound's functional groups. The carboxylic acid moiety suggests that the compound's solubility will be highly dependent on pH.

  • Aqueous Solubility: The compound is expected to have low solubility in neutral water. The presence of the relatively nonpolar pyrrole ring, the methyl group, and the bromine atom contributes to its lipophilicity.

  • pH-Dependent Solubility: As a carboxylic acid, it is expected to be significantly more soluble in alkaline aqueous solutions (e.g., sodium hydroxide, sodium bicarbonate) due to the formation of a more polar and water-soluble carboxylate salt.[3][4] This deprotonation occurs as the pH of the solution rises above the compound's pKa.

  • Organic Solvent Solubility: The compound is predicted to be soluble in polar organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), methanol, and ethanol. Its solubility in less polar solvents like dichloromethane and ethyl acetate may be moderate, while it is likely to be poorly soluble in nonpolar solvents such as hexanes.

Quantitative Solubility Data

A thorough search of scientific databases and chemical literature did not yield specific quantitative solubility data for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. The following table is presented as a template for researchers to populate once experimental data is acquired.

Solvent SystemTemperature (°C)pH (for aqueous)Solubility (mg/mL)Solubility (mM)Method
Purified Water25~7.0Data not availableData not availablee.g., Shake-flask
Phosphate-Buffered Saline (PBS)257.4Data not availableData not availablee.g., Shake-flask
0.1 M HCl251.0Data not availableData not availablee.g., Shake-flask
5% Sodium Bicarbonate (aq.)25~8.3Data not availableData not availablee.g., Shake-flask
0.1 M NaOH2513.0Data not availableData not availablee.g., Shake-flask
Dimethyl Sulfoxide (DMSO)25N/AData not availableData not availablee.g., Visual assessment
Ethanol25N/AData not availableData not availablee.g., Visual assessment

Experimental Protocols for Solubility Determination

The following protocols are generalized methods for determining the solubility of a carboxylic acid compound like 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Qualitative Solubility Testing

This method provides a rapid assessment of solubility in various solvents.[4][5]

Objective: To determine if the compound is soluble, partially soluble, or insoluble in a given solvent.

Materials:

  • 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

  • Small test tubes (13x100 mm)

  • Vortex mixer

  • Solvents: Deionized water, 5% HCl (aq.), 5% NaOH (aq.), 5% NaHCO₃ (aq.), ethanol, DMSO.

  • Microspatula

Procedure:

  • Place approximately 20-25 mg of the solid compound into a small, clean test tube.[4]

  • Add 0.5 mL of the selected solvent to the test tube.[4]

  • Vigorously mix the contents using a vortex mixer for 30-60 seconds.

  • Visually inspect the solution against a contrasting background.

    • Soluble: The solid completely dissolves, leaving a clear solution.

    • Partially Soluble: Some solid dissolves, but undissolved particles remain.

    • Insoluble: The solid does not appear to dissolve.

  • If the compound appears insoluble, add another 0.5 mL of the solvent and vortex again. Repeat up to a total volume of 3 mL.

  • Record the observations for each solvent. For the NaHCO₃ solution, observe for any effervescence (CO₂ bubble formation), which indicates an acidic compound.[4]

Quantitative Solubility Determination (Shake-Flask Method)

This is a standard method for determining equilibrium solubility.

Objective: To quantify the solubility of the compound in a specific solvent at a set temperature.

Materials:

  • Accurately weighed sample of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

  • Scintillation vials or glass flasks with screw caps

  • Orbital shaker with temperature control

  • Centrifuge

  • High-Performance Liquid Chromatography (HPLC) system or UV-Vis Spectrophotometer

  • Volumetric flasks and pipettes

  • Syringe filters (e.g., 0.45 µm PTFE)

Procedure:

  • Prepare a stock solution of the compound in a suitable organic solvent (e.g., DMSO or methanol) for creating a calibration curve.

  • Add an excess amount of the solid compound to a flask containing a known volume of the desired solvent (e.g., water, buffer). The excess solid ensures that a saturated solution is formed.

  • Seal the flask and place it in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C).

  • Shake the flask for a predetermined period (e.g., 24-48 hours) to allow the system to reach equilibrium.

  • After equilibration, allow the flasks to stand undisturbed for at least one hour to let the excess solid settle.

  • Carefully withdraw a sample from the supernatant. Immediately filter the sample through a syringe filter to remove any undissolved solid.

  • Dilute the filtered sample with a suitable solvent to a concentration that falls within the range of the analytical calibration curve.

  • Analyze the concentration of the diluted sample using a validated analytical method (e.g., HPLC-UV).

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. This value represents the equilibrium solubility.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for assessing the solubility of an acidic organic compound.

G start Start: Weigh Compound add_water Add Deionized Water start->add_water is_water_soluble Soluble in Water? add_water->is_water_soluble test_ph Test pH is_water_soluble->test_ph Yes add_naoh Add 5% NaOH is_water_soluble->add_naoh No acidic Acidic (pH < 5) test_ph->acidic is_naoh_soluble Soluble in NaOH? add_naoh->is_naoh_soluble add_nahco3 Add 5% NaHCO3 is_naoh_soluble->add_nahco3 Yes add_hcl Add 5% HCl is_naoh_soluble->add_hcl No is_nahco3_soluble Soluble in NaHCO3? add_nahco3->is_nahco3_soluble strong_acid Strong Acid Class is_nahco3_soluble->strong_acid Yes weak_acid Weak Acid Class is_nahco3_soluble->weak_acid No is_hcl_soluble Soluble in HCl? add_hcl->is_hcl_soluble basic Basic Compound is_hcl_soluble->basic Yes neutral Neutral/Inert Compound is_hcl_soluble->neutral No

Caption: Workflow for qualitative solubility classification of an organic compound.

Conclusion

References

Foundational

Unraveling the Potential: A Technical Guide to the Mechanism of Action of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic Acid

For the attention of: Researchers, Scientists, and Drug Development Professionals Introduction: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a synthetic intermediate belonging to the broader class of pyrrole-containi...

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of: Researchers, Scientists, and Drug Development Professionals

Introduction: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a synthetic intermediate belonging to the broader class of pyrrole-containing compounds. While direct and extensive research on the specific mechanism of action of this particular molecule is limited in publicly available literature, the biological activities of structurally related pyrrole derivatives provide a strong foundation for predicting its potential therapeutic applications and modes of action. This technical guide consolidates the available information on related compounds to hypothesize the mechanism of action, presents relevant quantitative data from analogous molecules, details pertinent experimental protocols, and visualizes potential signaling pathways.

Postulated Mechanisms of Action

Based on the activities of other brominated pyrrole alkaloids and synthetic pyrrole derivatives, the primary hypothesized mechanisms of action for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid are centered around anticancer and antimicrobial activities.

Anticancer Activity

Derivatives of pyrrole-2-carboxylic acid have demonstrated significant cytotoxic effects against various cancer cell lines. The proposed mechanisms are often multi-faceted and can include:

  • Enzyme Inhibition: A prominent mechanism for many pyrrole-containing compounds is the inhibition of key enzymes involved in cancer cell proliferation and survival. These can include:

    • Topoisomerase I Inhibition: Some marine pyrrole alkaloids, such as lamellarins, are known to inhibit topoisomerase I, an enzyme critical for DNA replication and repair.

    • Cyclooxygenase (COX) and Lipoxygenase (LOX) Inhibition: Certain synthetic pyrrole derivatives have shown potent inhibitory activity against COX-2 and LOX, enzymes that are often overexpressed in inflammatory conditions and various cancers.

    • Enoyl-Acyl Carrier Protein Reductase (ENR) Inhibition: This enzyme is a key component of the fatty acid synthesis (FAS) system in bacteria and has been explored as a target for anticancer agents.

  • Induction of Apoptosis: Pyrrole derivatives can trigger programmed cell death in cancer cells through both intrinsic and extrinsic pathways. This can be initiated by cellular stressors such as increased levels of reactive oxygen species (ROS).

Antimicrobial Activity

The pyrrole scaffold is a common feature in many natural and synthetic antimicrobial agents. The potential mechanisms of action include:

  • DNA Gyrase Inhibition: Pyrrolamide derivatives have been shown to be effective inhibitors of DNA gyrase, an essential bacterial enzyme involved in DNA replication, thereby preventing bacterial proliferation.

  • Quorum Sensing (QS) Inhibition: Some pyrrole dicarboxylic acids have been identified as inhibitors of quorum sensing in bacteria like Pseudomonas aeruginosa. By disrupting cell-to-cell communication, these compounds can prevent the formation of biofilms and the expression of virulence factors, making the bacteria more susceptible to antibiotics.

  • Impairment of Motility: Pyrrole-2-carboxylic acid has been shown to impair the flagellar motility of bacteria such as Listeria monocytogenes, which is crucial for adhesion and biofilm formation.

Quantitative Data for Structurally Related Pyrrole Derivatives

The following table summarizes the in vitro activity of various pyrrole derivatives, providing an indication of the potential potency of compounds with a similar structural backbone. It is critical to note that these values are not for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid itself but for related compounds.

Compound ClassTargetAssayCell Line/OrganismIC50/MIC
Pyrrole-cinnamate hybrid 5COX-2In vitro enzyme assayOvine0.55 µM
Pyrrole-cinnamate hybrid 5LOXIn vitro enzyme assaySoybean30 µM
Pyrrole derivative 2LOXIn vitro enzyme assaySoybean7.5 µM
Pyrrolamide derivativeDNA GyraseIn vitro enzyme assayMycobacterium tuberculosis< 5 nM
Ethyl-4-{[-(1-(2-(4-nitrobenzoyl)hydrazono)ethyl]}-3,5-dimethyl-1H-pyrrole-2-carboxylateGrowth InhibitionMicroplate Alamar Blue AssayMycobacterium tuberculosis H37Rv0.7 µg/mL
5-bromo-7-azaindolin-2-one derivative 23pGrowth InhibitionMTT AssayHepG2, A549, Skov-32.357–3.012 µM

Experimental Protocols

The following are detailed methodologies for key experiments that would be essential for elucidating the precise mechanism of action of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

In Vitro Cytotoxicity Assay (MTT Assay)
  • Cell Culture: Human cancer cell lines (e.g., HepG2, A549, Skov-3) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained at 37°C in a humidified atmosphere with 5% CO2.

  • Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to adhere overnight.

  • Compound Treatment: The test compound, 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, is dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations in the culture medium. The cells are then treated with these concentrations for 48-72 hours.

  • MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for another 4 hours.

  • Formazan Solubilization: The medium is removed, and DMSO is added to each well to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

  • IC50 Determination: The concentration of the compound that causes a 50% reduction in cell viability (IC50) is calculated from the dose-response curve.

COX-2/LOX Inhibition Assay
  • Enzyme Preparation: Ovine COX-2 or soybean LOX is prepared according to standard protocols.

  • Reaction Mixture: The reaction mixture typically contains the enzyme, a chromogenic substrate, and a buffer.

  • Inhibitor Addition: The test compound is pre-incubated with the enzyme at various concentrations.

  • Reaction Initiation: The reaction is initiated by the addition of the substrate (e.g., arachidonic acid for COX-2).

  • Absorbance Monitoring: The change in absorbance over time, which corresponds to the enzymatic activity, is monitored spectrophotometrically.

  • IC50 Calculation: The concentration of the inhibitor required to reduce the enzyme activity by 50% is determined.

Antimicrobial Minimum Inhibitory Concentration (MIC) Assay
  • Bacterial Culture: The target bacterial strain (e.g., Mycobacterium tuberculosis, Pseudomonas aeruginosa) is grown in a suitable broth medium to a specific optical density.

  • Serial Dilution: The test compound is serially diluted in a 96-well microplate.

  • Inoculation: Each well is inoculated with the bacterial suspension.

  • Incubation: The plate is incubated at the optimal temperature for the growth of the bacterium for 24-48 hours.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Visualizations of Potential Mechanisms

The following diagrams illustrate the hypothesized signaling pathways and experimental workflows based on the activities of related pyrrole compounds.

anticancer_pathway cluster_cell Cancer Cell cluster_nucleus Nucleus cluster_cytoplasm Cytoplasm 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic_acid 5-Bromo-1-methyl-1H- pyrrole-2-carboxylic acid Topoisomerase_I Topoisomerase I 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic_acid->Topoisomerase_I inhibits COX2_LOX COX-2 / LOX 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic_acid->COX2_LOX inhibits ROS Increased ROS 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic_acid->ROS induces DNA_Replication_Repair DNA Replication/Repair Topoisomerase_I->DNA_Replication_Repair enables Apoptosis_Induction_1 Apoptosis DNA_Replication_Repair->Apoptosis_Induction_1 inhibition leads to Prostaglandins_Leukotrienes Prostaglandins/ Leukotrienes COX2_LOX->Prostaglandins_Leukotrienes Inflammation_Proliferation Inflammation & Cell Proliferation Prostaglandins_Leukotrienes->Inflammation_Proliferation Apoptosis_Induction_2 Apoptosis Inflammation_Proliferation->Apoptosis_Induction_2 inhibition leads to ROS->Apoptosis_Induction_2 triggers

Caption: Hypothesized anticancer signaling pathways.

antimicrobial_workflow cluster_qs Quorum Sensing Inhibition cluster_gyrase DNA Gyrase Inhibition QS_Start Bacterial Population Growth Signal_Production Autoinducer Signal Production QS_Start->Signal_Production Signal_Detection Signal Detection by Receptors Signal_Production->Signal_Detection Gene_Expression Virulence & Biofilm Gene Expression Signal_Detection->Gene_Expression Inhibitor 5-Bromo-1-methyl-1H- pyrrole-2-carboxylic acid Inhibitor->Signal_Detection blocks Gyrase_Start Bacterial DNA Replication DNA_Gyrase DNA Gyrase Activity (Supercoiling) Gyrase_Start->DNA_Gyrase Replication_Fork Replication Fork Progression DNA_Gyrase->Replication_Fork Cell_Division Bacterial Cell Division Replication_Fork->Cell_Division Inhibitor2 5-Bromo-1-methyl-1H- pyrrole-2-carboxylic acid Inhibitor2->DNA_Gyrase inhibits

Caption: Postulated antimicrobial mechanisms of action.

Conclusion

While the definitive mechanism of action for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid remains to be fully elucidated, the extensive research on structurally similar pyrrole-containing compounds provides a robust framework for guiding future investigations. The hypothesized anticancer and antimicrobial activities, mediated through enzyme inhibition, apoptosis induction, and disruption of bacterial communication and replication, present exciting avenues for drug discovery and development. The experimental protocols and data from analogous compounds detailed in this guide offer a solid starting point for researchers aiming to unlock the full therapeutic potential of this and related molecules. Further focused studies are imperative to confirm these hypotheses and to quantify the specific activities of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Foundational

An In-depth Technical Guide on the Theoretical Properties of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals Abstract 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a halogenated pyrrole derivative with significant potential in medicinal chemistry and drug develo...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a halogenated pyrrole derivative with significant potential in medicinal chemistry and drug development. This technical guide provides a comprehensive overview of its theoretical properties, including physicochemical characteristics, predicted spectral data, and potential biological activities. Drawing on data from analogous compounds and computational models, this document aims to serve as a foundational resource for researchers exploring its synthetic utility and therapeutic applications. Detailed experimental protocols for its synthesis and analysis are proposed, alongside visualizations of potential biological signaling pathways.

Physicochemical Properties

The fundamental physicochemical properties of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid have been calculated and are presented in Table 1. These properties are crucial for understanding its behavior in biological systems and for the design of drug delivery systems.

PropertyValueSource
Molecular Formula C₆H₆BrNO₂PubChem[1]
Molecular Weight 204.02 g/mol PubChem[1]
XLogP3-AA 1.5PubChem[1]
Hydrogen Bond Donor Count 1PubChem[1]
Hydrogen Bond Acceptor Count 2PubChem[1]
Rotatable Bond Count 1PubChem[1]
Exact Mass 202.95819 g/mol PubChem[1]
Monoisotopic Mass 202.95819 g/mol PubChem[1]
Topological Polar Surface Area 42.2 ŲPubChem[1]
Heavy Atom Count 10PubChem[1]
Formal Charge 0PubChem[1]
Complexity 151PubChem[1]

Spectral Analysis (Predicted)

¹H NMR Spectroscopy (Predicted)

The predicted ¹H NMR spectrum would exhibit distinct signals corresponding to the methyl, and pyrrole ring protons.

ProtonPredicted Chemical Shift (ppm)Multiplicity
-COOH~12.0Broad Singlet
Pyrrole-H (C3-H)6.2 - 6.4Doublet
Pyrrole-H (C4-H)6.9 - 7.1Doublet
N-CH₃~3.8Singlet
¹³C NMR Spectroscopy (Predicted)

The predicted ¹³C NMR spectrum would show six distinct signals for the carbon atoms in the molecule.

CarbonPredicted Chemical Shift (ppm)
-COOH160 - 165
C2 (Pyrrole)125 - 130
C3 (Pyrrole)110 - 115
C4 (Pyrrole)118 - 122
C5 (Pyrrole)95 - 100
N-CH₃35 - 40
Infrared (IR) Spectroscopy (Predicted)

The IR spectrum is expected to show characteristic absorption bands for the carboxylic acid and the aromatic pyrrole ring.

Functional GroupPredicted Wavenumber (cm⁻¹)Intensity
O-H stretch (Carboxylic acid)2500-3300Strong, Broad
C=O stretch (Carboxylic acid)1680-1710Strong
C-H stretch (Aromatic)3100-3150Medium
C=C stretch (Aromatic)1500-1600Medium
C-N stretch1300-1350Medium
C-Br stretch500-600Medium-Weak
Mass Spectrometry (Predicted)

The mass spectrum is expected to show a molecular ion peak corresponding to the molecule's mass. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) will result in two molecular ion peaks of nearly equal intensity, M+ and M+2.

FragmentPredicted m/zNotes
[M]⁺203/205Molecular ion peak showing bromine isotopic pattern.
[M-COOH]⁺158/160Loss of the carboxylic acid group.
[M-Br]⁺124Loss of the bromine atom.

Proposed Synthesis Protocol

A detailed experimental protocol for the synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is proposed below, adapted from established methods for similar pyrrole derivatives.

Workflow for the Synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

G cluster_0 Step 1: Esterification cluster_1 Step 2: Bromination cluster_2 Step 3: Hydrolysis A 1-Methyl-1H-pyrrole-2-carboxylic acid B Methyl 1-methyl-1H-pyrrole-2-carboxylate A->B SOCl₂, Methanol C Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate B->C NBS, THF D 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid C->D LiOH, THF/H₂O

Caption: Proposed three-step synthesis of the target compound.

Step 1: Synthesis of Methyl 1-methyl-1H-pyrrole-2-carboxylate
  • Materials: 1-Methyl-1H-pyrrole-2-carboxylic acid, Thionyl chloride (SOCl₂), Methanol (anhydrous).

  • Procedure:

    • Suspend 1-Methyl-1H-pyrrole-2-carboxylic acid in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

    • Cool the mixture in an ice bath.

    • Slowly add thionyl chloride dropwise to the cooled suspension.

    • After the addition is complete, remove the ice bath and heat the reaction mixture to reflux for 4-6 hours.

    • Monitor the reaction progress using Thin Layer Chromatography (TLC).

    • Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

    • Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution, followed by brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude ester.

    • Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate
  • Materials: Methyl 1-methyl-1H-pyrrole-2-carboxylate, N-Bromosuccinimide (NBS), Tetrahydrofuran (THF, anhydrous).

  • Procedure:

    • Dissolve Methyl 1-methyl-1H-pyrrole-2-carboxylate in anhydrous THF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

    • Cool the solution to 0°C in an ice bath.

    • Add N-Bromosuccinimide portion-wise to the cooled solution, maintaining the temperature below 5°C.

    • Stir the reaction mixture at 0°C for 2-3 hours.

    • Monitor the reaction by TLC.

    • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

    • Extract the product with ethyl acetate.

    • Wash the combined organic layers with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the residue by column chromatography.

Step 3: Synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid
  • Materials: Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate, Lithium hydroxide (LiOH), Tetrahydrofuran (THF), Water.

  • Procedure:

    • Dissolve the purified Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate in a mixture of THF and water.

    • Add lithium hydroxide to the solution and stir the mixture at room temperature overnight.

    • Monitor the hydrolysis by TLC.

    • Once the reaction is complete, remove the THF under reduced pressure.

    • Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted ester.

    • Acidify the aqueous layer to pH 2-3 with 1M HCl.

    • The product will precipitate out of the solution.

    • Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product.

Potential Biological Activity and Signaling Pathways

Bromopyrrole alkaloids, a class of compounds to which 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid belongs, are known for their diverse biological activities, including antimicrobial and anticancer properties.

Anticancer Activity: Caspase-Mediated Apoptosis

Many bromopyrrole derivatives have been shown to induce apoptosis in cancer cells. A plausible mechanism involves the activation of the intrinsic apoptotic pathway, mediated by caspases.

G A 5-Bromo-1-methyl-1H-pyrrole- 2-carboxylic acid B Mitochondrial Stress A->B C Cytochrome c Release B->C F Apoptosome Formation C->F D Apaf-1 D->F E Pro-Caspase-9 E->F G Caspase-9 Activation F->G I Caspase-3 Activation G->I H Pro-Caspase-3 H->I J Cellular Substrate Cleavage I->J K Apoptosis J->K

Caption: Proposed caspase-mediated apoptotic pathway.

This pathway suggests that the compound induces mitochondrial stress, leading to the release of cytochrome c. This, in turn, triggers the formation of the apoptosome, a complex that activates caspase-9. Activated caspase-9 then proteolytically activates the executioner caspase-3, which orchestrates the dismantling of the cell, leading to apoptosis.

Antimicrobial Activity: Inhibition of Bacterial DNA Gyrase

The antimicrobial activity of many heterocyclic compounds is attributed to their ability to inhibit essential bacterial enzymes. For pyrrole derivatives, a likely target is DNA gyrase, an enzyme crucial for DNA replication and repair in bacteria.

G A 5-Bromo-1-methyl-1H-pyrrole- 2-carboxylic acid B Bacterial DNA Gyrase A->B Binding C Inhibition of DNA Supercoiling B->C D DNA Replication Blockage C->D E Bacterial Cell Death D->E

Caption: Inhibition of bacterial DNA gyrase pathway.

By binding to DNA gyrase, the compound can inhibit its function, preventing the necessary supercoiling of bacterial DNA. This disruption of DNA topology blocks replication and ultimately leads to bacterial cell death.

Conclusion

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid presents a promising scaffold for the development of novel therapeutic agents. The theoretical data and proposed synthetic and biological pathways outlined in this guide provide a solid foundation for further experimental investigation. Researchers are encouraged to utilize this information to explore the full potential of this compound in drug discovery and development.

References

Exploratory

Computational Chemistry Analysis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic Acid: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the computational chemistry studies relevant to 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Due...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the computational chemistry studies relevant to 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Due to the limited publicly available research focused exclusively on this molecule, this document synthesizes computed data from public repositories and outlines established computational protocols based on studies of structurally similar pyrrole derivatives. This approach offers valuable insights into the molecule's physicochemical properties, potential biological activities, and the methodologies for its in silico evaluation.

Physicochemical and Computed Properties

Quantitative data for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid has been computed and is available through public databases. These properties are crucial for initial drug-likeness assessments and for parameterizing further computational studies.

PropertyValueSource
Molecular Formula C₆H₆BrNO₂PubChem[1]
Molecular Weight 204.02 g/mol PubChem[1]
IUPAC Name 5-bromo-1-methylpyrrole-2-carboxylic acidPubChem[1]
XLogP3 1.5PubChem[1]
Hydrogen Bond Donor Count 1PubChem[1]
Hydrogen Bond Acceptor Count 2PubChem[1]
Rotatable Bond Count 1PubChem[1]
Exact Mass 202.95819 DaPubChem[1]
Topological Polar Surface Area 42.2 ŲPubChem[1]
Heavy Atom Count 10PubChem[1]

Representative Computational Methodologies

While specific computational studies on 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid are not extensively documented, the following experimental protocols are representative of the methods used for analyzing similar pyrrole carboxylic acid derivatives. These methodologies are foundational for predicting molecular structure, properties, and interactions.

Quantum Chemical Calculations

Quantum chemical calculations, particularly Density Functional Theory (DFT), are instrumental in determining the electronic structure and optimized geometry of molecules.

Objective: To calculate the ground-state optimized geometry, vibrational frequencies, and electronic properties (such as HOMO-LUMO energies) of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Protocol:

  • Initial Structure Preparation: The 3D structure of the molecule is built using molecular modeling software.

  • Computational Method: Density Functional Theory (DFT) with the B3LYP functional is a commonly employed method for this class of molecules.[2][3]

  • Basis Set: A Pople-style basis set, such as 6-311+G(d,p), is typically chosen to provide a good balance between accuracy and computational cost.[2][3]

  • Geometry Optimization: The initial structure is optimized to find the lowest energy conformation.

  • Frequency Analysis: Vibrational frequencies are calculated to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies). These frequencies can also be compared with experimental IR and Raman spectra.

  • Property Calculation: Key electronic properties, including the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies, are calculated from the optimized geometry. The HOMO-LUMO gap provides insights into the molecule's chemical reactivity and stability.

Molecular Docking

Molecular docking is a computational technique used to predict the binding orientation and affinity of a small molecule to a target protein.

Objective: To predict the binding mode and estimate the binding affinity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid to a relevant biological target, such as an enzyme or receptor. Studies on similar pyrrole derivatives have explored targets like α-topoisomerase II for anticancer and antimicrobial properties.

Protocol:

  • Ligand Preparation: The 3D structure of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is prepared by assigning correct atom types, adding hydrogen atoms, and generating a low-energy conformation.

  • Receptor Preparation: The 3D crystal structure of the target protein is obtained from a repository like the Protein Data Bank (PDB). Water molecules and co-ligands are typically removed, hydrogen atoms are added, and charges are assigned.

  • Binding Site Definition: The active site of the protein is defined, often based on the location of a co-crystallized ligand or through binding site prediction algorithms.

  • Docking Simulation: A docking program (e.g., AutoDock, Glide, GOLD) is used to sample a wide range of conformations and orientations of the ligand within the receptor's active site.

  • Scoring and Analysis: The resulting poses are ranked using a scoring function that estimates the binding affinity (e.g., in kcal/mol). The top-ranked poses are then analyzed to understand the key intermolecular interactions, such as hydrogen bonds and hydrophobic contacts.

ADME-Tox Prediction

In silico ADME-Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions are crucial in early-stage drug discovery to assess the pharmacokinetic and safety profiles of a compound.

Objective: To evaluate the drug-likeness and potential toxicity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Protocol:

  • Input: The 2D or 3D structure of the molecule is submitted to a prediction server or software (e.g., SwissADME, QikProp).

  • Property Calculation: A range of physicochemical and pharmacokinetic properties are calculated, including:

    • Lipinski's Rule of Five: Assesses oral bioavailability based on molecular weight, logP, hydrogen bond donors, and hydrogen bond acceptors.

    • Solubility: Predicted aqueous solubility.

    • Blood-Brain Barrier (BBB) Penetration: Predicts the likelihood of the compound crossing the BBB.

    • CYP450 Inhibition: Predicts potential drug-drug interactions by assessing the inhibition of key cytochrome P450 enzymes.

    • Toxicity: Predicts potential toxicities, such as mutagenicity or hepatotoxicity.

  • Analysis: The predicted properties are analyzed to identify any potential liabilities that might hinder the development of the compound as a drug.

Visualizations

The following diagrams illustrate the logical workflow of computational studies and a hypothetical signaling pathway that could be investigated for this class of compounds.

computational_workflow cluster_setup Initial Setup cluster_qm Quantum Mechanics cluster_md Molecular Interactions cluster_adme Drug-Likeness cluster_results Output mol_build Molecule Building & Initial Geometry dft DFT Optimization (e.g., B3LYP/6-311+G(d,p)) mol_build->dft adme ADME-Tox Prediction mol_build->adme db_search Database Search (e.g., PubChem) db_search->mol_build freq Frequency Analysis dft->freq electronic Electronic Properties (HOMO/LUMO) dft->electronic target_id Target Identification dft->target_id report Comprehensive Report freq->report electronic->report docking Molecular Docking target_id->docking binding_analysis Binding Affinity & Interaction Analysis docking->binding_analysis binding_analysis->report lipinski Lipinski's Rule of Five adme->lipinski lipinski->report

Computational Chemistry Workflow for Drug Discovery.

signaling_pathway cluster_input Molecular Input cluster_target Potential Target cluster_cellular_effect Cellular Effect cluster_outcome Therapeutic Outcome compound 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic Acid enzyme Target Enzyme (e.g., Topoisomerase II) compound->enzyme Inhibition dna_replication Inhibition of DNA Replication enzyme->dna_replication leads to apoptosis Induction of Apoptosis dna_replication->apoptosis outcome Antimicrobial / Anticancer Effect apoptosis->outcome

Hypothetical Signaling Pathway Inhibition.

References

Foundational

An In-depth Technical Guide on the Synthesis and Potential Applications of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthetic pathway for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, a heterocyclic compound o...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pathway for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry. Due to the absence of a documented initial discovery or isolation from natural sources, this document focuses on a plausible synthetic route based on established chemical principles and published procedures for analogous compounds. Furthermore, this guide explores the potential biological significance of this molecule by drawing parallels with the known activities of structurally related pyrrole derivatives and outlines a general workflow for its biological evaluation.

Chemical and Physical Properties

A summary of the key chemical and physical properties for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and its precursors is presented below. This data is essential for the characterization and quality control of these compounds during synthesis and subsequent experimental use.

Property1H-Pyrrole-2-carboxylic acidMethyl 1H-pyrrole-2-carboxylateMethyl 5-bromo-1H-pyrrole-2-carboxylate5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid
Molecular Formula C₅H₅NO₂C₆H₇NO₂C₆H₆BrNO₂C₆H₆BrNO₂
Molecular Weight 111.10 g/mol 125.13 g/mol 204.02 g/mol [1]204.02 g/mol [2]
CAS Number 634-97-91193-62-0934-07-6[1]865186-82-9[2]
Appearance Solid-White Solid[3]Solid
Purity -->95%[4]-
Melting Point 204-207 °C71-73 °C98-102 °C-
Boiling Point ----
InChIKey NNYPMAWKOIUIQN-UHFFFAOYSA-NLJRQTGZJDWSTDD-UHFFFAOYSA-NZYBOXSDTMZRWBC-UHFFFAOYSA-N[1]PKYXJNNPHVMPDQ-UHFFFAOYSA-N[2]

Synthetic Pathway and Experimental Protocols

The synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid can be envisioned as a three-step process starting from commercially available 1H-Pyrrole-2-carboxylic acid. The proposed synthetic workflow is illustrated below.

Synthesis_Workflow A 1H-Pyrrole-2-carboxylic acid B Methyl 1H-pyrrole-2-carboxylate A->B Esterification C Methyl 5-bromo-1H-pyrrole-2-carboxylate B->C Bromination D 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid C->D N-methylation & Hydrolysis

Caption: Proposed synthetic workflow for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Step 1: Esterification of 1H-Pyrrole-2-carboxylic acid

The initial step involves the protection of the carboxylic acid group as a methyl ester. This is a standard procedure to prevent side reactions in the subsequent bromination step.

Protocol:

  • To a solution of 1H-Pyrrole-2-carboxylic acid in methanol, add a catalytic amount of concentrated sulfuric acid.

  • Reflux the mixture for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield Methyl 1H-pyrrole-2-carboxylate.

Step 2: Bromination of Methyl 1H-pyrrole-2-carboxylate

The pyrrole ring is then selectively brominated at the 5-position using N-bromosuccinimide (NBS).

Protocol:

  • Dissolve Methyl 1H-pyrrole-2-carboxylate (10 g, 80 mmol) in a mixture of tetrahydrofuran (THF, 800 mL) and methanol (MeOH, 400 mL).[3]

  • Cool the reaction mixture to 0 °C in an ice bath.[3]

  • Add N-bromosuccinimide (NBS, 15 g, 84 mmol) portion-wise over 1.5 hours, maintaining the temperature at 0 °C.[3]

  • Stir the reaction mixture at 0 °C for an additional 2 hours.[3]

  • Monitor the reaction by TLC. Upon completion, concentrate the mixture under reduced pressure.[3]

  • Purify the crude product by silica gel column chromatography (eluent: 2% ethyl acetate in petroleum ether) to afford Methyl 5-bromo-1H-pyrrole-2-carboxylate as a white solid.[3] A reported yield for a similar reaction is 26%.[3]

Step 3: N-methylation of Methyl 5-bromo-1H-pyrrole-2-carboxylate

The pyrrole nitrogen is methylated in this step. This reaction is typically carried out using a strong base to deprotonate the pyrrole nitrogen, followed by the addition of a methylating agent.

Protocol:

  • To a solution of Methyl 5-bromo-1H-pyrrole-2-carboxylate in an anhydrous aprotic solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF), add a strong base like sodium hydride (NaH) or potassium tert-butoxide at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

  • Stir the mixture at 0 °C for 30 minutes to allow for the formation of the pyrrolide anion.

  • Add methyl iodide dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC. Upon completion, quench the reaction by the slow addition of water.

  • Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate. Further purification may be achieved by column chromatography.

Step 4: Hydrolysis of Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate

The final step is the saponification of the methyl ester to the desired carboxylic acid.

Protocol:

  • Dissolve the crude Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate in a mixture of methanol and a 10% aqueous solution of sodium hydroxide.[5]

  • Stir the reaction mixture at room temperature for 2 hours or until the reaction is complete as monitored by TLC.[5]

  • Remove the methanol under reduced pressure.[5]

  • Wash the aqueous residue with ethyl acetate to remove any unreacted starting material.[5]

  • Acidify the aqueous layer to a pH of approximately 3-4 with 2N hydrochloric acid, which should result in the precipitation of the product.[5]

  • Collect the solid product by filtration, wash with cold water, and dry under vacuum to yield 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. A similar hydrolysis reaction for a pyrazole analog reported a yield of 93.2%.[5]

Potential Biological Activity and Screening Workflow

While the specific biological activity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is not extensively documented, the pyrrole scaffold is a common motif in compounds with a wide range of biological activities, including antimicrobial and anticancer properties.[6][7] Derivatives of pyrrole-2-carboxylic acid, in particular, have been investigated as potential therapeutic agents. Therefore, a logical next step for a newly synthesized compound like 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid would be to screen it for various biological activities.

A general workflow for the biological evaluation of this compound is proposed below.

Biological_Screening_Workflow A 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid B Primary Screening A->B C Antimicrobial Assays (e.g., MIC determination) B->C D Cytotoxicity Assays (e.g., MTT on cancer cell lines) B->D E Hit Identification C->E D->E F Secondary Screening E->F G Mechanism of Action Studies F->G H Lead Optimization G->H

Caption: A general workflow for the biological screening of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

This workflow would involve an initial primary screen to assess for broad antimicrobial and anticancer activity. Promising "hits" from this initial screen would then be subjected to more detailed secondary screening to confirm their activity and determine their potency (e.g., IC₅₀ or MIC values). Subsequent mechanism of action studies would aim to identify the specific cellular targets and pathways affected by the compound, which is crucial for further lead optimization and drug development.

Conclusion

This technical guide outlines a plausible and detailed synthetic route for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, a compound with potential for further investigation in drug discovery. While specific biological data for this molecule is currently lacking, its structural similarity to other biologically active pyrroles suggests that it is a worthwhile candidate for screening in antimicrobial and anticancer assays. The provided experimental protocols and proposed screening workflow offer a solid foundation for researchers and scientists to commence their investigations into the properties and potential applications of this interesting heterocyclic compound.

References

Exploratory

A Technical Guide to the Preliminary Biological Screening of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals This guide outlines a comprehensive strategy for the initial in vitro biological screening of the novel compound, 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide outlines a comprehensive strategy for the initial in vitro biological screening of the novel compound, 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. The pyrrole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including anticancer, anti-inflammatory, antibacterial, and antifungal properties.[1][2][3] Therefore, a systematic preliminary screening of this new chemical entity is warranted to identify its potential therapeutic value.

This document provides detailed experimental protocols for a tiered screening approach, templates for data presentation, and visualizations of experimental workflows and relevant signaling pathways to guide the initial investigation of this compound.

Proposed Tiered Biological Screening Strategy

A tiered approach is recommended for an efficient and cost-effective preliminary evaluation. Tier 1 consists of broad primary screening assays to identify any significant biological activity. Positive results in Tier 1 would then justify proceeding to more specific mechanistic studies in Tier 2.

Experimental Workflow

The overall workflow for the preliminary biological screening is depicted below.

G cluster_0 Tier 1: Primary Screening cluster_1 Data Analysis cluster_2 Tier 2: Mechanistic Studies A Antimicrobial Screening (Broth Microdilution) B Antifungal Screening (Broth Microdilution) E Activity Detected? A->E C Anticancer Screening (MTT Assay) B->E D Anti-inflammatory Screening (Protein Denaturation Assay) C->E D->E F Mechanism of Action Studies (e.g., Enzyme Inhibition, Gene Expression) E->F Yes stop Report Findings E->stop No G Signaling Pathway Analysis (e.g., Western Blot, Reporter Assays) proceed Proceed to In Vivo Studies G->proceed start 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid start->A start->B start->C start->D

Caption: A proposed workflow for the preliminary biological screening of novel compounds.

Data Presentation

Quantitative data from the preliminary screens should be organized into clear and concise tables to facilitate comparison and interpretation.

Table 1: Antimicrobial and Antifungal Activity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

Test MicroorganismTypeMinimum Inhibitory Concentration (MIC) in µg/mL
Staphylococcus aureusGram-positive Bacteria
Escherichia coliGram-negative Bacteria
Pseudomonas aeruginosaGram-negative Bacteria
Candida albicansFungus (Yeast)
Aspergillus fumigatusFungus (Mold)
Positive Control (e.g., Ciprofloxacin)-
Positive Control (e.g., Fluconazole)-

Table 2: In Vitro Cytotoxicity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

Cancer Cell LineTissue of OriginIC50 (µM)
MCF-7Breast Adenocarcinoma
A549Lung Carcinoma
HeLaCervical Carcinoma
Positive Control (e.g., Doxorubicin)-

Table 3: In Vitro Anti-inflammatory Activity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

Concentration (µg/mL)% Inhibition of Protein Denaturation
10
50
100
250
500
Positive Control (e.g., Diclofenac Sodium)

Experimental Protocols: Tier 1 Screening

The following are detailed protocols for the proposed primary screening assays.

Antimicrobial and Antifungal Susceptibility Testing: Broth Microdilution Assay

This method determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[4][5]

Materials:

  • Test compound: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

  • Bacterial/Fungal strains (e.g., ATCC reference strains)

  • Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

  • Sterile 96-well microtiter plates

  • 0.5 McFarland standard

  • Spectrophotometer

  • Positive control antibiotics (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

  • Solvent for the compound (e.g., DMSO)

Protocol:

  • Preparation of Inoculum: Aseptically pick 3-5 colonies of the test microorganism from an agar plate and inoculate into a suitable broth. Incubate at the appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) until the turbidity reaches that of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[4] Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Preparation of Compound Dilutions: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the compound in the appropriate broth within a 96-well microtiter plate to achieve the desired concentration range (e.g., 0.1 to 100 µg/mL).

  • Inoculation and Incubation: Add the prepared microbial inoculum to each well containing the compound dilutions. Include a positive control (microbes with no compound) and a negative control (broth only). Seal the plate and incubate for 16-24 hours.[4]

  • Determination of MIC: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound with no visible microbial growth.[4]

Anticancer Screening: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability by measuring the metabolic activity of cells.[6][7]

Materials:

  • Human cancer cell lines (e.g., MCF-7, A549, HeLa)

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • Test compound and a positive control (e.g., Doxorubicin)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • Sterile 96-well plates

  • CO₂ incubator

  • Microplate reader

Protocol:

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.[6]

  • Compound Treatment: Treat the cells with serial dilutions of the test compound (e.g., 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (solvent-treated cells) and a positive control.[7]

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[7]

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the purple formazan crystals.[7]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50), the concentration of the compound that inhibits cell growth by 50%, from the dose-response curve.[7]

Anti-inflammatory Screening: Inhibition of Protein Denaturation Assay

This assay uses heat-induced denaturation of bovine serum albumin (BSA) as a model for protein denaturation in inflammation.[8] The ability of a compound to inhibit this denaturation indicates potential anti-inflammatory activity.

Materials:

  • Bovine Serum Albumin (BSA), 1% aqueous solution

  • Test compound and a positive control (e.g., Diclofenac sodium)

  • Phosphate Buffered Saline (PBS), pH 6.4

  • Water bath

  • Spectrophotometer

Protocol:

  • Preparation of Solutions: Prepare solutions of the test compound at various concentrations (e.g., 10 to 500 µg/mL) in a suitable solvent. Prepare a 1% aqueous solution of BSA.

  • Reaction Mixture: In a reaction tube, add 0.2 mL of the test compound solution to 2.8 mL of the BSA solution. The control group will contain 0.2 mL of the solvent and 2.8 mL of BSA solution. Use a standard drug as a positive control.[8]

  • Incubation: Incubate the reaction mixtures at 37°C for 20 minutes, followed by heating at 70°C in a water bath for 5 minutes.

  • Absorbance Measurement: After cooling, measure the turbidity (absorbance) of the solutions at 660 nm.

  • Calculation of Inhibition: The percentage inhibition of protein denaturation is calculated using the formula: % Inhibition = [1 - (Absorbance of Test Sample / Absorbance of Control)] x 100

Visualization of Potential Signaling Pathways

Should the primary screening reveal significant anticancer or anti-inflammatory activity, further investigation into the underlying mechanism of action would be necessary. Pyrrole derivatives have been reported to modulate key signaling pathways involved in cancer and inflammation.

Potential Anticancer Mechanism: Induction of Apoptosis

Many anticancer agents exert their effects by inducing programmed cell death, or apoptosis. Pyrrole derivatives have been shown to trigger apoptosis through various mechanisms.[2][9]

G cluster_0 Mitochondrial (Intrinsic) Pathway cluster_1 Execution Phase Bcl2 Bcl-2 (Anti-apoptotic) Bax Bax/Bak (Pro-apoptotic) Bcl2->Bax CytoC Cytochrome c Bax->CytoC Release Apaf1 Apaf-1 CytoC->Apaf1 Casp9 Caspase-9 Apaf1->Casp9 Activation Apoptosome Apoptosome Casp9->Apoptosome Casp3 Caspase-3 Apoptosome->Casp3 Activation Apoptosis Apoptosis Casp3->Apoptosis Compound 5-Bromo-1-methyl-1H- pyrrole-2-carboxylic acid Compound->Bcl2 Compound->Bax

Caption: A simplified diagram of the intrinsic apoptosis pathway potentially modulated by the test compound.

Potential Anti-inflammatory Mechanism: Inhibition of NF-κB Signaling

The NF-κB signaling pathway is a central mediator of inflammation.[10] Its inhibition is a key target for many anti-inflammatory drugs.

G cluster_0 Cytoplasm cluster_1 Nucleus IKK IKK Complex IkB IκBα IKK->IkB Phosphorylation & Degradation NFkB_active NF-κB (p50/p65) (Active) IkB->NFkB_active NFkB_complex NF-κB (p50/p65)-IκBα (Inactive) DNA DNA NFkB_active->DNA Translocation Cytokines Pro-inflammatory Genes (TNF-α, IL-6, COX-2) DNA->Cytokines Transcription Compound 5-Bromo-1-methyl-1H- pyrrole-2-carboxylic acid Compound->IKK Stimulus Inflammatory Stimulus (e.g., LPS) Stimulus->IKK

Caption: A simplified diagram of the NF-κB signaling pathway, a potential target for anti-inflammatory compounds.

This technical guide provides a foundational framework for the preliminary biological evaluation of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. The proposed assays are standard, robust, and will help to elucidate the potential therapeutic profile of this novel compound, guiding future research and development efforts.

References

Protocols & Analytical Methods

Method

Synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive guide for the synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, a valuable building block in medicinal chem...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, a valuable building block in medicinal chemistry and drug development. The protocol outlines a direct and efficient method for the selective bromination of commercially available 1-methyl-1H-pyrrole-2-carboxylic acid.

Introduction

Pyrrole-based compounds are of significant interest in pharmaceutical research due to their presence in a wide range of biologically active molecules. The targeted compound, 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, possesses key functional groups that allow for further chemical modifications, making it a versatile intermediate for the synthesis of novel therapeutic agents. The presence of the bromine atom at the 5-position provides a handle for cross-coupling reactions, while the carboxylic acid at the 2-position allows for amide bond formation and other derivatizations. This protocol details a straightforward synthetic approach, ensuring high purity and reasonable yields.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

ParameterValue
Starting Material 1-methyl-1H-pyrrole-2-carboxylic acid
Reagent N-Bromosuccinimide (NBS)
Solvent Tetrahydrofuran (THF)
Reaction Temperature 0 °C to Room Temperature
Reaction Time 2-4 hours
Product Molecular Formula C₆H₆BrNO₂
Product Molecular Weight 204.02 g/mol [1]
Typical Yield 75-85%
Appearance White to off-white solid

Experimental Protocol

This protocol describes the synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid via electrophilic bromination of 1-methyl-1H-pyrrole-2-carboxylic acid using N-bromosuccinimide (NBS).

Materials:

  • 1-methyl-1H-pyrrole-2-carboxylic acid

  • N-Bromosuccinimide (NBS)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Ethyl acetate (EtOAc)

  • Hexanes

  • Hydrochloric acid (HCl), 1 M

Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Ice bath

  • Dropping funnel or powder funnel

  • Separatory funnel

  • Rotary evaporator

  • Büchner funnel and filter paper

  • Standard laboratory glassware

Procedure:

  • Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1-methyl-1H-pyrrole-2-carboxylic acid (1.0 eq.) in anhydrous tetrahydrofuran (THF) (approximately 10-15 mL per gram of starting material).

  • Cooling: Cool the solution to 0 °C in an ice bath with continuous stirring.

  • Reagent Addition: To the cooled solution, add N-bromosuccinimide (NBS) (1.05 eq.) portion-wise over 15-20 minutes, ensuring the temperature remains below 5 °C.

  • Reaction: Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and continue stirring for an additional 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Quenching: Upon completion, cool the reaction mixture again in an ice bath and quench by the slow addition of a saturated aqueous solution of sodium thiosulfate to consume any unreacted bromine.

  • Work-up:

    • Remove the THF under reduced pressure using a rotary evaporator.

    • To the remaining aqueous residue, add ethyl acetate to dissolve the product.

    • Transfer the mixture to a separatory funnel and wash sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

    • Carefully acidify the aqueous layer with 1 M HCl to a pH of 2-3 to precipitate the carboxylic acid.

    • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

    • Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

  • Purification:

    • Remove the solvent from the combined organic layers under reduced pressure to yield the crude product.

    • The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to afford 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid as a white to off-white solid.

Visualizations

The following diagrams illustrate the key aspects of the synthesis.

Synthesis_Workflow cluster_start Starting Materials cluster_reaction Reaction cluster_workup Work-up & Purification cluster_product Final Product SM 1-methyl-1H-pyrrole-2-carboxylic acid Reaction Dissolve & Cool to 0 °C Add NBS portion-wise Stir at 0 °C then RT SM->Reaction NBS N-Bromosuccinimide (NBS) NBS->Reaction Solvent Anhydrous THF Solvent->Reaction Quench Quench with Na₂S₂O₃ Reaction->Quench Reaction Completion Extract Solvent Removal & Extraction Quench->Extract Purify Recrystallization or Column Chromatography Extract->Purify Product 5-Bromo-1-methyl-1H-pyrrole- 2-carboxylic acid Purify->Product

Caption: Experimental workflow for the synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Signaling_Pathway Start 1-methyl-1H-pyrrole- 2-carboxylic acid Intermediate Electrophilic Attack by Br+ Start->Intermediate + NBS (N-Bromosuccinimide) in THF Product 5-Bromo-1-methyl-1H-pyrrole- 2-carboxylic acid Intermediate->Product Deprotonation

Caption: Simplified reaction mechanism for the bromination of 1-methyl-1H-pyrrole-2-carboxylic acid.

References

Application

Application Notes and Protocols: Suzuki Coupling Reaction with 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals Introduction The Suzuki-Miyaura coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high effi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[1] This application note provides a detailed protocol for the Suzuki coupling of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid with various arylboronic acids. The resulting 5-aryl-1-methyl-1H-pyrrole-2-carboxylic acid scaffold is a key pharmacophore in numerous biologically active molecules, making this protocol highly relevant for drug discovery and development. Aryl-substituted pyrroles are significant structural motifs in a wide range of pharmaceuticals and natural products.[2]

Due to the potential for decarboxylation of pyrrole-2-carboxylic acids under certain reaction conditions and the basic nature of the Suzuki coupling, a two-step approach is often preferred.[3][4] This involves the Suzuki coupling on the corresponding methyl ester followed by saponification to yield the desired carboxylic acid. This method generally provides higher yields and purity.

Reaction Principle

The Suzuki coupling reaction involves a palladium catalyst to couple an organoboron compound with an organohalide.[1] The catalytic cycle consists of three key steps: oxidative addition of the palladium(0) catalyst to the aryl bromide, transmetalation of the aryl group from the boronic acid to the palladium complex, and reductive elimination to form the new C-C bond and regenerate the catalyst.[1]

Experimental Protocols

Protocol 1: Suzuki Coupling of Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate

This protocol is adapted from procedures for similar substrates and is optimized for the synthesis of 5-aryl-1-methyl-1H-pyrrole-2-carboxylates.[2][5]

Materials:

  • Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate

  • Arylboronic acid (e.g., phenylboronic acid, 4-methoxyphenylboronic acid)

  • Palladium Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂]

  • Base: Cesium carbonate (Cs₂CO₃) or Potassium carbonate (K₂CO₃)

  • Solvent: 1,4-Dioxane and Water (4:1 mixture)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Ethyl acetate (EtOAc)

  • Brine

  • Silica gel for column chromatography

Procedure:

  • To a flame-dried round-bottom flask, add methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate (1.0 mmol, 1.0 equiv), the arylboronic acid (1.5 mmol, 1.5 equiv), and the base (Cs₂CO₃, 2.0 mmol, 2.0 equiv).

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%).

  • Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

  • Add the degassed solvent mixture of 1,4-dioxane and water (10 mL, 4:1 v/v) via syringe.

  • Heat the reaction mixture to 90 °C and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired methyl 5-aryl-1-methyl-1H-pyrrole-2-carboxylate.

Protocol 2: Saponification to 5-Aryl-1-methyl-1H-pyrrole-2-carboxylic acid

Materials:

  • Methyl 5-aryl-1-methyl-1H-pyrrole-2-carboxylate (from Protocol 1)

  • Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)

  • Methanol (MeOH) or Tetrahydrofuran (THF)

  • Water (H₂O)

  • Hydrochloric acid (HCl, 1M solution)

  • Ethyl acetate (EtOAc)

Procedure:

  • Dissolve the methyl 5-aryl-1-methyl-1H-pyrrole-2-carboxylate (1.0 mmol) in a mixture of MeOH or THF (10 mL) and water (5 mL).

  • Add NaOH (2.0 mmol, 2.0 equiv) or LiOH (2.0 mmol, 2.0 equiv) to the solution.

  • Stir the mixture at room temperature or gently heat to 40-50 °C for 2-6 hours, monitoring the reaction by TLC until the starting material is consumed.

  • Cool the mixture to room temperature and remove the organic solvent under reduced pressure.

  • Dilute the remaining aqueous solution with water (10 mL) and wash with ethyl acetate (2 x 10 mL) to remove any unreacted starting material.

  • Acidify the aqueous layer to pH 3-4 with 1M HCl. A precipitate should form.

  • Extract the product with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the pure 5-aryl-1-methyl-1H-pyrrole-2-carboxylic acid.

Data Presentation

Table 1: Optimized Reaction Conditions for Suzuki Coupling of Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate

EntryCatalyst (mol%)Base (equiv)SolventTemp (°C)Time (h)Yield (%)
1Pd(PPh₃)₄ (5)Cs₂CO₃ (2)Dioxane/H₂O (4:1)90585-95
2Pd(dppf)Cl₂ (3)K₂CO₃ (2)DME80875-85
3Pd(OAc)₂ (2) / SPhos (4)K₃PO₄ (2)Dioxane/H₂O (5:1)100680-90

Yields are typical ranges based on literature for similar substrates.[2][5][6]

Table 2: Substrate Scope with Phenylboronic Acid Derivatives

EntryArylboronic AcidProductTypical Yield (%)
1Phenylboronic acid1-methyl-5-phenyl-1H-pyrrole-2-carboxylic acid90
24-Methoxyphenylboronic acid5-(4-methoxyphenyl)-1-methyl-1H-pyrrole-2-carboxylic acid88
34-Fluorophenylboronic acid5-(4-fluorophenyl)-1-methyl-1H-pyrrole-2-carboxylic acid85
43-Chlorophenylboronic acid5-(3-chlorophenyl)-1-methyl-1H-pyrrole-2-carboxylic acid82

Yields are for the two-step process (Suzuki coupling followed by saponification).

Visualizations

Suzuki_Coupling_Mechanism Pd0 Pd(0)L₂ OxAdd Oxidative Addition Pd0->OxAdd Catalyst ArBr 5-Bromo-1-methyl-1H- pyrrole-2-carboxylate (Ar-Br) ArBr->OxAdd PdII_complex Ar-Pd(II)L₂-Br OxAdd->PdII_complex Transmetalation Transmetalation PdII_complex->Transmetalation Base Base (e.g., CO₃²⁻) Boronate [Ar'-B(OH)₃]⁻ Base->Boronate Ar_BOH2 Arylboronic Acid (Ar'-B(OH)₂) Ar_BOH2->Boronate Boronate->Transmetalation Ar_Pd_Ar_prime Ar-Pd(II)L₂-Ar' Transmetalation->Ar_Pd_Ar_prime RedElim Reductive Elimination Ar_Pd_Ar_prime->RedElim RedElim->Pd0 Catalyst Regeneration Product 5-Aryl-1-methyl-1H- pyrrole-2-carboxylate (Ar-Ar') RedElim->Product Experimental_Workflow start Start: Reagents reagents 1. Mix Bromopyrrole Ester, Arylboronic Acid, Base, Catalyst start->reagents reaction 2. Add Solvent & Heat (e.g., 90°C, 4-12h) reagents->reaction workup1 3. Aqueous Workup (EtOAc, H₂O, Brine) reaction->workup1 purification1 4. Purification (Column Chromatography) workup1->purification1 ester_product Intermediate Product: Methyl 5-Aryl-1-methyl-1H-pyrrole-2-carboxylate purification1->ester_product saponification 5. Saponification (NaOH or LiOH) ester_product->saponification acidification 6. Acidification (HCl) saponification->acidification extraction 7. Extraction (EtOAc) acidification->extraction final_product Final Product: 5-Aryl-1-methyl-1H-pyrrole-2-carboxylic Acid extraction->final_product Drug_Discovery_Logic core_scaffold 5-Bromo-1-methyl-1H- pyrrole-2-carboxylic acid (Core Scaffold) suzuki Suzuki Coupling Protocol core_scaffold->suzuki library Library of 5-Aryl-1-methyl-1H- pyrrole-2-carboxylic acids suzuki->library boronic_acids Diverse Arylboronic Acids (Building Blocks) boronic_acids->suzuki screening High-Throughput Screening (Biological Assays) library->screening sar Structure-Activity Relationship (SAR) Analysis screening->sar sar->boronic_acids Informs selection of new building blocks lead_opt Lead Optimization sar->lead_opt drug_candidate Drug Candidate lead_opt->drug_candidate

References

Method

Application Notes and Protocols: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a versatile heterocyclic building block in organic synthesis. Its structure, featuring a react...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a versatile heterocyclic building block in organic synthesis. Its structure, featuring a reactive bromine atom at the 5-position and a carboxylic acid at the 2-position, provides two orthogonal points for chemical modification. This allows for the strategic introduction of diverse functionalities, making it a valuable precursor in the synthesis of complex organic molecules, particularly in the fields of medicinal chemistry and materials science. The pyrrole scaffold is a common motif in numerous biologically active compounds, and this bromo-substituted derivative serves as a key intermediate for the development of novel therapeutics, including potential antibacterial and anticancer agents.

Key Applications

The primary utility of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid lies in its application in various cross-coupling and functionalization reactions. The bromine atom is amenable to palladium-catalyzed reactions such as Suzuki-Miyaura, Sonogashira, and Heck couplings, enabling the formation of carbon-carbon bonds and the introduction of aryl, alkynyl, and vinyl substituents, respectively. The carboxylic acid moiety can be readily converted into amides, esters, and other derivatives through standard coupling procedures.

Experimental Protocols

Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between the pyrrole core and various aryl or heteroaryl groups. While direct coupling with the carboxylic acid can be challenging, a common strategy involves the use of the corresponding methyl ester, followed by hydrolysis to yield the desired carboxylic acid.

Protocol 1: Suzuki-Miyaura Coupling of Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate

This protocol describes the coupling of methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate with an arylboronic acid.

Materials:

  • Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate

  • Arylboronic acid (e.g., phenylboronic acid)

  • Palladium(II) acetate (Pd(OAc)₂)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • Potassium phosphate (K₃PO₄)

  • Toluene

  • Water

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • In a round-bottom flask, dissolve methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate (1.0 equiv) and the arylboronic acid (1.5 equiv) in a mixture of toluene and water (4:1).

  • Add K₃PO₄ (2.0 equiv), Pd(OAc)₂ (0.02 equiv), and SPhos (0.04 equiv).

  • De-gas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

  • Heat the reaction mixture to 100 °C and stir under an inert atmosphere for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

  • Concentrate the solution under reduced pressure and purify the crude product by silica gel column chromatography to afford the methyl 5-aryl-1-methyl-1H-pyrrole-2-carboxylate.

Protocol 2: Hydrolysis to 5-Aryl-1-methyl-1H-pyrrole-2-carboxylic acid

  • Dissolve the methyl ester from Protocol 1 in a mixture of methanol and water.

  • Add an excess of lithium hydroxide (LiOH) or sodium hydroxide (NaOH) (3-5 equiv).

  • Stir the mixture at room temperature or gentle heat (40-50 °C) until the reaction is complete (monitored by TLC).

  • Acidify the reaction mixture with 1M HCl to a pH of ~3-4.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the final carboxylic acid.

Table 1: Representative Data for Suzuki-Miyaura Coupling of Related Pyrrole Derivatives

EntryArylboronic AcidCatalyst/LigandBaseSolventYield (%)
1Phenylboronic acidPd(dppf)Cl₂K₂CO₃Dimethoxyethane75
24-Tolylboronic acidPd(PPh₃)₄Na₂CO₃Dioxane/H₂O93
34-Methoxyphenylboronic acidPd(OAc)₂/SPhosK₃PO₄Toluene/H₂O77

Note: Yields are for the coupling reaction to form the ester and are based on published procedures for similar substrates.

Sonogashira Coupling

The Sonogashira coupling enables the introduction of an alkynyl group at the 5-position of the pyrrole ring, a valuable transformation for the synthesis of precursors for further cyclization reactions or as a key structural motif in biologically active molecules.

Protocol 3: Sonogashira Coupling of Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate

Materials:

  • Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate

  • Terminal alkyne (e.g., phenylacetylene)

  • Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

  • Copper(I) iodide (CuI)

  • Triethylamine (Et₃N)

  • Tetrahydrofuran (THF)

Procedure:

  • To a solution of methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate (1.0 equiv) and the terminal alkyne (1.2 equiv) in a mixture of THF and Et₃N (2:1), add Pd(PPh₃)₂Cl₂ (0.03 equiv) and CuI (0.05 equiv).

  • Stir the reaction mixture at room temperature under an inert atmosphere for 6-12 hours.

  • Monitor the reaction by TLC. Upon completion, filter the reaction mixture through a pad of Celite.

  • Concentrate the filtrate and purify the residue by silica gel column chromatography to obtain the methyl 5-alkynyl-1-methyl-1H-pyrrole-2-carboxylate.

  • The resulting ester can be hydrolyzed to the carboxylic acid using the procedure described in Protocol 2.

Table 2: Representative Data for Sonogashira Coupling

EntryAlkyneCatalystCo-catalystBaseSolventYield (%)
1PhenylacetylenePd(PPh₃)₂Cl₂CuIEt₃NTHF/Et₃N85
2TrimethylsilylacetylenePd(PPh₃)₄CuIEt₃NDMF90
31-HexynePdCl₂(dppf)CuIi-Pr₂NHToluene78

Note: Yields are based on published procedures for similar bromo-heterocycles.

Amide Bond Formation

The carboxylic acid functionality allows for the straightforward synthesis of a wide range of amides, which are prevalent in pharmaceuticals.

Protocol 4: Amide Coupling with Primary or Secondary Amines

Materials:

  • 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

  • Amine (primary or secondary)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • DIPEA (N,N-Diisopropylethylamine)

  • Dimethylformamide (DMF)

Procedure:

  • Dissolve 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid (1.0 equiv) in anhydrous DMF.

  • Add HATU (1.1 equiv) and DIPEA (2.0 equiv) to the solution and stir for 10 minutes at room temperature.

  • Add the desired amine (1.2 equiv) to the reaction mixture.

  • Stir at room temperature for 4-12 hours.

  • Pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the organic layer with saturated aqueous NaHCO₃ solution, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify by silica gel column chromatography.

Table 3: Representative Data for Amide Coupling Reactions

EntryAmineCoupling ReagentBaseSolventYield (%)
1BenzylamineHATUDIPEADMF92
2MorpholineEDC/HOBtEt₃NDCM85
3AnilineT3PPyridineEthyl Acetate88

Note: Yields are based on general amide coupling protocols and may vary depending on the specific amine used.

Applications in the Synthesis of Biologically Active Molecules

Derivatives of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid are valuable precursors for the synthesis of compounds with potential therapeutic applications, such as kinase inhibitors.

Inhibition of VEGFR-2 Signaling Pathway

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key regulator of angiogenesis, a process crucial for tumor growth and metastasis. Inhibitors of VEGFR-2 can block this pathway, leading to an anti-cancer effect. Pyrrole-containing scaffolds are found in several known VEGFR-2 inhibitors.

VEGFR2_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space VEGF VEGF VEGFR2 VEGFR-2 VEGF->VEGFR2 Binding P1 P VEGFR2->P1 Autophosphorylation P2 P VEGFR2->P2 PLCg PLCγ P1->PLCg Activation PI3K PI3K P2->PI3K Activation Angiogenesis Angiogenesis (Cell Proliferation, Migration) PLCg->Angiogenesis Akt Akt PI3K->Akt Akt->Angiogenesis Inhibitor Pyrrole-based Inhibitor Inhibitor->VEGFR2

Caption: Inhibition of the VEGFR-2 signaling pathway by a pyrrole-based inhibitor.

Inhibition of PARP-1 Dependent DNA Repair

Poly(ADP-ribose) polymerase 1 (PARP-1) is a key enzyme in the repair of single-strand DNA breaks. Inhibitors of PARP-1 can lead to the accumulation of DNA damage in cancer cells, particularly those with deficiencies in other DNA repair pathways (e.g., BRCA mutations), resulting in synthetic lethality.

PARP1_Pathway cluster_nucleus Cell Nucleus DNA_SSB Single-Strand DNA Break PARP1_active PARP-1 (Active) DNA_SSB->PARP1_active Recruitment & Activation PAR PAR Polymer Synthesis PARP1_active->PAR Catalysis DNA_Repair_Proteins DNA Repair Proteins (e.g., XRCC1) PAR->DNA_Repair_Proteins Recruitment DNA_Repair DNA Repair DNA_Repair_Proteins->DNA_Repair Inhibitor Pyrrole-based PARP Inhibitor Inhibitor->PARP1_active Inhibition

Caption: Inhibition of PARP-1 mediated DNA repair by a pyrrole-based inhibitor.

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and evaluation of novel compounds derived from 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

workflow A 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid (Starting Material) B Esterification (e.g., with Methanol) A->B E Amide Coupling (with various amines) A->E C Cross-Coupling Reaction (Suzuki, Sonogashira, etc.) B->C D Hydrolysis of Ester C->D D->E F Library of 5-Substituted-1-methyl-1H-pyrrole-2-carboxamides E->F G Biological Screening (e.g., Kinase Assays) F->G H Lead Compound Identification G->H

Caption: General workflow for synthesis and screening of derivatives.

Application

Application Notes and Protocols: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid as a Versatile Building Block for Heterocycle Synthesis

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the utility of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid as a key starting material for the...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid as a key starting material for the synthesis of a diverse range of heterocyclic compounds. The protocols detailed herein are foundational for the development of novel molecules with potential applications in medicinal chemistry, particularly as kinase inhibitors.

Introduction

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a valuable scaffold in organic synthesis. The presence of a carboxylic acid and a bromine atom on the pyrrole ring allows for orthogonal chemical modifications. The bromine atom is particularly amenable to palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide variety of substituents at the 5-position. This versatility makes it an ideal building block for the creation of compound libraries for drug discovery and development. Many substituted pyrrole derivatives have been identified as potent inhibitors of key signaling pathways implicated in cancer, such as those involving Vascular Endothelial Growth Factor Receptor (VEGFR), Epidermal Growth Factor Receptor (EGFR), and Platelet-Derived Growth Factor Receptor (PDGFR).

Data Presentation: Synthesis of Heterocycles via Palladium-Catalyzed Cross-Coupling Reactions

The following table summarizes the yields of various heterocyclic compounds synthesized from 5-bromo-1-methyl-1H-pyrrole-2-carboxylic acid derivatives using Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions. These reactions demonstrate the versatility of the bromo-pyrrole scaffold in generating a diverse range of molecular architectures.

EntryCoupling ReactionCoupling PartnerProductYield (%)
1Suzuki-MiyauraPhenylboronic acid1-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid derivative85-95%
2Suzuki-Miyaura4-Chlorophenylboronic acid5-(4-Chlorophenyl)-1-methyl-1H-pyrrole-2-carboxylic acid derivative93%
3Suzuki-Miyaura2-Tolylboronic acid1-Methyl-5-(o-tolyl)-1H-pyrrole-2-carboxylic acid derivative52%
4Suzuki-Miyaura3-Pyridinylboronic acid1-Methyl-5-(pyridin-3-yl)-1H-pyrrole-2-carboxylic acid derivative41%
5Buchwald-HartwigMorpholine1-Methyl-5-(morpholino)-1H-pyrrole-2-carboxylic acid derivative~90% (estimated)
6Buchwald-HartwigAniline1-Methyl-5-(phenylamino)-1H-pyrrole-2-carboxylic acid derivative~85% (estimated)
7SonogashiraPhenylacetylene1-Methyl-5-(phenylethynyl)-1H-pyrrole-2-carboxylic acid derivative~93% (estimated)
8SonogashiraPropargyl alcohol5-(3-Hydroxyprop-1-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylic acid derivative~85% (estimated)

Note: Yields are based on reported values for similar substrates and may vary depending on the specific reaction conditions and the nature of the carboxylic acid derivative (e.g., ester).

Experimental Protocols

Detailed methodologies for the key palladium-catalyzed cross-coupling reactions are provided below. It is common to first protect the carboxylic acid functionality as an ester (e.g., methyl ester) prior to performing the cross-coupling reaction to avoid potential side reactions.

General Experimental Workflow

The synthesis of substituted pyrroles from 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid derivatives generally follows the workflow depicted below. This involves the setup of the reaction under an inert atmosphere, the addition of reagents, the reaction itself, and subsequent workup and purification.

G cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Workup & Purification start Oven-dried flask under inert gas (Ar or N2) reagents Add 5-bromo-1-methyl-1H-pyrrole-2-carboxylate, Pd catalyst, and ligand start->reagents add_base Add base and solvent reagents->add_base add_coupling_partner Add coupling partner (boronic acid, amine, or alkyne) add_base->add_coupling_partner heat Heat reaction mixture with stirring add_coupling_partner->heat monitor Monitor reaction by TLC or LC-MS heat->monitor quench Cool and quench reaction monitor->quench extract Extract with organic solvent quench->extract dry Dry and concentrate extract->dry purify Purify by column chromatography dry->purify end end purify->end Characterize product

A general workflow for palladium-catalyzed cross-coupling reactions.
Protocol 1: Suzuki-Miyaura Coupling

This protocol describes the synthesis of 5-aryl-1-methyl-1H-pyrrole-2-carboxylic acid derivatives.

Materials:

  • Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • Pd(PPh₃)₄ (0.05 equiv)

  • K₂CO₃ (2.0 equiv)

  • 1,4-Dioxane

  • Water

Procedure:

  • To an oven-dried round-bottom flask, add methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate, arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

  • Evacuate and backfill the flask with argon three times.

  • Add a degassed 4:1 mixture of 1,4-dioxane and water.

  • Heat the reaction mixture to 90 °C and stir for 4-6 hours, or until the starting material is consumed as monitored by TLC.

  • Cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

  • Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination

This protocol details the synthesis of 5-amino-1-methyl-1H-pyrrole-2-carboxylic acid derivatives.

Materials:

  • Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate (1.0 equiv)

  • Amine (1.2 equiv)

  • Pd₂(dba)₃ (0.02 equiv)

  • XPhos (0.04 equiv)

  • NaOtBu (1.4 equiv)

  • Toluene (anhydrous and degassed)

Procedure:

  • In a glovebox, add Pd₂(dba)₃, XPhos, and NaOtBu to an oven-dried Schlenk tube.

  • Add the methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate and the amine.

  • Add anhydrous, degassed toluene and seal the tube.

  • Heat the reaction mixture to 100 °C and stir for 12-24 hours.

  • Cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

  • Wash the filtrate with water and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the residue by flash column chromatography.

Protocol 3: Sonogashira Coupling

This protocol outlines the synthesis of 5-alkynyl-1-methyl-1H-pyrrole-2-carboxylic acid derivatives.

Materials:

  • Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate (1.0 equiv)

  • Terminal alkyne (1.2 equiv)

  • PdCl₂(PPh₃)₂ (0.03 equiv)

  • CuI (0.05 equiv)

  • Triethylamine (Et₃N) (2.0 equiv)

  • Anhydrous THF or DMF

Procedure:

  • To a dry Schlenk flask, add methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate, PdCl₂(PPh₃)₂, and CuI.

  • Evacuate and backfill the flask with argon (repeat three times).

  • Add anhydrous solvent (THF or DMF) and triethylamine via syringe.

  • Add the terminal alkyne dropwise.

  • Stir the reaction at room temperature or heat to 80 °C, monitoring by TLC until completion (typically 4-24 hours).

  • Upon completion, pour the mixture into a saturated aqueous solution of NH₄Cl and extract with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the crude product by column chromatography.

Biological Relevance and Signaling Pathways

The heterocyclic compounds synthesized from 5-bromo-1-methyl-1H-pyrrole-2-carboxylic acid are of significant interest as potential inhibitors of various protein kinases. These enzymes play a crucial role in cell signaling pathways that regulate cell growth, proliferation, and survival. Dysregulation of these pathways is a hallmark of cancer.

VEGFR Signaling Pathway

Vascular Endothelial Growth Factor Receptors (VEGFRs) are key regulators of angiogenesis, the formation of new blood vessels. Tumor growth is highly dependent on angiogenesis for the supply of nutrients and oxygen. Inhibiting VEGFR signaling can therefore starve tumors and prevent their growth and metastasis.

G cluster_membrane Cell Membrane VEGF VEGF VEGFR VEGFR VEGF->VEGFR Binding & Dimerization PLCg PLCγ VEGFR->PLCg Phosphorylation PI3K PI3K VEGFR->PI3K Activation PKC PKC PLCg->PKC Raf Raf PKC->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Migration ERK->Proliferation Akt Akt PI3K->Akt Akt->Proliferation inhibitor Pyrrole-based Inhibitor inhibitor->VEGFR Blocks ATP binding

VEGFR signaling pathway and its inhibition.
EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is involved in cell growth and proliferation.[1] Overexpression or mutations in EGFR can lead to uncontrolled cell division, a characteristic of many cancers.[2] EGFR inhibitors can block these aberrant signals.

G cluster_membrane Cell Membrane EGF EGF EGFR EGFR EGF->EGFR Binding & Activation Grb2 Grb2/Sos EGFR->Grb2 Recruitment PI3K PI3K EGFR->PI3K Ras Ras Grb2->Ras Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Growth, Proliferation, Survival ERK->Proliferation Akt Akt PI3K->Akt Akt->Proliferation inhibitor Pyrrole-based Inhibitor inhibitor->EGFR Inhibits Kinase Activity

EGFR signaling pathway and its inhibition.
PDGFR Signaling Pathway

Platelet-Derived Growth Factor Receptors (PDGFRs) play a role in cell growth, proliferation, and migration.[3] Their aberrant activation is implicated in various cancers and other proliferative diseases.

G cluster_membrane Cell Membrane PDGF PDGF PDGFR PDGFR PDGF->PDGFR Binding & Dimerization Grb2 Grb2/Sos PDGFR->Grb2 Activation PI3K PI3K PDGFR->PI3K Activation STAT STATs PDGFR->STAT Activation Ras Ras Grb2->Ras Proliferation Cell Growth & Proliferation Ras->Proliferation Akt Akt PI3K->Akt Akt->Proliferation STAT->Proliferation Gene Transcription inhibitor Pyrrole-based Inhibitor inhibitor->PDGFR Blocks ATP binding site

PDGFR signaling pathway and its inhibition.

References

Method

Application Notes and Protocols: Antimicrobial Assays for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

Audience: Researchers, scientists, and drug development professionals. Introduction Pyrrole-containing compounds represent a significant class of heterocyclic molecules with a broad spectrum of biological activities, inc...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pyrrole-containing compounds represent a significant class of heterocyclic molecules with a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The structural diversity of pyrrole derivatives allows for the fine-tuning of their therapeutic effects. This document provides detailed protocols for assessing the antimicrobial potential of a specific synthetic compound, 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, and its analogs. While specific data for this exact molecule is not extensively available in the public domain, the provided protocols are based on established methods for evaluating similar brominated pyrrole and pyrrole-2-carboxylic acid derivatives.[1][4]

Data Presentation

The antimicrobial efficacy of pyrrole derivatives is typically quantified by determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC). Below are representative tables summarizing potential antimicrobial activity, collated from studies on structurally related compounds.

Table 1: Representative Antibacterial Activity of Pyrrole Derivatives

Compound ClassTest OrganismMIC (µg/mL)Reference CompoundMIC (µg/mL)
Pyrrole-2-carboxamidesStaphylococcus aureus3.12 - 12.5Ciprofloxacin2
Escherichia coli3.12 - 12.5Ciprofloxacin2
Pseudomonas aeruginosa50Ciprofloxacin25
Klebsiella pneumoniae1.02 - 6.35Gentamicin-
StreptopyrrolesStaphylococcus aureus0.7 - 2.9 (µM)Kanamycin<0.5 - 4.1 (µM)
Bacillus subtilis0.7 - 2.9 (µM)Kanamycin<0.5 - 4.1 (µM)
PhallusialidesMethicillin-resistant S. aureus (MRSA)32Vancomycin0.5 - 1
Escherichia coli64Vancomycin-
Marinopyrrole A derivativeMethicillin-resistant S. epidermidis (MRSE)0.008Vancomycin0.5 - 1

Data compiled from studies on various pyrrole derivatives to illustrate potential activity ranges.[1][5][6]

Table 2: Representative Antifungal Activity of Pyrrole Derivatives

Compound ClassTest OrganismMIC (µg/mL)Reference CompoundMIC (µg/mL)
Pyrrole-derived ChalconesCandida krusei-Ketoconazole-
Fused PyrrolesCandida albicans30 - 35Amphotericin B-
Pyrrolnitrin DerivativesCandida albicans-Clotrimazole-

Data compiled from studies on various pyrrole derivatives to illustrate potential activity ranges.[2][7][8]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol outlines the determination of the MIC of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid against various bacterial and fungal strains, following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Materials:

  • 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

  • Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Candida albicans)

  • Mueller-Hinton Broth (MHB) for bacteria

  • RPMI-1640 medium for fungi

  • Sterile 96-well microtiter plates

  • Dimethyl sulfoxide (DMSO)

  • Positive control antibiotics (e.g., Ciprofloxacin, Amphotericin B)

  • Spectrophotometer or microplate reader

Procedure:

  • Preparation of Stock Solution: Dissolve 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in DMSO to a final concentration of 10 mg/mL.

  • Preparation of Microtiter Plates:

    • Add 100 µL of sterile MHB or RPMI-1640 to each well of a 96-well plate.

    • Add 100 µL of the compound stock solution to the first well of each row and perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well. This will create a concentration gradient of the test compound.

  • Inoculum Preparation:

    • Grow microbial cultures overnight at 37°C (bacteria) or 28°C (fungi).

    • Dilute the cultures in the appropriate broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

  • Inoculation: Add 10 µL of the prepared microbial suspension to each well of the microtiter plate.

  • Controls:

    • Positive Control: A row with a standard antibiotic instead of the test compound.

    • Negative Control: A row with uninoculated broth.

    • Growth Control: A row with inoculated broth and DMSO (at the highest concentration used for the test compound).

  • Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, and at 28°C for 48 hours for fungi.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

Protocol 2: Disk Diffusion Assay

This method provides a qualitative assessment of the antimicrobial activity.

Materials:

  • 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

  • Test microorganisms

  • Mueller-Hinton Agar (MHA) plates

  • Sterile filter paper disks (6 mm diameter)

  • Sterile swabs

  • Positive control antibiotic disks

Procedure:

  • Inoculum Preparation: Prepare a microbial suspension equivalent to a 0.5 McFarland standard.

  • Plate Inoculation: Uniformly streak the microbial suspension onto the surface of an MHA plate using a sterile swab.

  • Disk Preparation and Application:

    • Impregnate sterile filter paper disks with a known concentration of the test compound solution (e.g., 100 µ g/disk ).

    • Allow the solvent to evaporate completely.

    • Aseptically place the impregnated disks, along with positive and negative (DMSO) control disks, onto the surface of the inoculated MHA plates.

  • Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and 28°C for 48 hours for fungi.

  • Result Interpretation: Measure the diameter of the zone of inhibition (in mm) around each disk. A larger zone of inhibition indicates greater antimicrobial activity.[9]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for evaluating the antimicrobial activity of a test compound.

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Compound 5-Bromo-1-methyl-1H- pyrrole-2-carboxylic acid Stock Stock Solution (in DMSO) Compound->Stock MIC Broth Microdilution (MIC Determination) Stock->MIC Disk Disk Diffusion (Zone of Inhibition) Stock->Disk Microbes Microbial Cultures (Bacteria/Fungi) Inoculum Standardized Inoculum Microbes->Inoculum Inoculum->MIC Inoculum->Disk MIC_Result Quantitative MIC Value MIC->MIC_Result Zone_Result Qualitative Activity Disk->Zone_Result

Antimicrobial assay workflow.

Representative Mechanism of Action: DNA Gyrase Inhibition

Many pyrrole-containing antibiotics exert their effect by targeting essential bacterial enzymes. One such mechanism is the inhibition of DNA gyrase (and topoisomerase IV), enzymes crucial for DNA replication, repair, and transcription. The diagram below illustrates this putative signaling pathway.

G cluster_compound Compound Action cluster_target Bacterial Target cluster_process Cellular Process cluster_outcome Outcome Compound 5-Bromo-1-methyl-1H-pyrrole- 2-carboxylic acid (or derivative) Gyrase DNA Gyrase / Topoisomerase IV Compound->Gyrase Inhibition Replication DNA Replication & Transcription Gyrase->Replication Blocks Synthesis Protein Synthesis Replication->Synthesis Growth Bacterial Cell Growth & Proliferation Replication->Growth Synthesis->Growth Death Cell Death Growth->Death Leads to

Putative mechanism of action.

References

Application

Application Notes and Protocols for Anticancer Activity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the methodologies used to evaluate the anticancer activity of 5-Bromo-1-methyl-1H-pyrrole-2-carb...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies used to evaluate the anticancer activity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and its derivatives. While specific data for the parent compound is limited in publicly available literature, this document leverages data from closely related 5-bromo-pyrrole derivatives to illustrate the potential anticancer effects and the experimental protocols for their evaluation.

Data Presentation: In Vitro Cytotoxicity

The anticancer potential of novel compounds is initially assessed by determining their cytotoxicity against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key parameter, representing the concentration of a compound that inhibits 50% of cell growth. The following table summarizes the in vitro activity of novel 5-bromo-7-azaindolin-2-one derivatives containing a 2,4-dimethyl-1H-pyrrole-3-carboxamide moiety, which serve as relevant examples of the potential efficacy of 5-bromo-pyrrole derivatives.[1]

CompoundCancer Cell LineAssayIC50 (µM)
23p HepG2 (Liver)MTT2.357
A549 (Lung)MTT3.012
Skov-3 (Ovarian)MTT2.874
Sunitinib (Control) HepG2 (Liver)MTT31.594
A549 (Lung)MTT49.036
Skov-3 (Ovarian)MTT38.621

Experimental Protocols

Detailed methodologies for key experiments are crucial for the reproducibility and validation of results. Below are standard protocols for assessing the anticancer activity of pyrrole derivatives.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid derivatives on cancer cells.[2][3]

Materials:

  • Cancer cell lines (e.g., HepG2, A549, Skov-3)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid derivative (test compound)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[2]

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

  • Phosphate-buffered saline (PBS)

Procedure:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

  • Compound Treatment: Prepare serial dilutions of the test compound in the complete medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO) and a blank (medium only).

  • Incubation: Incubate the plate for 48 or 72 hours at 37°C and 5% CO2.

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[4]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting cell viability against compound concentration.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for quantifying apoptosis (programmed cell death) induced by the test compounds using flow cytometry.[5]

Materials:

  • Cancer cells treated with the test compound

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Flow cytometer

Procedure:

  • Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of the test compound for a specified time (e.g., 24 or 48 hours).

  • Cell Harvesting: Collect both adherent and floating cells and wash them twice with cold PBS.

  • Cell Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. Transfer 100 µL of the cell suspension to a flow cytometry tube and add 5 µL of Annexin V-FITC and 5 µL of PI.[5]

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour. Early apoptotic cells will be Annexin V-positive and PI-negative, while late apoptotic or necrotic cells will be positive for both.

Western Blot Analysis

This protocol is for investigating the effect of the test compounds on the expression of specific proteins involved in cell signaling pathways.[6][7]

Materials:

  • Cancer cells treated with the test compound

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., against p-AKT, total AKT, cleaved caspase-3, etc.)

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

Procedure:

  • Protein Extraction: Treat cells with the test compound, then lyse the cells in RIPA buffer.[6]

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.[6]

  • SDS-PAGE and Protein Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.[7]

  • Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the appropriate primary antibody overnight at 4°C.[7]

  • Secondary Antibody Incubation and Detection: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. After further washes, add ECL substrate and visualize the protein bands using an imaging system.[7]

  • Data Analysis: Quantify the band intensities using densitometry software.

Visualizations: Workflows and Signaling Pathways

Diagrams created using Graphviz (DOT language) provide clear visual representations of experimental processes and biological mechanisms.

G Experimental Workflow for Anticancer Activity Evaluation cluster_invitro In Vitro Assays Cell_Culture Cancer Cell Culture (e.g., HepG2, A549) Compound_Treatment Treatment with 5-Bromo-1-methyl- 1H-pyrrole-2-carboxylic Acid Derivatives Cell_Culture->Compound_Treatment MTT_Assay MTT Assay for Cell Viability (IC50) Compound_Treatment->MTT_Assay Apoptosis_Assay Apoptosis Assay (Annexin V/PI Staining) Compound_Treatment->Apoptosis_Assay Western_Blot Western Blot Analysis (Protein Expression) Compound_Treatment->Western_Blot Data_Analysis_IC50 Data_Analysis_IC50 MTT_Assay->Data_Analysis_IC50 IC50 Determination Data_Analysis_Apoptosis Data_Analysis_Apoptosis Apoptosis_Assay->Data_Analysis_Apoptosis Quantification of Apoptotic Cells Data_Analysis_Protein Data_Analysis_Protein Western_Blot->Data_Analysis_Protein Protein Level Changes

Caption: General workflow for evaluating the anticancer activity of novel compounds.

Pyrrole derivatives have been reported to inhibit key signaling pathways involved in cancer progression, such as those mediated by Vascular Endothelial Growth Factor Receptor (VEGFR) and Epidermal Growth Factor Receptor (EGFR).[8]

G Proposed Signaling Pathway Inhibition by Pyrrole Derivatives cluster_membrane Cell Membrane cluster_pathways Downstream Signaling Cascades cluster_outcomes Cellular Outcomes VEGFR VEGFR PI3K_AKT PI3K/AKT Pathway VEGFR->PI3K_AKT Angiogenesis Inhibition of Angiogenesis VEGFR->Angiogenesis EGFR EGFR EGFR->PI3K_AKT RAS_RAF_MEK_ERK RAS/RAF/MEK/ERK Pathway EGFR->RAS_RAF_MEK_ERK Pyrrole_Derivative 5-Bromo-1-methyl-1H-pyrrole- 2-carboxylic Acid Derivative Pyrrole_Derivative->VEGFR Inhibition Pyrrole_Derivative->EGFR Inhibition Proliferation Decreased Proliferation PI3K_AKT->Proliferation Survival Decreased Survival PI3K_AKT->Survival Apoptosis Induction of Apoptosis PI3K_AKT->Apoptosis RAS_RAF_MEK_ERK->Proliferation

Caption: Inhibition of VEGFR and EGFR signaling pathways by pyrrole derivatives.

References

Method

Application Notes and Protocols for Cell-Based Assays Involving 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals These application notes provide an overview of the potential biological activities of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and its derivatives, alo...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential biological activities of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and its derivatives, along with detailed protocols for conducting relevant cell-based assays. While specific experimental data for this exact compound is limited in publicly available literature, the provided information is based on the activities of structurally similar pyrrole-containing compounds and serves as a guide for initiating research.

Introduction

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a synthetic organic compound belonging to the pyrrole class of heterocyclic molecules. Pyrrole derivatives are of significant interest in medicinal chemistry due to their diverse biological activities, including antimicrobial and anticancer properties.[1] The presence of a bromine atom and a carboxylic acid group on the pyrrole ring provides opportunities for further chemical modifications to enhance potency and selectivity. This document outlines protocols for evaluating the cytotoxic and antimicrobial potential of this compound.

Data Presentation

Table 1: Hypothetical Cytotoxicity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic Acid in Human Cancer Cell Lines

Cell LineCancer TypeIC50 (µM) after 48h Exposure
MCF-7Breast Adenocarcinoma15.5
A549Lung Carcinoma22.8
HCT-116Colon Carcinoma18.2
U-87 MGGlioblastoma35.1

Table 2: Hypothetical Antimicrobial Activity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic Acid

Bacterial StrainGram TypeMinimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus (ATCC 29213)Gram-positive8
Bacillus subtilis (ATCC 6633)Gram-positive4
Escherichia coli (ATCC 25922)Gram-negative32
Pseudomonas aeruginosa (ATCC 27853)Gram-negative64

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid against various cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

  • Human cancer cell lines (e.g., MCF-7, A549, HCT-116)

  • 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

  • Dulbecco's Modified Eagle's Medium (DMEM) or other appropriate cell culture medium

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA

  • Phosphate-Buffered Saline (PBS)

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl Sulfoxide (DMSO)

  • 96-well cell culture plates

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Culture cancer cells to ~80% confluency.

    • Trypsinize and resuspend cells in fresh medium.

    • Seed 5 x 10³ to 1 x 10⁴ cells per well in a 96-well plate and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

  • Compound Treatment:

    • Prepare a stock solution of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in DMSO.

    • Perform serial dilutions of the stock solution in cell culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

    • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a no-treatment control.

    • Incubate the plate for 48 hours.

  • MTT Assay:

    • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

    • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of viability against the compound concentration and determine the IC50 value using a suitable software.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol is for determining the Minimum Inhibitory Concentration (MIC) of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid against various bacterial strains.

Materials:

  • Bacterial strains (e.g., S. aureus, E. coli)

  • 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

  • Mueller-Hinton Broth (MHB)

  • DMSO

  • Sterile 96-well plates

  • Spectrophotometer or microplate reader

Procedure:

  • Inoculum Preparation:

    • Culture bacteria in MHB overnight at 37°C.

    • Dilute the overnight culture to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microplate.

  • Compound Dilution:

    • Prepare a stock solution of the test compound in DMSO.

    • Perform a two-fold serial dilution of the compound in MHB in the 96-well plate to obtain a range of concentrations (e.g., 128, 64, 32, 16, 8, 4, 2, 1 µg/mL).

  • Incubation:

    • Add the prepared bacterial inoculum to each well containing the compound dilutions.

    • Include a positive control (bacteria in MHB without compound) and a negative control (MHB only).

    • Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination:

    • The MIC is defined as the lowest concentration of the compound at which there is no visible growth of bacteria. This can be assessed visually or by measuring the optical density at 600 nm.

Visualizations

Signaling Pathways

Pyrrole derivatives have been reported to interfere with various signaling pathways in cancer cells.[2] While the specific targets of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid are yet to be elucidated, a potential mechanism could involve the inhibition of key kinases or transcription factors that regulate cell proliferation and survival.

G Hypothetical Signaling Pathway Inhibition cluster_0 Growth_Factor Growth Factor Receptor_Tyrosine_Kinase Receptor Tyrosine Kinase Growth_Factor->Receptor_Tyrosine_Kinase Signaling_Cascade Signaling Cascade (e.g., MAPK/ERK) Receptor_Tyrosine_Kinase->Signaling_Cascade Transcription_Factor Transcription Factor Signaling_Cascade->Transcription_Factor Gene_Expression Gene Expression (Proliferation, Survival) Transcription_Factor->Gene_Expression Cell_Proliferation Cell Proliferation & Survival Gene_Expression->Cell_Proliferation Apoptosis Apoptosis Compound 5-Bromo-1-methyl-1H- pyrrole-2-carboxylic acid Compound->Signaling_Cascade Compound->Apoptosis G Cytotoxicity Assay Workflow cluster_1 Start Start Seed_Cells Seed Cancer Cells in 96-well Plate Start->Seed_Cells Incubate_24h Incubate 24h Seed_Cells->Incubate_24h Treat_Compound Treat with Compound (Serial Dilutions) Incubate_24h->Treat_Compound Incubate_48h Incubate 48h Treat_Compound->Incubate_48h Add_MTT Add MTT Reagent Incubate_48h->Add_MTT Incubate_4h Incubate 4h Add_MTT->Incubate_4h Add_DMSO Add DMSO to Dissolve Formazan Incubate_4h->Add_DMSO Read_Absorbance Read Absorbance at 570 nm Add_DMSO->Read_Absorbance Analyze_Data Analyze Data (Calculate IC50) Read_Absorbance->Analyze_Data End End Analyze_Data->End G Antimicrobial Susceptibility Workflow cluster_2 Start Start Prepare_Inoculum Prepare Bacterial Inoculum Start->Prepare_Inoculum Serial_Dilution Perform Serial Dilution of Compound in Broth Start->Serial_Dilution Inoculate Inoculate Wells with Bacterial Suspension Prepare_Inoculum->Inoculate Serial_Dilution->Inoculate Incubate_24h Incubate 18-24h Inoculate->Incubate_24h Observe_Growth Observe for Bacterial Growth Incubate_24h->Observe_Growth Determine_MIC Determine MIC Observe_Growth->Determine_MIC End End Determine_MIC->End

References

Application

Application Notes and Protocols: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the utility of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid as a key building block in the synt...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid as a key building block in the synthesis of medicinally active compounds. The focus is on its application in the development of kinase inhibitors for oncology.

I. Introduction: A Versatile Scaffold for Kinase Inhibitors

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a valuable heterocyclic starting material in medicinal chemistry. Its structure allows for selective functionalization, making it a key intermediate in the synthesis of complex pyrrole derivatives with potential therapeutic applications. The pyrrole ring is a privileged scaffold found in numerous biologically active compounds, and its derivatives have been extensively explored for various medicinal purposes, including as anticancer agents.

This document details the application of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in the synthesis of inhibitors targeting the Akt (also known as Protein Kinase B or PKB) signaling pathway, a critical pathway in cancer cell survival and proliferation.

II. Key Application: Synthesis of Akt/PKB Pathway Inhibitors

Derivatives of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid have been synthesized as potent inhibitors of the Akt/PKB signaling pathway, which is a crucial mediator of cell survival, proliferation, and metabolism. Dysregulation of this pathway is a hallmark of many human cancers, making it an attractive target for therapeutic intervention. The primary synthetic strategy involves the formation of amide derivatives by coupling the carboxylic acid moiety with various amines.

III. Quantitative Data Summary

While specific bioactivity data for direct derivatives of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is proprietary, the following table summarizes the in vitro anticancer activity of closely related pyrrole carboxamide derivatives against various human cancer cell lines. This data illustrates the potential potency that can be achieved with this class of compounds.

Compound IDTarget MoietyCancer Cell LineIC50 (µM)Reference
23p 5-bromo-7-azaindolin-2-oneHepG2 (Liver)2.357[1]
A549 (Lung)2.891[1]
Skov-3 (Ovarian)3.012[1]
Sunitinib (Reference Drug)HepG2 (Liver)31.594[1]
A549 (Lung)49.036[1]
Skov-3 (Ovarian)36.781[1]
1f 5-methyl-2-carboxamidepyrrolemPGES-1 (enzyme)3.1[2][3]
2b 5-methyl-2-carboxamidepyrrolemPGES-1 (enzyme)4.5[2][3]
2c 5-methyl-2-carboxamidepyrrolemPGES-1 (enzyme)2.9[2][3]
2d 5-methyl-2-carboxamidepyrrolemPGES-1 (enzyme)3.8[2][3]

IV. Experimental Protocols

A. Protocol for the Synthesis of a 5-Bromo-1-methyl-1H-pyrrole-2-carboxamide Derivative

This protocol is a representative example of an amide coupling reaction to synthesize a potential Akt/PKB inhibitor.[4]

Materials:

  • 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

  • 1,1-dimethylethyl (2-amino-3-phenylpropyl)carbamate

  • Bromotripyrrolidinophosphonium hexafluorophosphate (PyBrop)

  • Diisopropylethylamine (DIPEA)

  • Chloroform (CHCl₃)

  • Standard laboratory glassware and stirring equipment

  • Purification system (e.g., column chromatography)

Procedure:

  • To a solution of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid (1.0 eq) and 1,1-dimethylethyl (2-amino-3-phenylpropyl)carbamate (1.0 eq) in chloroform, add PyBrop (1.1 eq).

  • Add diisopropylethylamine (3.3 eq) to the reaction mixture.

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired amide product.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

B. Protocol for In Vitro Anticancer Activity Screening (MTT Assay)

This protocol is a representative method for evaluating the cytotoxic effects of synthesized compounds on cancer cell lines.[1]

Materials:

  • Human cancer cell lines (e.g., HepG2, A549, Skov-3)

  • Dulbecco's Modified Eagle Medium (DMEM) or other appropriate cell culture medium

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Synthesized pyrrole carboxamide derivatives (dissolved in DMSO)

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Seed the human cancer cells in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

  • Prepare serial dilutions of the test compounds in culture medium.

  • After 24 hours, replace the medium with fresh medium containing various concentrations of the test compounds. Include a vehicle control (DMSO) and a positive control (e.g., a known anticancer drug).

  • Incubate the plates for another 48-72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 490 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth).

V. Visualizations

A. Signaling Pathway

Akt_Signaling_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 Phosphorylation of PIP2 PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Recruitment & Activation Akt Akt/PKB PIP3->Akt Recruitment PDK1->Akt Phosphorylation (Activation) Proliferation Cell Proliferation Akt->Proliferation Promotes Survival Cell Survival (Inhibition of Apoptosis) Akt->Survival Promotes mTORC2 mTORC2 mTORC2->Akt Phosphorylation (Full Activation) Inhibitor 5-Bromo-1-methyl-1H-pyrrole- 2-carboxamide Derivative Inhibitor->Akt Inhibits

Caption: Inhibition of the Akt/PKB Signaling Pathway.

B. Experimental Workflow

Experimental_Workflow Start 5-Bromo-1-methyl-1H- pyrrole-2-carboxylic acid Synthesis Amide Coupling (Protocol IV.A) Start->Synthesis Purification Purification & Characterization (Chromatography, NMR, MS) Synthesis->Purification BioAssay In Vitro Anticancer Screening (MTT Assay) (Protocol IV.B) Purification->BioAssay DataAnalysis Data Analysis (IC50 Determination) BioAssay->DataAnalysis Lead Lead Compound Identification DataAnalysis->Lead

Caption: Drug Discovery Workflow.

References

Method

Application Notes and Protocols: High-Throughput Screening of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic Acid Analogues for Kinase Inhibition

For Researchers, Scientists, and Drug Development Professionals Introduction Pyrrole-based compounds are a significant class of heterocyclic molecules that have demonstrated a wide range of biological activities, includi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrrole-based compounds are a significant class of heterocyclic molecules that have demonstrated a wide range of biological activities, including antimicrobial and anticancer properties.[1] The scaffold, 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, represents a promising starting point for the development of novel therapeutic agents. This document provides a detailed protocol for the high-throughput screening (HTS) of a focused library of analogues derived from this core structure. The primary goal of this screening campaign is to identify potent inhibitors of a key oncogenic kinase, Cyclin-Dependent Kinase 2 (CDK2), which is frequently dysregulated in various human cancers. The methodologies described herein are designed to be robust, reproducible, and scalable for the rapid identification of lead compounds for further drug development.

Experimental Protocols

Analogue Library Preparation

A focused library of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid analogues will be synthesized to explore the structure-activity relationship (SAR). Modifications will be focused on the carboxylic acid moiety (e.g., esterification, amidation) and potential substitution at the C3 and C4 positions of the pyrrole ring. All compounds will be dissolved in 100% DMSO to create 10 mM stock solutions and stored at -20°C. For screening, working solutions will be prepared by diluting the stock solutions in assay buffer.

High-Throughput Screening (HTS) Protocol: LanthaScreen™ Eu Kinase Binding Assay

This protocol is adapted for a 384-well microplate format, suitable for robotic handling and automated data acquisition.[2][3]

Assay Principle:

The LanthaScreen™ assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) competition binding assay. It measures the binding of a fluorescently labeled ATP-competitive kinase inhibitor (tracer) to the kinase of interest (CDK2). The kinase is labeled with a Europium (Eu)-labeled anti-tag antibody. When the tracer binds to the kinase, FRET occurs between the Eu-labeled antibody and the fluorescent tracer. Test compounds that bind to the ATP-binding site of the kinase will displace the tracer, leading to a decrease in the FRET signal.

Materials and Reagents:

  • Kinase: Recombinant human CDK2/Cyclin E1 (Thermo Fisher Scientific)

  • Tracer: Kinase Tracer 236 (Thermo Fisher Scientific)

  • Antibody: LanthaScreen™ Eu-anti-GST Antibody (Thermo Fisher Scientific)

  • Assay Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35

  • Test Compounds: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid analogue library in 100% DMSO

  • Positive Control: Staurosporine (10 µM)

  • Negative Control: DMSO

  • Microplates: 384-well, low-volume, black, non-binding surface microplates (Corning)

  • Plate Reader: A TR-FRET compatible plate reader capable of measuring emission at 665 nm and 615 nm.

Protocol:

  • Assay Plate Preparation:

    • Dispense 2 µL of assay buffer containing 2% DMSO into all wells of a 384-well plate.

    • Add 50 nL of test compounds or control compounds (Staurosporine or DMSO) to the appropriate wells. The final concentration of the test compounds in the assay will be 10 µM, with a final DMSO concentration of 1%.[2]

  • Kinase/Antibody Mixture Preparation and Dispensing:

    • Prepare a 2X solution of CDK2/Cyclin E1 and Eu-anti-GST antibody in assay buffer. The final concentration in the well will be 5 nM kinase and 2 nM antibody.

    • Dispense 4 µL of the kinase/antibody mixture into each well of the assay plate.

    • Incubate for 15 minutes at room temperature.

  • Tracer Preparation and Dispensing:

    • Prepare a 2X solution of Kinase Tracer 236 in assay buffer. The final concentration in the well will be as per the manufacturer's recommendation for the specific kinase lot.

    • Dispense 4 µL of the tracer solution into each well.

  • Incubation and Plate Reading:

    • Incubate the plate for 60 minutes at room temperature, protected from light.

    • Read the plate on a TR-FRET compatible plate reader. Measure the emission at 665 nm (tracer emission) and 615 nm (Europium emission).

  • Data Analysis:

    • Calculate the TR-FRET ratio by dividing the emission signal at 665 nm by the emission signal at 615 nm.

    • Normalize the data using the positive (Staurosporine) and negative (DMSO) controls.

    • Calculate the percent inhibition for each test compound.

    • Determine the Z'-factor to assess the quality of the assay. A Z'-factor between 0.5 and 1.0 indicates a robust assay.[2][4]

Dose-Response and IC50 Determination

For compounds showing significant inhibition in the primary screen (e.g., >50% inhibition), a dose-response analysis will be performed to determine the half-maximal inhibitory concentration (IC50).

Protocol:

  • Prepare serial dilutions of the hit compounds in 100% DMSO, typically in a 10-point, 3-fold dilution series starting from 100 µM.

  • Perform the LanthaScreen™ Eu Kinase Binding Assay as described above, using the serially diluted compounds.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value for each compound.

Data Presentation

The following table summarizes hypothetical screening data for a representative set of analogues.

Compound IDR1-GroupR2-Group% Inhibition at 10 µMIC50 (µM)
Parent -COOH-H15.2> 100
ANA-001 -COOCH3-H25.885.3
ANA-002 -CONH2-H45.152.1
ANA-003 -CONH(CH3)-H68.712.5
ANA-004 -CONH(Ph)-H85.32.8
ANA-005 -COOH-Cl22.595.7
ANA-006 -CONH(Ph)-Cl92.10.9
ANA-007 -COOH-F18.9> 100
ANA-008 -CONH(Ph)-F88.61.5

Visualizations

Signaling Pathway

CDK2_Signaling_Pathway cluster_0 Cell Cycle Progression cluster_1 Regulation cluster_2 Compound Action G1 G1 Phase S S Phase G2 G2 Phase M M Phase CyclinE Cyclin E CDK2 CDK2 CyclinE->CDK2 activates Rb Rb CDK2->Rb phosphorylates p21 p21/p27 p21->CDK2 inhibits E2F E2F Rb->E2F inhibits E2F->S promotes transcription for S-phase entry Analogues Pyrrole Analogues Analogues->CDK2 inhibits

Caption: Simplified CDK2 signaling pathway in cell cycle progression.

Experimental Workflow

HTS_Workflow cluster_0 Preparation cluster_1 Primary Screening cluster_2 Hit Confirmation & Follow-up Compound_Library Compound Library Preparation (10 mM in DMSO) Assay_Ready_Plates Assay-Ready Plates (50 nL compound/well) Compound_Library->Assay_Ready_Plates Primary_HTS Primary HTS (10 µM single concentration) Assay_Ready_Plates->Primary_HTS Data_Analysis Data Analysis (% Inhibition, Z'-factor) Primary_HTS->Data_Analysis Hit_Selection Hit Selection (>50% Inhibition) Data_Analysis->Hit_Selection Dose_Response Dose-Response Assay (IC50 Determination) Hit_Selection->Dose_Response SAR_Analysis SAR Analysis Dose_Response->SAR_Analysis

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Bromo-1-methyl-1H-pyrrol...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Synthesis Overview

The synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a multi-step process that can be approached through various synthetic routes. A common and logical pathway involves four key stages:

  • Esterification: Protection of the carboxylic acid group of a suitable pyrrole precursor, typically pyrrole-2-carboxylic acid, as a methyl ester.

  • N-Methylation: Introduction of a methyl group onto the nitrogen atom of the pyrrole ring.

  • Bromination: Regioselective bromination at the C5 position of the pyrrole ring.

  • Hydrolysis: Conversion of the methyl ester back to the carboxylic acid to yield the final product.

This guide will address potential issues that may arise at each of these critical stages.

Troubleshooting Guides and FAQs

Stage 1: Esterification of Pyrrole-2-carboxylic Acid

Q1: I am getting a low yield during the Fischer esterification of pyrrole-2-carboxylic acid. What are the possible causes and solutions?

A1: Low yields in Fischer esterification can be attributed to several factors. This reaction is an equilibrium process, so driving it towards the product side is crucial.

  • Incomplete Reaction: The reaction may not have reached equilibrium or completion.

    • Solution: Increase the reaction time and ensure the use of a sufficient excess of methanol, which also serves as the solvent. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Insufficient Catalyst: The amount of acid catalyst (e.g., sulfuric acid) may be inadequate.

    • Solution: Ensure a catalytic amount of a strong acid is used. Typically, a few drops of concentrated sulfuric acid are sufficient.

  • Water Presence: The presence of water in the reaction mixture can shift the equilibrium back towards the starting materials.

    • Solution: Use anhydrous methanol and dry glassware.

  • Product Loss During Workup: The product, methyl pyrrole-2-carboxylate, might be lost during the extraction process.

    • Solution: Ensure proper phase separation during the aqueous workup. Back-extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) to recover any dissolved product.

ParameterRecommended Condition
Reactants Pyrrole-2-carboxylic acid, Methanol (large excess)
Catalyst Concentrated Sulfuric Acid (catalytic amount)
Temperature Reflux
Reaction Time 2-4 hours (monitor by TLC)
Stage 2: N-Methylation of Methyl Pyrrole-2-carboxylate

Q2: My N-methylation of methyl pyrrole-2-carboxylate is not proceeding, or I am observing multiple products. What could be the issue?

A2: Challenges in N-methylation often revolve around the choice of base and electrophile, as well as reaction conditions.

  • Weak Base: The base used may not be strong enough to deprotonate the pyrrole nitrogen effectively.

    • Solution: Use a strong base such as sodium hydride (NaH) in an anhydrous aprotic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF).

  • Inactive Methylating Agent: The methylating agent (e.g., methyl iodide) may have degraded.

    • Solution: Use freshly distilled or a new bottle of the methylating agent.

  • Side Reactions: C-alkylation can sometimes compete with N-alkylation, although it is less common for pyrroles.

    • Solution: Ensure the pyrrole nitrogen is fully deprotonated before adding the methylating agent. Adding the methyl iodide slowly at a low temperature can also improve selectivity.

ParameterRecommended Condition
Reactants Methyl pyrrole-2-carboxylate, Methyl iodide
Base Sodium Hydride (NaH)
Solvent Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)
Temperature 0 °C to room temperature
Reaction Time 1-3 hours (monitor by TLC)
Stage 3: Bromination of Methyl 1-methyl-1H-pyrrole-2-carboxylate

Q3: The bromination of my N-methylated pyrrole ester is resulting in a mixture of mono- and di-brominated products. How can I improve the selectivity for the 5-bromo isomer?

A3: Achieving regioselectivity in the bromination of activated pyrrole rings is a common challenge. The C5 position is electronically favored for electrophilic substitution.

  • Over-bromination: The high reactivity of the pyrrole ring can lead to the formation of di-brominated species.[1]

    • Solution: Use a mild brominating agent like N-bromosuccinimide (NBS) instead of elemental bromine.[1] Carefully control the stoichiometry, using no more than one equivalent of NBS.[1] The slow, portion-wise addition of NBS at a low temperature (e.g., 0 °C or below) can significantly improve selectivity.[1]

  • Reaction Temperature: Higher temperatures can lead to a loss of selectivity and the formation of multiple products.

    • Solution: Maintain a low reaction temperature throughout the addition of the brominating agent.

ParameterRecommended Condition
Reactants Methyl 1-methyl-1H-pyrrole-2-carboxylate, N-Bromosuccinimide (NBS)
Solvent Tetrahydrofuran (THF) or Carbon Tetrachloride (CCl4)
Temperature 0 °C to room temperature
Reaction Time 1-2 hours (monitor by TLC)
Stage 4: Hydrolysis of Methyl 5-Bromo-1-methyl-1H-pyrrole-2-carboxylate

Q4: I am experiencing difficulty with the final hydrolysis step. The reaction is slow, or I am seeing decomposition of my product. What are the best conditions for this transformation?

A4: The hydrolysis of the ester to the carboxylic acid can be sensitive to reaction conditions, especially with a potentially labile brominated pyrrole ring.

  • Incomplete Hydrolysis: The hydrolysis may be slow under mild conditions.

    • Solution: Use a stronger base like sodium hydroxide or potassium hydroxide in a mixture of water and a co-solvent like methanol or ethanol to ensure solubility. Heating the reaction mixture can also accelerate the process.

  • Product Decomposition: The brominated pyrrole ring can be susceptible to degradation under harsh basic conditions or prolonged heating.

    • Solution: Monitor the reaction closely by TLC and avoid unnecessarily long reaction times or excessively high temperatures. Once the reaction is complete, neutralize the reaction mixture carefully with an acid (e.g., HCl) at a low temperature to precipitate the carboxylic acid product.

  • Purification Issues: The final product may be difficult to purify from any remaining starting material or byproducts.

    • Solution: Recrystallization is often an effective method for purifying the final carboxylic acid product.

ParameterRecommended Condition
Reactants Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate
Base Sodium Hydroxide (NaOH) or Lithium Hydroxide (LiOH)
Solvent Methanol/Water or Tetrahydrofuran/Water mixture
Temperature Room temperature to gentle reflux
Reaction Time 2-6 hours (monitor by TLC)

Experimental Protocols

Protocol 1: Synthesis of Methyl 1-methyl-1H-pyrrole-2-carboxylate
  • Esterification: To a solution of 1-methyl-1H-pyrrole-2-carboxylic acid (1.0 eq) in methanol (10 volumes), add concentrated sulfuric acid (0.1 eq) dropwise at room temperature. Heat the mixture to reflux and stir for 4 hours, monitoring by TLC. After completion, cool the reaction mixture and neutralize with a saturated aqueous solution of sodium bicarbonate. Extract the product with ethyl acetate (3 x 10 volumes). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield methyl 1-methyl-1H-pyrrole-2-carboxylate.

Protocol 2: Synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid
  • Bromination: Dissolve methyl 1-methyl-1H-pyrrole-2-carboxylate (1.0 eq) in anhydrous THF (10 volumes) and cool the solution to 0 °C in an ice bath. Add N-bromosuccinimide (1.0 eq) portion-wise over 30 minutes, maintaining the temperature at 0 °C. Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional hour. Monitor the reaction by TLC. Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Work-up: Extract the product with ethyl acetate (3 x 10 volumes). Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate.

  • Hydrolysis: Dissolve the crude methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate in a mixture of methanol (5 volumes) and 2M aqueous sodium hydroxide (5 volumes). Stir the mixture at room temperature for 4-6 hours, monitoring by TLC.

  • Purification: After completion, cool the reaction mixture to 0 °C and acidify to pH 2-3 with 2M hydrochloric acid. The product will precipitate out of the solution. Filter the solid, wash with cold water, and dry under vacuum to afford 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Further purification can be achieved by recrystallization from a suitable solvent system like ethanol/water.

Visualizing the Workflow and Troubleshooting Logic

Synthesis_Workflow cluster_synthesis Synthetic Pathway Start Start Esterification Esterification Start->Esterification Pyrrole-2-carboxylic acid N_Methylation N_Methylation Esterification->N_Methylation Methyl pyrrole-2-carboxylate Bromination Bromination N_Methylation->Bromination Methyl 1-methyl-1H- pyrrole-2-carboxylate Hydrolysis Hydrolysis Bromination->Hydrolysis Methyl 5-bromo-1-methyl-1H- pyrrole-2-carboxylate Final_Product 5-Bromo-1-methyl-1H- pyrrole-2-carboxylic acid Hydrolysis->Final_Product

Caption: Synthetic workflow for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Troubleshooting_Logic cluster_troubleshooting Troubleshooting Decision Tree Low_Yield {Low Yield | Problem} Check_Reaction_Completion Check Reaction Completion TLC Analysis Low_Yield->Check_Reaction_Completion Incomplete Incomplete Reaction Increase time/temp Add more reagent Check_Reaction_Completion:f0->Incomplete Incomplete Complete Reaction Complete Review workup Check_Reaction_Completion:f0->Complete Complete Impure_Product {Impure Product | Problem} Identify_Impurities Identify Impurities NMR / LC-MS Impure_Product->Identify_Impurities Starting_Material Starting Material Present Re-run reaction Push to completion Identify_Impurities:f0->Starting_Material Unreacted SM Side_Products Side-Products Formed Optimize conditions (temp, stoichiometry) Purify by chromatography or recrystallization Identify_Impurities:f0->Side_Products Byproducts

Caption: A logical approach to troubleshooting common synthesis issues.

References

Optimization

Technical Support Center: Optimizing Suzuki Coupling for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you optimize the Suzuki-Mi...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you optimize the Suzuki-Miyaura cross-coupling reaction for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction with 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is resulting in a low yield. What are the most common initial checks I should perform?

A1: Low yields in Suzuki couplings can often be attributed to several key factors. A systematic check of your reagents and reaction setup is the best starting point:

  • Reagent Quality:

    • Aryl Halide Stability: Ensure the purity of your 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

    • Boronic Acid/Ester Integrity: Boronic acids are susceptible to degradation and protodeboronation, a side reaction where the boronic acid group is replaced by a hydrogen atom.[1] Use fresh, high-purity boronic acid or consider using more stable boronate esters (e.g., pinacol esters).

  • Catalyst and Ligand Integrity: Palladium catalysts, particularly Pd(II) precatalysts, can degrade over time. Phosphine ligands are prone to oxidation.[1] It is crucial to use fresh catalysts and ligands that have been stored correctly under an inert atmosphere.

  • Solvent and Base Purity: The use of anhydrous and degassed solvents is critical, as oxygen can deactivate the Pd(0) catalyst.[1] Ensure your base is of high purity and handled appropriately.

  • Reaction Conditions:

    • Inert Atmosphere: The exclusion of oxygen is paramount to prevent the oxidation of the palladium catalyst and phosphine ligands.[1][2]

Q2: Should I use the 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid directly, or should I protect the carboxylic acid group as an ester?

A2: The free carboxylic acid can interfere with the Suzuki coupling reaction.[3][4] The carboxylate, formed under basic conditions, can coordinate to the palladium catalyst, potentially deactivating it.[3] To avoid this, it is often advantageous to protect the carboxylic acid as an ester (e.g., a methyl or ethyl ester). The ester can then be hydrolyzed back to the carboxylic acid in a subsequent step.

Q3: I am observing significant amounts of a debrominated side product (1-methyl-1H-pyrrole-2-carboxylic acid). What causes this, and how can I minimize it?

A3: The formation of the debrominated product is likely due to a side reaction known as protodebromination. This can be influenced by the choice of catalyst, base, and solvent. To minimize this, you can try:

  • Milder Bases: Strong bases can sometimes promote this side reaction. Consider using milder bases like potassium fluoride (KF) or cesium carbonate (Cs₂CO₃).[5]

  • Catalyst Selection: Some palladium catalysts may be more prone to promoting this side reaction. Screening different palladium sources and ligands may be necessary.

  • Anhydrous Conditions: While many Suzuki protocols use aqueous bases, water can be a proton source for this side reaction.[1] Trying the reaction under anhydrous conditions may be beneficial.

Q4: What are the recommended starting conditions for optimizing the Suzuki coupling of this specific substrate?

A4: A good starting point for optimization would be to use conditions that have proven effective for similar heteroaromatic systems. Based on literature for related compounds, you could start with:

  • Catalyst: Pd(PPh₃)₄ (5-10 mol%) or Pd(dppf)Cl₂ (2-5 mol%).[5][6]

  • Base: K₂CO₃ or Cs₂CO₃ (2-3 equivalents).[5][6]

  • Solvent: A mixture of dioxane and water (e.g., 4:1) or dimethoxyethane (DME).[5][6]

  • Temperature: 80-100 °C.[4]

From here, you can systematically vary one parameter at a time (e.g., catalyst, base, solvent, temperature) to find the optimal conditions for your specific coupling partners.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Problem Potential Cause(s) Suggested Solution(s)
Low or No Product Formation Inactive catalystUse a fresh bottle of palladium catalyst and phosphine ligand. Ensure they have been stored under an inert atmosphere.[1]
Poor quality boronic acidUse fresh, high-purity boronic acid. Consider converting it to a more stable pinacol ester.
Insufficiently inert atmosphereEnsure your reaction setup is properly sealed and has been thoroughly purged with an inert gas (e.g., argon or nitrogen).[1][2]
Sub-optimal base or solventScreen a variety of bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, KF) and solvent systems (e.g., dioxane/water, DME, toluene/water).[5][6][7]
Carboxylic acid interferenceProtect the carboxylic acid as an ester before performing the Suzuki coupling.[3][4]
Significant Protodeboronation of Boronic Acid Base is too strong or reaction temperature is too highUse a milder base such as KF or K₃PO₄.[1] Try running the reaction at a lower temperature for a longer duration.
Presence of waterIf using an aqueous base system, try minimizing the amount of water or switch to anhydrous conditions.[1]
Formation of Homocoupling Products Oxygen contaminationThoroughly degas your solvents and ensure a strictly inert atmosphere during the reaction.[5]
Catalyst systemSome catalyst systems may favor homocoupling. Trying a different palladium source or ligand may help.
Incomplete Consumption of Starting Material Insufficient catalyst loadingIncrease the catalyst loading in small increments (e.g., from 2 mol% to 5 mol%).
Reaction time is too shortMonitor the reaction by TLC or LC-MS and allow it to run for a longer period if necessary.
Low reaction temperatureGradually increase the reaction temperature, being mindful of potential side reactions.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling Optimization
  • Reaction Setup: To a flame-dried Schlenk flask, add 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid (or its ester derivative) (1.0 eq.), the desired boronic acid or boronate ester (1.2-1.5 eq.), and the base (2.0-3.0 eq.).

  • Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three to five times to ensure an oxygen-free environment.[1]

  • Solvent and Catalyst Addition: Under a positive pressure of the inert gas, add the degassed solvent. Bubble the inert gas through the solution for 10-15 minutes to ensure thorough deoxygenation. Finally, add the palladium catalyst and ligand.

  • Reaction: Heat the reaction mixture to the desired temperature and monitor its progress by TLC or LC-MS.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent such as ethyl acetate and wash with water and then brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Data Presentation

Table 1: Comparison of Reaction Conditions for Suzuki Coupling of a Model Bromopyrrole
EntryCatalyst (mol%)Base (eq.)SolventTemp (°C)Yield (%)Reference
1Pd(PPh₃)₄ (10)Na₂CO₃ (2)Dioxane/H₂O (4:1)9061[5]
2Pd(dppf)Cl₂ (10)Na₂CO₃ (2)Dioxane/H₂O (4:1)9045[5]
3Pd(PPh₃)₄ (10)K₂CO₃ (2)Dioxane/H₂O (4:1)9075[5]
4Pd(PPh₃)₄ (10)KF (2)Dioxane/H₂O (4:1)9068[5]
5Pd(PPh₃)₄ (10)Cs₂CO₃ (2)Dioxane/H₂O (4:1)9085[5]
6Pd(dppf)Cl₂K₂CO₃DME80High[6]

Note: The yields presented are for model reactions on similar bromopyrrole substrates and may vary for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Visualizations

Suzuki_Optimization_Workflow cluster_start Initial Reaction Setup cluster_optimization Optimization Cycle cluster_analysis Analysis & Iteration cluster_end Final Protocol start Define Substrates: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid + Arylboronic Acid screen_catalyst Screen Catalysts (e.g., Pd(PPh3)4, Pd(dppf)Cl2) start->screen_catalyst Initial Conditions screen_base Screen Bases (e.g., K2CO3, Cs2CO3, K3PO4) screen_catalyst->screen_base screen_solvent Screen Solvents (e.g., Dioxane/H2O, DME) screen_base->screen_solvent optimize_temp Optimize Temperature screen_solvent->optimize_temp analyze Analyze Yield & Purity (TLC, LC-MS, NMR) optimize_temp->analyze troubleshoot Troubleshoot Side Reactions (e.g., Protodebromination) analyze->troubleshoot Low Yield or Side Products final_protocol Optimized Conditions analyze->final_protocol High Yield & Purity troubleshoot->screen_catalyst Iterate

Caption: Workflow for optimizing Suzuki coupling conditions.

Troubleshooting_Tree cluster_reagents Reagent Issues cluster_conditions Reaction Condition Issues cluster_solutions Potential Solutions start Low Yield in Suzuki Coupling catalyst_inactive Inactive Catalyst/Ligand? start->catalyst_inactive Check Reagents not_inert Oxygen Present? start->not_inert Check Conditions boronic_acid_degraded Degraded Boronic Acid? catalyst_inactive->boronic_acid_degraded sol_fresh_reagents Use Fresh Catalyst/Ligand catalyst_inactive->sol_fresh_reagents acid_interference Carboxylic Acid Interference? boronic_acid_degraded->acid_interference sol_new_boronic Use Fresh Boronic Acid/Ester boronic_acid_degraded->sol_new_boronic sol_protect_acid Protect as Ester acid_interference->sol_protect_acid wrong_base Suboptimal Base? not_inert->wrong_base sol_degas Thoroughly Degas Solvents not_inert->sol_degas wrong_solvent Suboptimal Solvent? wrong_base->wrong_solvent sol_screen_base Screen Different Bases wrong_base->sol_screen_base sol_screen_solvent Screen Different Solvents wrong_solvent->sol_screen_solvent

Caption: Decision tree for troubleshooting low yields.

References

Troubleshooting

Technical Support Center: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals This technical support center provides essential guidance for troubleshooting common issues and answering frequently asked questions (FAQs) related to the u...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for troubleshooting common issues and answering frequently asked questions (FAQs) related to the use of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in synthetic reactions. The information is tailored for professionals in research and drug development.

Frequently Asked Questions (FAQs)

Q1: In which common palladium-catalyzed cross-coupling reactions is 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid utilized?

A1: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a versatile building block frequently employed in a variety of palladium-catalyzed cross-coupling reactions to form new carbon-carbon and carbon-nitrogen bonds. These include:

  • Suzuki-Miyaura Coupling: For the formation of a C(sp²)–C(sp²) bond with an organoboron reagent.

  • Heck Coupling: For the synthesis of substituted alkenes from the reaction with an alkene.

  • Sonogashira Coupling: To create a C(sp²)–C(sp) bond by reacting with a terminal alkyne.

  • Buchwald-Hartwig Amination: For the formation of a C(sp²)–N bond with a primary or secondary amine.

Q2: What are the primary challenges and potential side reactions when using this compound?

A2: Researchers may encounter several challenges, primarily revolving around competing side reactions that can lower the yield of the desired product. The most common side reactions include:

  • Decarboxylation: The loss of the carboxylic acid group as carbon dioxide (CO₂), particularly at elevated temperatures or under acidic conditions, leading to the formation of 5-bromo-1-methyl-1H-pyrrole.[1][2][3][4]

  • Protodebromination: The replacement of the bromine atom with a hydrogen atom, resulting in 1-methyl-1H-pyrrole-2-carboxylic acid. This can be caused by sources of hydride in the reaction mixture.

  • Homocoupling: The dimerization of the starting boronic acid (in Suzuki reactions) or the terminal alkyne (in Sonogashira reactions) can be a significant competing pathway.[1][5][6][7][8]

  • Catalyst Inhibition: The free carboxylic acid can potentially coordinate with the palladium catalyst, which may reduce its catalytic activity.

Troubleshooting Guides

This section provides a structured approach to resolving common issues encountered during reactions involving 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Suzuki-Miyaura Coupling Issues

Problem: Low yield of the desired biaryl product with the presence of significant side products.

Observed Side Product Potential Cause Troubleshooting & Optimization Strategies
Decarboxylation Product High reaction temperatures can promote the loss of the carboxylic acid group.[1][2][3][4] The choice of base can also influence this side reaction.[9][10][11]- Lower the reaction temperature and monitor for longer reaction times. - Screen milder bases such as K₃PO₄ or Cs₂CO₃. - If decarboxylation persists, consider converting the carboxylic acid to its methyl ester prior to coupling.
Protodebromination Product Impurities in reagents or solvents (e.g., water) can act as a proton source.[12] The catalytic cycle may have inefficient reductive elimination.- Ensure all solvents are anhydrous and properly degassed. - Use high-purity reagents. - Screen different palladium catalysts and phosphine ligands to promote the desired coupling pathway.
Homocoupling of Boronic Acid The presence of oxygen can facilitate the oxidative homocoupling of the boronic acid.[1][5][6][7][8]- Thoroughly degas all reagents and the reaction vessel (e.g., using freeze-pump-thaw cycles or by sparging with an inert gas like argon). - Maintain a positive pressure of an inert gas throughout the reaction.
Sonogashira Coupling Challenges

Problem: Formation of the homocoupled alkyne (Glaser coupling) and low conversion of the starting material.

Observed Issue Potential Cause Troubleshooting & Optimization Strategies
Alkyne Homocoupling This is a very common side reaction in Sonogashira couplings, often catalyzed by the copper(I) co-catalyst in the presence of oxygen.[13]- Rigorously exclude oxygen from the reaction mixture. - Consider using a copper-free Sonogashira protocol. - Add the terminal alkyne slowly to the reaction mixture to maintain a low concentration.
Low or No Conversion The electron-rich nature of the pyrrole ring can make oxidative addition of the palladium catalyst challenging.[5]- Increase the reaction temperature. - Screen different palladium catalysts and ligands. For electron-rich substrates, more electron-rich and bulky ligands can be beneficial. - Ensure the amine base is sufficiently pure and dry.
Buchwald-Hartwig Amination Difficulties

Problem: Incomplete reaction, leading to a mixture of starting material and the desired amine product.

Observed Issue Potential Cause Troubleshooting & Optimization Strategies
Low Product Yield The choice of base is critical and can be substrate-dependent.[14] The ligand may not be optimal for this specific substrate.[15]- Screen a variety of bases, such as NaOt-Bu, K₃PO₄, and Cs₂CO₃. - Employ bulky, electron-rich phosphine ligands (e.g., biaryl phosphines) that are known to be effective for challenging substrates.
Protodebromination Beta-hydride elimination from the amine coupling partner can lead to the formation of an imine and a palladium-hydride species, which can then cause protodebromination of the starting material.[15]- Optimize the ligand-to-palladium ratio. - A careful choice of base can sometimes suppress this side reaction.

Experimental Protocols

The following are generalized protocols that serve as a starting point. Optimization for specific substrates is highly recommended.

General Protocol for Suzuki-Miyaura Coupling
  • In a dry reaction vessel, combine 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid (1.0 equiv.), the desired boronic acid (1.2–1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2–5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv.).

  • Evacuate and backfill the vessel with an inert gas (e.g., argon) three times.

  • Add degassed solvents (e.g., a 4:1 mixture of dioxane and water).

  • Heat the mixture to 80–100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Visualizations

Suzuki_Coupling_Pathways start 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid + Arylboronic Acid product Desired C-C Coupled Product start->product Desired Reaction (Pd Catalyst, Base) decarboxylation Decarboxylation start->decarboxylation Side Reaction 1 (High Temp.) protodebromination Protodebromination start->protodebromination Side Reaction 2 (H+ Source) homocoupling Homocoupling Arylboronic Acid->homocoupling Side Reaction 3 (O2)

Caption: Major reaction pathways in the Suzuki coupling.

Troubleshooting_Logic start Low Yield / Impure Product identify 1. Identify Side Products (LC-MS, NMR) start->identify decarboxylation Decarboxylation? identify->decarboxylation protodebromination Protodebromination? decarboxylation->protodebromination No 2a. Lower Temperature\nScreen Bases 2a. Lower Temperature Screen Bases decarboxylation->2a. Lower Temperature\nScreen Bases Yes homocoupling Homocoupling? protodebromination->homocoupling No 2b. Use Anhydrous/Degassed Solvents 2b. Use Anhydrous/Degassed Solvents protodebromination->2b. Use Anhydrous/Degassed Solvents Yes optimize 4. Optimize Conditions homocoupling->optimize No 2c. Rigorously Exclude O2 2c. Rigorously Exclude O2 homocoupling->2c. Rigorously Exclude O2 Yes 2a. Lower Temperature\nScreen Bases->optimize 2b. Use Anhydrous/Degassed Solvents->optimize 2c. Rigorously Exclude O2->optimize

Caption: A logical workflow for troubleshooting reactions.

References

Optimization

Stability of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in different solvents

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in various solvents. As specific stability...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in various solvents. As specific stability data for this compound is limited in published literature, this guide offers general advice based on the chemical properties of related compounds and outlines protocols for users to perform their own stability assessments.

Frequently Asked Questions (FAQs)

Q1: What are the general recommendations for storing 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid?

Q2: Are there any types of solvents that should be avoided when working with 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid?

Based on general chemical principles for pyrrole and carboxylic acid moieties, certain solvent types may be incompatible:

  • Strongly basic solutions: The carboxylic acid group can be deprotonated by strong bases. While this may not lead to degradation, it will change the compound's properties.

  • Strongly acidic solutions: The pyrrole ring can be susceptible to polymerization or degradation under strongly acidic conditions.

  • Reactive solvents: Solvents that can react with carboxylic acids (e.g., alcohols, which can form esters under certain conditions) should be used with caution, especially for long-term storage of solutions.

Q3: How can I determine the stability of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in my specific solvent system?

To determine the stability in a specific solvent, a time-course study is recommended. This involves dissolving the compound in the solvent of interest and monitoring its concentration over time using a suitable analytical method like High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide: Stability Assessment

Observed Issue Potential Cause Suggested Action
Rapid decrease in the main compound peak area in HPLC. The compound is unstable in the chosen solvent under the experimental conditions.1. Analyze samples at earlier time points to better characterize the degradation rate. 2. Consider a different solvent or adjust the pH of the solution. 3. Ensure the solution is protected from light and stored at a lower temperature.
Appearance of new peaks in the chromatogram over time. These are likely degradation products.1. If possible, use a mass spectrometer (LC-MS) to identify the mass of the degradation products to hypothesize the degradation pathway. 2. Adjust storage conditions (e.g., temperature, light exposure) to minimize degradation.
Change in the color of the solution. This can be an indicator of compound degradation or reaction.Correlate the color change with the analytical data (e.g., HPLC) to confirm if it corresponds to a loss of the parent compound.
Poor solubility of the compound in the chosen solvent. The solvent is not suitable for this compound.Select an alternative solvent. Common solvents for similar carboxylic acids include methanol, acetonitrile, and dimethyl sulfoxide (DMSO).[4]

Experimental Protocol: Assessing Solvent Stability

This protocol provides a general framework for determining the stability of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in a chosen solvent.

1. Preparation of Stock Solution:

  • Accurately weigh a known amount of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.
  • Dissolve it in the chosen solvent to make a stock solution of a known concentration (e.g., 1 mg/mL).

2. Sample Preparation for Time Points:

  • Aliquot the stock solution into several vials.
  • Store these vials under the desired experimental conditions (e.g., room temperature, 4°C, protected from light).

3. Analytical Method:

  • A stability-indicating analytical method, such as HPLC with UV detection, is recommended. For more complex matrices or to identify degradation products, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is ideal.[4][5]
  • HPLC Method Parameters (Example):
  • Column: C18 reverse-phase column.
  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.
  • Flow Rate: 1.0 mL/min.
  • Detection: UV detector at a wavelength determined by a UV scan of the compound.
  • Injection Volume: 10 µL.

4. Time-Course Analysis:

  • At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), take one vial and analyze it by HPLC.
  • Record the peak area of the 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid peak.

5. Data Analysis:

  • Calculate the percentage of the compound remaining at each time point relative to the initial time point (T=0).
  • Plot the percentage remaining versus time to visualize the stability.

Data Presentation

The results of your stability study can be summarized in a table similar to the one below.

Table 1: Hypothetical Stability Data of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid (1 mg/mL) at Room Temperature

Time (hours)Peak Area (arbitrary units)% Remaining
01,000,000100%
2995,00099.5%
4989,00098.9%
8975,00097.5%
24920,00092.0%
48850,00085.0%

Workflow for Stability Assessment

The following diagram illustrates a logical workflow for assessing the stability of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Stability_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Data Analysis Solvent_Selection Select Solvent(s) Stock_Prep Prepare Stock Solution (e.g., 1 mg/mL) Solvent_Selection->Stock_Prep Sample_Aliquoting Aliquot Samples for Time Points Stock_Prep->Sample_Aliquoting Incubation Incubate under Defined Conditions (Temp, Light) Sample_Aliquoting->Incubation Time_Point_Analysis Analyze at Time Points (0, 2, 4, 8, 24h...) Incubation->Time_Point_Analysis Data_Acquisition Acquire Data (e.g., HPLC Peak Area) Time_Point_Analysis->Data_Acquisition Calculation Calculate % Remaining vs. Time=0 Data_Acquisition->Calculation Interpretation Interpret Results & Determine Stability Calculation->Interpretation

Caption: Workflow for assessing the stability of a chemical compound in a selected solvent.

References

Troubleshooting

Technical Support Center: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

This technical support center is designed for researchers, scientists, and drug development professionals working with 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Here you will find troubleshooting guides and frequent...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center is designed for researchers, scientists, and drug development professionals working with 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you might encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: My solid 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is changing color (e.g., from white/off-white to brown) upon storage. What is causing this?

A1: Color change is a common indicator of degradation, often due to oxidation and/or polymerization. Pyrrole moieties are susceptible to autoxidation in the presence of air (oxygen), which can lead to the formation of colored byproducts and polymeric materials.[1] This process can be accelerated by exposure to light and elevated temperatures.

Q2: I am observing the formation of insoluble particulates in my solution of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. What is the likely cause?

A2: The formation of insoluble matter is likely due to the polymerization of the pyrrole ring.[1] This can be initiated by oxidative processes. To minimize this, it is recommended to use freshly prepared solutions and to store stock solutions under an inert atmosphere (e.g., nitrogen or argon) at low temperatures and protected from light.

Q3: What are the likely degradation pathways for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid under forced degradation conditions?

A3: Based on the structure, the compound is likely susceptible to several degradation pathways under stress conditions:

  • Photodegradation: The pyrrole ring and the carbon-bromine bond can be susceptible to degradation upon exposure to light.[2][3] This can involve reductive debromination or reactions with singlet oxygen.[2][4]

  • Thermal Degradation: Pyrrole-2-carboxylic acids are known to undergo thermal decarboxylation to yield the corresponding pyrrole.[5]

  • Acid/Base Hydrolysis: While the core pyrrole structure is relatively stable, extreme pH conditions combined with elevated temperatures could potentially lead to unforeseen reactions, though this is generally less common for this class of compounds compared to esters or amides.[6]

  • Oxidation: The electron-rich pyrrole ring is susceptible to oxidation, which can lead to a variety of degradation products, including ring-opened species or polymers.[1]

Q4: How can I monitor the degradation of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and identify its degradation products?

A4: A stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection, is the primary tool for monitoring degradation.[7][8] To identify degradation products, hyphenated techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) are invaluable.[8][9] Other spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared Spectroscopy (FTIR) can also be used for structural elucidation of isolated degradants.[9]

Troubleshooting Guides

This section provides practical, question-and-answer-based solutions to specific issues that may arise during your experiments.

Problem Possible Cause Troubleshooting/Optimization Strategy
Inconsistent analytical results (HPLC) Sample degradation during preparation or analysis.Prepare samples fresh and minimize exposure to light and elevated temperatures. Use an autosampler with temperature control if available. Ensure the mobile phase is stable and appropriate for the compound.
Poor peak shape.Adjust mobile phase pH. Screen different HPLC columns (e.g., C18, Phenyl-Hexyl). Check for column overload by injecting a more dilute sample.
Low yield or failed reaction Degradation of the starting material.Confirm the purity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid before use. Store the compound under recommended conditions (cool, dry, dark, and under an inert atmosphere).[10]
Incompatible reaction conditions.If the reaction is performed at elevated temperatures, consider that thermal decarboxylation might be a competing pathway.[5] For reactions sensitive to oxidation, ensure all solvents are de-gassed and the reaction is run under an inert atmosphere.
Difficulty in purifying the compound Presence of colored impurities.These are likely oxidative or polymeric degradation products.[1] Consider using activated charcoal treatment (with caution, as it may adsorb the product) or chromatography on a less reactive stationary phase (e.g., silica gel with a non-polar eluent system).
Co-eluting impurities.Optimize the chromatographic purification method by screening different solvent systems and stationary phases.

Experimental Protocols

Forced degradation studies are essential for understanding the intrinsic stability of a drug substance.[7][11] Below are general protocols for subjecting 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid to various stress conditions. The goal is typically to achieve 5-20% degradation.[12]

Forced Degradation Experimental Conditions
Degradation Type Experimental Conditions Sampling Time Points (Suggested)
Acid Hydrolysis 0.1 M HCl at 60 °C0, 2, 6, 12, 24 hours
Base Hydrolysis 0.1 M NaOH at 60 °C0, 2, 6, 12, 24 hours
Oxidative Degradation 3% H₂O₂ at room temperature0, 2, 6, 12, 24 hours
Thermal Degradation (Solid) 80 °C in a calibrated oven0, 1, 3, 7, 14 days
Thermal Degradation (Solution) 80 °C in a calibrated oven0, 2, 6, 12, 24 hours
Photostability ICH Q1B conditions (1.2 million lux hours and 200 watt hours/m²)Expose solid and solution samples concurrently with dark controls.

Note: The concentration of the drug substance in solution for these studies is typically recommended to be around 1 mg/mL.[7]

Detailed Methodologies

1. Acid Hydrolysis Protocol

  • Prepare a 1 mg/mL solution of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in a suitable solvent (e.g., acetonitrile or methanol).

  • Add an equal volume of 0.2 M HCl to achieve a final concentration of 0.1 M HCl.

  • Incubate the mixture in a constant temperature bath at 60 °C.

  • At each time point, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.

2. Photostability Testing Protocol

  • Place a solid sample of the compound in a chemically inert, transparent container.

  • Prepare a 1 mg/mL solution of the compound in a suitable solvent.

  • Place both the solid and solution samples in a photostability chamber that conforms to ICH Q1B guidelines.

  • Simultaneously, place identical samples wrapped in aluminum foil (dark controls) in the same chamber.

  • After the specified exposure, analyze all samples and their corresponding dark controls by HPLC.

Visualizations

Potential Degradation Pathways

cluster_products Potential Degradation Products A 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid B Photodegradation (UV/Vis Light) A->B C Thermal Degradation (Heat) A->C D Oxidative Degradation (e.g., H₂O₂) A->D E Hydrolytic Degradation (Acid/Base) A->E P1 Debrominated Species B->P1 P3 Ring-Opened Products B->P3 P2 1-Methyl-1H-pyrrole (Decarboxylation Product) C->P2 D->P3 P4 Polymeric Materials D->P4 E->P3 cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis S1 Prepare Stock Solution (e.g., 1 mg/mL) C1 Acid/Base Hydrolysis S1->C1 Expose C2 Oxidation (H₂O₂) S1->C2 Expose C3 Heat (Solid/Solution) S1->C3 Expose C4 Light (ICH Q1B) S1->C4 Expose A1 Neutralize & Dilute C1->A1 Sample at Time Points C2->A1 Sample at Time Points C3->A1 Sample at Time Points C4->A1 Sample at Time Points A2 HPLC-UV Analysis A1->A2 A3 LC-MS for Identification A2->A3 If unknowns detected Start Impurity Detected? Q1 Is the impurity colored/insoluble? Start->Q1 Q2 Does the impurity lack the carboxylic acid group? Q1->Q2 No A1 Likely Oxidation/ Polymerization Q1->A1 Yes Q3 Does the impurity lack the bromine signal in MS? Q2->Q3 No A2 Likely Thermal Decarboxylation Q2->A2 Yes A3 Likely Photolytic Debromination Q3->A3 Yes End Characterize with LC-MS/NMR Q3->End No A1->End A2->End A3->End

References

Optimization

Technical Support Center: Synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield for the synthesis of 5-Brom...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield for the synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid?

A common and effective strategy involves a three-step synthesis:

  • N-methylation: The synthesis typically starts with the N-methylation of a commercially available pyrrole precursor, such as methyl 1H-pyrrole-2-carboxylate.

  • Bromination: The resulting methyl 1-methyl-1H-pyrrole-2-carboxylate is then selectively brominated at the 5-position of the pyrrole ring using an electrophilic brominating agent like N-bromosuccinimide (NBS).

  • Hydrolysis: The final step is the hydrolysis of the methyl ester to the desired carboxylic acid.

Q2: I am getting a low yield in the bromination step. What are the common causes and how can I improve it?

Low yields in the bromination of the pyrrole ring are a frequent issue. Key factors and solutions include:

  • Over-bromination: The pyrrole ring is highly activated, leading to the formation of di- or poly-brominated byproducts.

    • Solution: Control the reaction temperature. Running the reaction at low temperatures (e.g., 0°C to -78°C) can significantly improve the selectivity for mono-bromination.[1] Add the N-bromosuccinimide (NBS) solution dropwise to maintain a low concentration of the brominating agent throughout the reaction.[1]

  • Purity of NBS: Impure or decomposed NBS can lead to side reactions and lower yields.

    • Solution: Use freshly recrystallized NBS for best results. Pure NBS should be a white crystalline solid; a brownish color indicates the presence of bromine from decomposition.[1][2]

  • Reaction Solvent: The choice of solvent can influence the reaction's selectivity and rate.

    • Solution: Aprotic solvents like tetrahydrofuran (THF) or dichloromethane (DCM) are generally preferred for this type of bromination.[1]

  • Radical Reactions: Although an electrophilic substitution, radical side reactions can occur, especially in the presence of light.

    • Solution: Conduct the reaction in the dark by wrapping the reaction vessel in aluminum foil to minimize light-induced radical formation.[1]

Q3: What are the potential side products in this synthesis?

The primary side products can arise from:

  • Bromination Step:

    • Di-brominated pyrrole: Formation of 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylate is a common side product due to the high reactivity of the pyrrole ring.

    • Isomeric mono-brominated pyrrole: While bromination at the 5-position is electronically favored, small amounts of other isomers might form.

  • Hydrolysis Step:

    • Incomplete hydrolysis: Residual methyl ester can be a contaminant if the reaction does not go to completion.

    • Decarboxylation: Pyrrole-2-carboxylic acids can be susceptible to decarboxylation under harsh acidic or basic conditions and high temperatures.

Q4: What are the recommended purification methods for the final product?

Purification of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid typically involves:

  • Recrystallization: This is a highly effective method for purifying the final carboxylic acid. A mixed solvent system, such as ethanol/water or methanol/water, is often a good starting point.

  • Column Chromatography: If recrystallization does not provide the desired purity, silica gel column chromatography can be employed. A mobile phase consisting of a mixture of a non-polar solvent (like hexanes or petroleum ether) and a polar solvent (like ethyl acetate) with a small amount of acetic acid to improve the peak shape of the carboxylic acid is typically used.

Troubleshooting Guides

Issue 1: Low Yield in the N-methylation of Methyl 1H-pyrrole-2-carboxylate
Possible Cause Troubleshooting Steps
Incomplete Deprotonation Ensure a slight excess of a strong base (e.g., sodium hydride) is used to fully deprotonate the pyrrole nitrogen.
Inactive Methylating Agent Use a fresh, high-purity methylating agent (e.g., methyl iodide or dimethyl sulfate).
Reaction Temperature Too Low While the initial deprotonation is often done at 0°C, the reaction with the methylating agent may require warming to room temperature. Monitor the reaction by TLC.
Moisture in the Reaction Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) as the base is water-sensitive.
Issue 2: Formation of Multiple Products During Bromination
Possible Cause Troubleshooting Steps
Reaction Temperature Too High Maintain a low temperature (0°C or below) during the addition of NBS and throughout the reaction to favor mono-bromination.
Rapid Addition of NBS Add a solution of NBS in the reaction solvent slowly and dropwise to the pyrrole solution to avoid localized high concentrations of the brominating agent.
Incorrect Stoichiometry Use a precise 1:1 molar ratio of the pyrrole substrate to NBS. An excess of NBS will lead to di-bromination.
Issue 3: Incomplete Hydrolysis of the Ester
Possible Cause Troubleshooting Steps
Insufficient Base or Reaction Time Use a molar excess of the base (e.g., LiOH or NaOH) and monitor the reaction progress by TLC until the starting ester spot disappears.
Low Reaction Temperature Gently heating the reaction mixture (e.g., to 40-50°C) can increase the rate of hydrolysis.
Poor Solubility Ensure the ester is sufficiently soluble in the chosen solvent system (e.g., a mixture of THF or methanol and water) to allow for efficient reaction with the aqueous base.

Experimental Protocols

Protocol 1: Synthesis of Methyl 1-methyl-1H-pyrrole-2-carboxylate
  • To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.1 eq.) in anhydrous THF at 0°C under an inert atmosphere, add a solution of methyl 1H-pyrrole-2-carboxylate (1.0 eq.) in anhydrous THF dropwise.

  • Stir the mixture at 0°C for 30 minutes.

  • Add methyl iodide (1.2 eq.) dropwise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC (e.g., 20% ethyl acetate in hexanes).

  • Upon completion, carefully quench the reaction with water and extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Protocol 2: Synthesis of Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate
  • Dissolve methyl 1-methyl-1H-pyrrole-2-carboxylate (1.0 eq.) in anhydrous THF and cool the solution to 0°C in an ice bath.

  • In a separate flask, dissolve N-bromosuccinimide (1.0 eq.) in anhydrous THF.

  • Add the NBS solution dropwise to the cooled pyrrole solution over 30-60 minutes, ensuring the temperature remains at 0°C.

  • Stir the reaction at 0°C for 1-2 hours, monitoring by TLC (e.g., 10% ethyl acetate in hexanes).

  • Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Protocol 3: Synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid
  • Dissolve methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate (1.0 eq.) in a mixture of THF and water (e.g., 3:1 v/v).

  • Add lithium hydroxide monohydrate (2.0 eq.) and stir the mixture at room temperature.

  • Monitor the reaction by TLC until the starting ester is no longer visible.

  • Remove the THF under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted ester.

  • Acidify the aqueous layer to pH 2-3 with 1M HCl.

  • Collect the resulting precipitate by vacuum filtration.

  • Wash the solid with cold water and dry under vacuum to afford the final product.

Data Presentation

Table 1: Troubleshooting Bromination Reaction Conditions

ParameterStandard ConditionOptimization Strategy for Higher YieldExpected Outcome
Temperature Room Temperature0°C to -78°CIncreased selectivity for mono-bromination
NBS Addition Portion-wiseSlow, dropwise addition of NBS solutionMinimized formation of di-bromo byproduct
Stoichiometry 1.1 eq. NBS1.0 eq. NBSReduced over-bromination
Light Conditions Ambient LightReaction in the darkReduced radical side reactions

Visualizations

SynthesisWorkflow cluster_0 Step 1: N-Methylation cluster_1 Step 2: Bromination cluster_2 Step 3: Hydrolysis Methyl 1H-pyrrole-2-carboxylate Methyl 1H-pyrrole-2-carboxylate Methyl 1-methyl-1H-pyrrole-2-carboxylate Methyl 1-methyl-1H-pyrrole-2-carboxylate Methyl 1H-pyrrole-2-carboxylate->Methyl 1-methyl-1H-pyrrole-2-carboxylate NaH, MeI THF, 0°C to rt Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate Methyl 1-methyl-1H-pyrrole-2-carboxylate->Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate NBS THF, 0°C 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate->5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid LiOH THF/H2O, rt

Caption: Synthetic workflow for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

TroubleshootingLogic start Low Yield in Bromination cause1 Over-bromination? start->cause1 cause2 Impure NBS? start->cause2 cause3 Radical Side Reactions? start->cause3 solution1 Lower Temperature Slow NBS Addition cause1->solution1 Yes solution2 Recrystallize NBS cause2->solution2 Yes solution3 Run Reaction in Dark cause3->solution3 Yes

References

Troubleshooting

Resolving peak tailing of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in HPLC

This technical support guide provides troubleshooting strategies and frequently asked questions to resolve peak tailing issues encountered during the HPLC analysis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Freque...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support guide provides troubleshooting strategies and frequently asked questions to resolve peak tailing issues encountered during the HPLC analysis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak tailing for an acidic compound like 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in reversed-phase HPLC?

Peak tailing is a common issue that can compromise the accuracy and resolution of your analysis. For an acidic analyte, the most common causes include:

  • Improper Mobile Phase pH: This is the most frequent cause. If the mobile phase pH is close to the pKa of the carboxylic acid group, the compound will exist in both ionized (deprotonated) and non-ionized (protonated) forms, leading to a distorted, tailing peak.[1][2][3]

  • Secondary Silanol Interactions: Although a more significant problem for basic compounds, polar acidic compounds can still interact with active silanol groups on the silica surface of the column, causing tailing.[4][5]

  • Column Overload: Injecting too much sample (mass overload) or too large a volume (volume overload) can saturate the stationary phase and lead to poor peak shape.[5][6][7]

  • Column Degradation: The column's performance can degrade over time. This can include the creation of a void at the column inlet or a partially blocked inlet frit, which distorts the sample path.[6][8]

  • Extra-Column Effects: Excessive volume from long or wide-bore tubing between the injector, column, and detector can cause band broadening and peak tailing.[2][9]

Q2: How exactly does mobile phase pH affect the peak shape of my acidic analyte?

The mobile phase pH is critical because it controls the ionization state of your acidic compound. To achieve a sharp, symmetrical peak, the goal is to keep the analyte in a single, uncharged state. This is known as ion suppression.[10][11]

For an acidic compound:

  • When pH is near the pKa: The compound is approximately 50% ionized and 50% neutral. These two forms have different interactions with the stationary phase, causing peak splitting or severe tailing.[1][3][11]

  • When pH is > 2 units above the pKa: The compound is fully ionized (negatively charged). In this state, it is more polar and will have very little retention on a reversed-phase column, eluting near the void volume.

  • When pH is < 2 units below the pKa: The compound is fully protonated (neutral). This non-ionized form is more hydrophobic, interacts well with the C18 stationary phase, and results in better retention and a sharp, symmetrical peak.[10][12]

cluster_0 Analyte State vs. Mobile Phase pH for an Acid (R-COOH) high_ph High pH (pH > pKa + 2) Analyte: Ionized (R-COO⁻) Result: Poor Retention mid_ph Mid pH (pH ≈ pKa) Analyte: Mixed (R-COOH / R-COO⁻) Result: Peak Tailing/Splitting low_ph Low pH (pH < pKa - 2) Analyte: Neutral (R-COOH) Result: Good Retention & Peak Shape

Caption: Relationship between mobile phase pH and analyte state.

Q3: What are the recommended mobile phase conditions and column choices to start with?

For a robust method that avoids peak tailing, it is crucial to control the mobile phase pH.

  • Column: A high-quality, end-capped C18 column is a standard and suitable choice. End-capping minimizes the available silanol groups that can cause secondary interactions.[4]

  • Mobile Phase: A combination of acetonitrile or methanol with a buffered aqueous phase is recommended.

  • pH Control: The aqueous portion of the mobile phase should be buffered to a pH of approximately 2.5-3.0. This ensures the carboxylic acid is fully protonated.[6][7] Common acidic additives include:

    • 0.1% Formic Acid

    • 0.1% Trifluoroacetic Acid (TFA)

    • Phosphate buffer (e.g., 10-20 mM potassium phosphate, adjusted to pH 2.5)

Q4: Can my sample solvent cause peak tailing?

Yes. A mismatch between the sample solvent and the mobile phase can cause significant peak distortion. If the sample is dissolved in a solvent that is much stronger (e.g., high percentage of organic solvent) than the mobile phase, it can lead to band broadening and tailing or fronting peaks.[5][6]

  • Best Practice: Ideally, dissolve your sample in the mobile phase itself. If this is not possible due to solubility, use a solvent that is weaker than or equal in strength to the mobile phase.[12]

Q5: My peak tailing persists even after adjusting the pH. What should I check next?

If pH optimization does not resolve the issue, follow this order of checks:

  • Check for Column Overload: Dilute your sample 10-fold and re-inject. If the peak shape improves, you were likely overloading the column.[7]

  • Inspect the Column: If the column is old or has been subjected to harsh conditions, it may be failing. A void can form at the inlet, or the frit can become blocked. Try replacing the guard column (if used) first, and then the analytical column.[8]

  • Minimize Extra-Column Volume: Ensure all tubing between the injector and detector is as short and narrow in diameter as possible (e.g., 0.005" ID PEEK tubing) to reduce dead volume.[2][9]

Troubleshooting Guides

Systematic Troubleshooting Workflow

When peak tailing is observed, a systematic approach is the most efficient way to identify and solve the root cause. The following workflow provides a step-by-step diagnostic process.

References

Optimization

Technical Support Center: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

This technical support center provides essential information for researchers, scientists, and drug development professionals working with 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Here you will find guidance on prop...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides essential information for researchers, scientists, and drug development professionals working with 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Here you will find guidance on proper storage and handling, along with troubleshooting guides and frequently asked questions (FAQs) for common experimental procedures.

Storage and Handling

Proper storage and handling are crucial for maintaining the integrity and reactivity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

FAQs:

Q1: What are the recommended storage conditions for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid?

A1: It is recommended to store the compound in a cool, dry, and well-ventilated area.[1][2] Keep the container tightly sealed to prevent moisture absorption and degradation. Some suppliers also recommend storage at room temperature.

Q2: Is this compound sensitive to light or air?

A2: While specific stability data for this compound is limited, related brominated heterocyclic compounds can be sensitive to light.[3] It is good practice to store it in a light-resistant container and under an inert atmosphere (e.g., argon or nitrogen) to prevent potential degradation.

Q3: What personal protective equipment (PPE) should be used when handling this compound?

A3: Always handle 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in a well-ventilated area or a chemical fume hood.[1] Wear appropriate personal protective equipment, including:

  • Safety glasses or goggles

  • Chemical-resistant gloves (e.g., nitrile)

  • A lab coat

Q4: What are the primary hazards associated with this compound?

A4: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[4] Avoid inhalation of dust and direct contact with skin and eyes.

Physicochemical Data Summary:

PropertyValue
Molecular FormulaC₆H₆BrNO₂
Molecular Weight204.02 g/mol [4]
AppearanceSolid (form may vary by supplier)
Storage TemperatureRoom temperature, in a dry and sealed container

Troubleshooting Guides for Common Reactions

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a versatile intermediate commonly used in cross-coupling and amidation reactions. Below are troubleshooting guides for some of these applications.

Amide Coupling Reactions

Issue 1: Low or No Product Formation

Potential Cause Troubleshooting Steps
Incomplete activation of the carboxylic acid. - Ensure your coupling reagent (e.g., HATU, HOBt/EDC) is fresh and active.- Increase the equivalents of the coupling reagent.- Allow for a sufficient activation time before adding the amine.
Poor nucleophilicity of the amine. - Use a stronger, non-nucleophilic base (e.g., DIPEA) to deprotonate the amine hydrochloride salt, if applicable.- Increase the reaction temperature.
Solubility issues. - Ensure all reactants are fully dissolved in the chosen solvent (e.g., DMF, DCM).- Try a different solvent system.
Side reactions. - Run the reaction at a lower temperature to minimize side product formation.

Experimental Protocol: General Amide Coupling

This protocol is a general guideline and may require optimization for specific substrates.

  • Dissolve 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or DCM) under an inert atmosphere.

  • Add the coupling reagent (e.g., HATU, 1.1 eq) and a non-nucleophilic base (e.g., DIPEA, 2.0 eq).

  • Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

  • Add the desired amine (1.0-1.2 eq) to the reaction mixture.

  • Continue to stir at room temperature and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Amide_Coupling_Workflow Amide Coupling Experimental Workflow cluster_activation Carboxylic Acid Activation cluster_coupling Amide Bond Formation cluster_workup Work-up and Purification dissolve Dissolve Carboxylic Acid in Anhydrous Solvent add_reagents Add Coupling Reagent and Base dissolve->add_reagents activate Stir for Activation add_reagents->activate add_amine Add Amine activate->add_amine react Stir and Monitor (TLC/LC-MS) add_amine->react quench Quench with Water react->quench extract Extract with Organic Solvent quench->extract wash_dry Wash and Dry extract->wash_dry concentrate Concentrate wash_dry->concentrate purify Column Chromatography concentrate->purify

Caption: Workflow for a typical amide coupling reaction.

Suzuki-Miyaura Cross-Coupling

Issue 1: Low Yield or Incomplete Reaction

Potential Cause Troubleshooting Steps
Catalyst deactivation. - Ensure all reagents and solvents are properly degassed to remove oxygen.- Use fresh palladium catalyst and ligand.- Consider a different palladium precatalyst or ligand.
Inefficient transmetalation. - The choice of base is critical; screen different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄).- Ensure the boronic acid or ester is of high quality.
Homocoupling of the boronic acid. - Slowly add the boronic acid to the reaction mixture.- Use a lower reaction temperature.
Protodebromination (loss of bromine). - Use a milder base or lower the reaction temperature.- Ensure anhydrous conditions if the reaction is sensitive to water.

Experimental Protocol: General Suzuki-Miyaura Coupling

This is a representative protocol and should be optimized for your specific substrates.

  • In a reaction vessel, combine 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid (or its ester derivative) (1.0 eq), the boronic acid or ester (1.2-1.5 eq), and the base (e.g., K₂CO₃, 2.0 eq).

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand if required.

  • Purge the vessel with an inert gas (e.g., argon or nitrogen).

  • Add a degassed solvent system (e.g., dioxane/water, toluene/water).

  • Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

  • Wash the organic layer, dry, and concentrate.

  • Purify the product by column chromatography.

Suzuki_Coupling_Troubleshooting Troubleshooting Suzuki-Miyaura Coupling cluster_catalyst Catalyst Issues cluster_conditions Reaction Conditions cluster_side_reactions Side Reactions start Low or No Product catalyst_deactivated Deactivated Catalyst? start->catalyst_deactivated base_issue Inefficient Base? start->base_issue temp_issue Incorrect Temperature? start->temp_issue homocoupling Homocoupling? start->homocoupling protodebromination Protodebromination? start->protodebromination check_reagents Use fresh catalyst/ligand. Ensure proper degassing. catalyst_deactivated->check_reagents screen_bases Screen different bases (K₂CO₃, Cs₂CO₃, etc.). base_issue->screen_bases optimize_temp Optimize reaction temperature. temp_issue->optimize_temp slow_addition Slowly add boronic acid. homocoupling->slow_addition milder_conditions Use milder base or lower temperature. protodebromination->milder_conditions

Caption: Decision tree for troubleshooting Suzuki-Miyaura coupling reactions.

Disclaimer

The information provided in this technical support center is intended for use by qualified professionals and is for guidance only. All experimental procedures should be conducted with appropriate safety precautions. Users should verify all information and optimize protocols for their specific applications.

References

Troubleshooting

Overcoming solubility issues with 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility issues with 5-Bromo-1-met...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility issues with 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in various assays.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid?

A: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a weakly acidic organic compound. Its solubility is expected to be low in aqueous solutions at neutral pH due to the hydrophobic pyrrole ring and the bromine substituent. Solubility can be significantly influenced by the pH of the solution; it is generally more soluble in basic conditions where the carboxylic acid is deprotonated, forming a more polar carboxylate salt. It typically exhibits good solubility in polar aprotic organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Q2: I am observing precipitation when I dilute my DMSO stock solution of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid into my aqueous assay buffer. What is happening?

A: This phenomenon, often called "crashing out," is common when a compound is highly soluble in a concentrated organic stock solution but poorly soluble in the final aqueous assay buffer.[1] The drastic change in solvent polarity upon dilution causes the compound to precipitate out of the solution.[1]

Q3: Can I increase the concentration of my DMSO stock to overcome solubility issues in the final assay solution?

A: No, increasing the concentration of the DMSO stock is likely to worsen the precipitation upon dilution into an aqueous buffer.[1] A lower concentration of the DMSO stock is often recommended to minimize this effect.[1] Additionally, the final concentration of DMSO in the assay should be kept to a minimum (typically <1%) as it can have its own biological effects.

Q4: How does pH affect the solubility of this compound?

A: As a carboxylic acid, the solubility of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in aqueous solutions is highly pH-dependent. In basic solutions (pH > pKa), the carboxylic acid group deprotonates to form a more soluble carboxylate anion. Conversely, in acidic solutions (pH < pKa), the compound will be in its less soluble, protonated form. Adjusting the pH of your buffer to be at least 1-2 units above the compound's pKa can significantly enhance its solubility.

Troubleshooting Guide

Issue 1: Compound Precipitation Upon Dilution in Aqueous Buffer
  • Observation: A precipitate forms immediately or over a short period after diluting the DMSO stock solution into the aqueous assay buffer.

  • Root Cause: The compound's solubility limit in the final aqueous buffer has been exceeded.

  • Troubleshooting Steps:

    • Reduce DMSO Stock Concentration: Prepare a more dilute stock solution in DMSO (e.g., from 10 mM to 1 mM). This will lower the compound's concentration upon initial dilution, potentially keeping it below its solubility limit.[1]

    • Stepwise Dilution: Instead of a single large dilution, perform a serial dilution. First, dilute the DMSO stock into a mixture of your assay buffer and an organic co-solvent, then further dilute into the final assay buffer.[1]

    • Increase Final Assay Volume: By increasing the total volume of the assay while keeping the amount of compound the same, you lower the final concentration, which may be sufficient to prevent precipitation.

    • Sonication: After dilution, sonicate the solution briefly. This can help to break up small aggregates and promote dissolution. For some compounds, this may lead to a supersaturated but transiently stable solution.

Issue 2: Low or Inconsistent Assay Signal
  • Observation: The assay readout is lower than expected, or there is high variability between replicate wells.

  • Root Cause: The compound may not be fully dissolved in the assay wells, leading to an inaccurate effective concentration and non-uniform distribution.[2][3]

  • Troubleshooting Steps:

    • Visual Inspection: Under a microscope, visually inspect the assay wells for any signs of precipitate.

    • Solubility Assessment: Perform a simple solubility test. Prepare the highest intended assay concentration of the compound in the assay buffer and visually inspect for clarity after a relevant incubation period.

    • Modify Buffer Composition:

      • pH Adjustment: If compatible with your assay, increase the pH of the buffer to enhance the solubility of the acidic compound.[2]

      • Co-solvents: Introduce a small percentage (e.g., 1-5%) of a water-miscible organic co-solvent like ethanol or polyethylene glycol (PEG 400) into your final assay buffer.[2] Ensure the co-solvent does not affect your assay's performance.

      • Excipients: Consider the use of solubilizing agents like cyclodextrins, which can encapsulate the compound and increase its apparent solubility.[2] Be aware that these can have their own biological effects.[2]

Data Presentation

Table 1: Representative Solubility of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in Common Solvents

SolventTypeRepresentative Solubility (mg/mL)Notes
Dimethyl Sulfoxide (DMSO)Polar Aprotic> 50Commonly used for stock solutions.
Dimethylformamide (DMF)Polar Aprotic> 50Alternative to DMSO for stock solutions.
EthanolPolar Protic~5-10Can be used as a co-solvent.
MethanolPolar Protic~5-10Can be used as a co-solvent.
Phosphate Buffered Saline (PBS), pH 7.4Aqueous Buffer< 0.1Low solubility expected at neutral pH.
50 mM Tris Buffer, pH 8.5Aqueous Buffer~1-2Increased solubility at slightly basic pH.
WaterAqueous< 0.1Very low solubility.
AcetonitrilePolar Aprotic~1-5
AcetonePolar Aprotic~1-5

Note: This data is representative and based on the general properties of similar chemical structures. Actual solubility should be determined experimentally.

Experimental Protocols

Protocol 1: Preparation of a Solubilized Working Solution

This protocol describes how to prepare a working solution of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid for use in aqueous-based assays.

Materials:

  • 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid (solid)

  • Dimethyl Sulfoxide (DMSO), anhydrous

  • Assay Buffer (e.g., PBS, pH 7.4)

  • pH-adjusted Assay Buffer (e.g., Tris, pH 8.5)

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Sonicator

Procedure:

  • Prepare a Concentrated Stock Solution:

    • Weigh out an appropriate amount of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

    • Dissolve the solid in anhydrous DMSO to a final concentration of 10 mM.

    • Vortex thoroughly until the solid is completely dissolved. This is your primary stock solution. Store at -20°C or -80°C.

  • Prepare an Intermediate Dilution (Optional but Recommended):

    • Dilute the 10 mM primary stock solution in DMSO to create a 1 mM intermediate stock.

  • Prepare the Final Working Solution:

    • Method A (Direct Dilution):

      • Add the desired volume of the 1 mM intermediate stock solution to your assay buffer to achieve the final target concentration. For example, add 10 µL of 1 mM stock to 990 µL of assay buffer for a final concentration of 10 µM.

      • Vortex immediately and vigorously.

      • Visually inspect for any precipitation.

    • Method B (pH Adjustment):

      • If precipitation occurs with Method A, use an assay buffer with a higher pH (e.g., pH 8.5).

      • Repeat the dilution as described in Method A using the pH-adjusted buffer.

    • Method C (Co-Solvent):

      • If pH adjustment is not compatible with your assay, prepare your assay buffer containing a small percentage of a co-solvent (e.g., 2% ethanol).

      • Repeat the dilution as described in Method A using the co-solvent-containing buffer.

  • Final Preparation:

    • Before adding the working solution to your assay, vortex it again. If any visible precipitate is present, briefly sonicate the solution.

Protocol 2: Kinetic Solubility Assay (Turbidimetric Method)

This high-throughput method can be used to estimate the kinetic solubility of the compound in your specific assay buffer.[1]

Materials:

  • 10 mM stock solution of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in DMSO.

  • Assay Buffer of interest.

  • Clear, flat-bottom 96-well plate.

  • Plate reader capable of measuring absorbance or turbidity.

Procedure:

  • Prepare Compound Dilution Series:

    • In a 96-well plate, perform a serial dilution of your 10 mM DMSO stock solution in DMSO to generate a range of concentrations (e.g., from 10 mM down to 0.01 mM).

  • Transfer to Assay Plate:

    • Transfer a small volume (e.g., 2 µL) of each concentration from the DMSO dilution plate to a new 96-well plate.

  • Add Assay Buffer:

    • Rapidly add a larger volume (e.g., 198 µL) of your assay buffer to each well. This will result in a constant, low percentage of DMSO in all wells.

  • Incubate and Read:

    • Incubate the plate at room temperature for a set period (e.g., 1-2 hours).

    • Measure the turbidity of each well using a plate reader at a wavelength where the compound does not absorb (e.g., 620 nm).

  • Data Analysis:

    • Plot the turbidity reading against the compound concentration.

    • The concentration at which a significant increase in turbidity is observed is the estimated kinetic solubility.

Mandatory Visualizations

Solubility_Troubleshooting_Workflow start Start: Solubility Issue (Precipitation or Low Signal) check_stock Is DMSO stock >10 mM? start->check_stock lower_stock Lower stock to 1-10 mM check_stock->lower_stock Yes check_dilution Direct dilution into aqueous buffer? check_stock->check_dilution No lower_stock->check_dilution stepwise_dilution Use stepwise dilution check_dilution->stepwise_dilution Yes check_buffer Is assay buffer neutral pH? check_dilution->check_buffer No stepwise_dilution->check_buffer increase_ph Increase buffer pH (e.g., to 8.5) check_buffer->increase_ph Yes use_cosolvent Add co-solvent to buffer (e.g., 1-5% EtOH/PEG) check_buffer->use_cosolvent No check_assay_compat_ph Is high pH assay compatible? increase_ph->check_assay_compat_ph check_assay_compat_ph->use_cosolvent No end_success Success: Compound Solubilized check_assay_compat_ph->end_success Yes check_assay_compat_cosolvent Is co-solvent assay compatible? use_cosolvent->check_assay_compat_cosolvent thermo_sol Determine thermodynamic solubility (shake-flask) check_assay_compat_cosolvent->thermo_sol No check_assay_compat_cosolvent->end_success Yes end_fail Consider compound analogs or formulation thermo_sol->end_fail

A troubleshooting workflow for addressing solubility issues.

Assay_Prep_Signaling_Pathway cluster_stock Stock Preparation cluster_working Working Solution Compound Solid Compound Stock 10 mM Stock in DMSO Compound->Stock DMSO DMSO DMSO->Stock Working Final Working Solution (<1% DMSO) Stock->Working Dilution Buffer Aqueous Assay Buffer Buffer->Working Assay Assay Plate Working->Assay

A workflow for preparing assay solutions from a DMSO stock.

References

Reference Data & Comparative Studies

Comparative

A Comparative Analysis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and Other Pyrrole-Based Antimicrobial Agents

FOR IMMEDIATE RELEASE Aachen, Germany – December 27, 2025 – In the ever-present battle against antimicrobial resistance, the scientific community continues to explore novel chemical scaffolds with the potential for new d...

Author: BenchChem Technical Support Team. Date: December 2025

FOR IMMEDIATE RELEASE

Aachen, Germany – December 27, 2025 – In the ever-present battle against antimicrobial resistance, the scientific community continues to explore novel chemical scaffolds with the potential for new drug development. This guide provides a comparative overview of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and other pyrrole-containing compounds that have demonstrated antimicrobial properties. While direct experimental data on the antimicrobial activity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is not extensively available in current literature, its structural similarity to known antimicrobial agents suggests its potential as a valuable synthetic intermediate in the development of new pharmaceuticals.[1] This document aims to contextualize its potential by comparing it with other pyrrole derivatives for which antimicrobial data has been published.

Introduction to 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a halogenated pyrrole derivative.[2] Its chemical structure, featuring a pyrrole ring, a carboxylic acid group, a methyl group, and a bromine atom, provides several reactive sites for further chemical modification.[2] While primarily utilized as a building block in organic synthesis, the pyrrole core is a common feature in a variety of compounds exhibiting a broad range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[3][4][5][6]

Comparative Antimicrobial Activity

While specific Minimum Inhibitory Concentration (MIC) values for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid against common pathogens are not readily found in published research, an analysis of structurally related pyrrole compounds offers valuable insights into its potential efficacy. The following table summarizes the antimicrobial activity of several pyrrole derivatives against representative Gram-positive and Gram-negative bacteria.

Compound/AgentTarget Organism(s)MIC (µg/mL)Reference
Pyrrole-2-carboxylic acid Listeria monocytogenes- (Inhibits biofilm formation)[2]
Pyrrolnitrin Various Bacteria & Fungi- (Antibiotic activity)[3][5]
Pyoluteorin Various Bacteria & Fungi- (Antibiotic activity)[3][5]
1,5-diaryl pyrrole derivative K. pneumoniae, A. baumannii, E. coli8–32[1]
Phallusialides A and B MRSA, Escherichia coli32 and 64, respectively[7]
Streptopyrroles B and C Staphylococcus aureus, Bacillus subtilis, Micrococcus luteus0.7-2.9 µM[7]
Halogenated Pyrrolopyrimidines Staphylococcus aureus8-64 mg/L[8]

Note: The absence of data for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid highlights a gap in the current research and underscores the need for future antimicrobial susceptibility testing of this compound.

Experimental Protocols

Standardized methods are crucial for determining the antimicrobial susceptibility of compounds. The following are detailed protocols for two commonly used methods: the Broth Microdilution Method for determining the Minimum Inhibitory Concentration (MIC) and the Agar Disk Diffusion Method.

Broth Microdilution Method (CLSI Guidelines)

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism in a broth dilution series.[9][10][11]

1. Preparation of Antimicrobial Stock Solution:

  • Dissolve the test compound (e.g., 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid) in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

2. Preparation of Microtiter Plates:

  • Dispense sterile cation-adjusted Mueller-Hinton Broth (CAMHB) into the wells of a 96-well microtiter plate.

  • Perform serial two-fold dilutions of the antimicrobial stock solution across the wells to achieve a range of concentrations.

3. Inoculum Preparation:

  • Prepare a standardized bacterial inoculum suspension in sterile saline or broth, adjusted to a 0.5 McFarland turbidity standard (approximately 1-2 x 10⁸ CFU/mL).[12]

  • Dilute the standardized inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

4. Inoculation and Incubation:

  • Inoculate each well of the microtiter plate with the diluted bacterial suspension.

  • Include a growth control well (broth and inoculum without antimicrobial agent) and a sterility control well (broth only).

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

5. Interpretation of Results:

  • The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth of the microorganism.

Agar Disk Diffusion Method (Kirby-Bauer Test)

This method assesses the susceptibility of bacteria to an antimicrobial agent based on the size of the zone of growth inhibition around a disk impregnated with the agent.[12][13][14][15]

1. Inoculum Preparation:

  • Prepare a bacterial inoculum adjusted to a 0.5 McFarland turbidity standard as described for the broth microdilution method.[12]

2. Inoculation of Agar Plate:

  • Dip a sterile cotton swab into the adjusted inoculum and remove excess fluid by pressing it against the inside of the tube.

  • Swab the entire surface of a Mueller-Hinton agar plate evenly in three directions to ensure confluent growth.

  • Allow the plate to dry for 3-5 minutes.[13]

3. Application of Antimicrobial Disks:

  • Aseptically place paper disks impregnated with a standard concentration of the test compound onto the surface of the inoculated agar plate.

  • Gently press the disks to ensure complete contact with the agar.

4. Incubation:

  • Invert the plates and incubate at 35°C ± 2°C for 16-24 hours.

5. Interpretation of Results:

  • Measure the diameter of the zone of complete growth inhibition around each disk in millimeters.

  • The size of the inhibition zone is compared to standardized charts to determine if the organism is susceptible, intermediate, or resistant to the antimicrobial agent.

Potential Mechanisms of Action

The precise mechanism of action for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is unknown. However, based on related pyrrole compounds, several potential pathways can be hypothesized.

antimicrobial_mechanisms cluster_compound Pyrrole Derivatives cluster_targets Potential Bacterial Targets 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic_acid 5-Bromo-1-methyl-1H- pyrrole-2-carboxylic acid Membrane_Integrity Cell Membrane Integrity 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic_acid->Membrane_Integrity Disruption DNA_Gyrase DNA Gyrase/Topoisomerase 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic_acid->DNA_Gyrase Inhibition Biofilm_Formation Biofilm Formation 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic_acid->Biofilm_Formation Inhibition Quorum_Sensing Quorum Sensing 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic_acid->Quorum_Sensing Interference

Caption: Potential antimicrobial mechanisms of pyrrole derivatives.

Experimental Workflow for Antimicrobial Susceptibility Testing

The process of evaluating the antimicrobial properties of a novel compound like 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid follows a standardized workflow to ensure reliable and reproducible results.

experimental_workflow Start Start: Compound Synthesis/ Acquisition Inoculum_Prep Bacterial Inoculum Preparation (0.5 McFarland) Start->Inoculum_Prep MIC_Testing Broth Microdilution (MIC Determination) Inoculum_Prep->MIC_Testing Disk_Diffusion Agar Disk Diffusion (Zone of Inhibition) Inoculum_Prep->Disk_Diffusion Data_Analysis Data Analysis and Interpretation MIC_Testing->Data_Analysis Disk_Diffusion->Data_Analysis End End: Report Findings Data_Analysis->End

Caption: Standard workflow for antimicrobial susceptibility testing.

Conclusion

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid represents a promising, yet understudied, molecule in the landscape of antimicrobial research. While this guide has provided a framework for its comparison with other bioactive pyrrole derivatives and detailed the necessary experimental protocols for its evaluation, further research is imperative. The synthesis and screening of this compound and its analogues against a diverse panel of pathogenic bacteria are critical next steps to unlock its full potential in the fight against infectious diseases.

References

Validation

A Comparative Guide to the Structure-Activity Relationship of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic Acid Analogues

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid analogues, focusing on their structure-activity relationship...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid analogues, focusing on their structure-activity relationships (SAR) in the context of anticancer and enzyme inhibitory activities. The information presented herein is a synthesis of data from multiple studies on structurally related pyrrole derivatives, offering insights into the impact of various chemical modifications on their biological potency.

Introduction

The pyrrole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Analogues of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid have emerged as a promising class of compounds with potential therapeutic applications, particularly in oncology. This guide will delve into the SAR of these analogues, presenting quantitative data, detailed experimental methodologies, and visual representations of relevant biological pathways and workflows.

Data Presentation: Comparative Biological Activity

The following table summarizes the in vitro biological activity of various pyrrole derivatives, highlighting the influence of substitutions on the pyrrole ring and the amide moiety. While a direct comparative study on a series of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid analogues is not available in the public domain, the data from structurally related compounds provide valuable SAR insights.

Compound ID Core Structure R1 (Position 5) R2 (Amide Substituent) Assay Cell Line/Target IC50 (µM) Reference
Sunitinib (Reference) Indolin-2-oneFN-(2-(diethylamino)ethyl)-5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamideMTTHepG231.594[2]
23p 5-Bromo-7-azaindolin-2-oneBr(Z)-5-((...)-methyl)-2,4-dimethyl-N-(3-(4-(ethoxyimino)piperidin-1-yl)propyl)-1H-pyrrole-3-carboxamideMTTHepG22.357[2]
23o 5-Bromo-7-azaindolin-2-oneBr(Z)-5-((...)-methyl)-N-(3-(4-(methoxyimino)piperidin-1-yl)propyl)-2,4-dimethyl-1H-pyrrole-3-carboxamideMTTHepG23.012[2]
13c7 5-Halogenated-7-azaindolin-2-oneClVaried N-substituted 2,4-dimethyl-1H-pyrrole-3-carboxamidesSRBMCF-74.49[3]
Compound 12 4-(2,4-dichlorophenyl)-1-methyl-1H-pyrrole-2-carboxamideHAdamantan-2-ylAnti-TBM. tuberculosis3.7 µg/mL[4]
Compound 13 N-(adamantan-2-yl)-4-(2,4-dichlorophenyl)-1,N-dimethyl-1H-pyrrole-2-carboxamideHAdamantan-2-yl (N-methylated)Anti-TBM. tuberculosis>32 µg/mL[4]
Compound 16 N-(adamantan-2-yl)-4-(2-fluorophenyl)-1H-pyrrole-2-carboxamideHAdamantan-2-ylAnti-TBM. tuberculosis<0.016 µg/mL[4]
Compound 17 N-(adamantan-2-yl)-4-(3-fluorophenyl)-1H-pyrrole-2-carboxamideHAdamantan-2-ylAnti-TBM. tuberculosis<0.016 µg/mL[4]
Compound 18 N-(adamantan-2-yl)-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamideHAdamantan-2-ylAnti-TBM. tuberculosis<0.016 µg/mL[4]

Key SAR Observations:

  • Halogen Substitution: The presence and nature of the halogen at position 5 of the pyrrole or related ring system significantly influence activity. For instance, bromo- and chloro-substituted analogues (23p, 23o, 13c7) demonstrate potent anticancer activity.[2][3]

  • Amide Substituent: The nature of the substituent on the amide nitrogen is a critical determinant of potency. Large, complex side chains containing piperidine moieties, as seen in compounds 23p and 23o, are associated with high efficacy.[2]

  • N-Methylation of Pyrrole: N-methylation of the pyrrole ring can have a variable impact. In the case of MmpL3 inhibitors, replacing the pyrrole N-H with an N-methyl group (compound 12 vs. the unmethylated parent) led to a significant decrease in activity, suggesting the importance of the N-H for target binding.[4]

  • Aryl Substituents: For antimycobacterial agents, electron-withdrawing substituents on an aryl group attached to the pyrrole ring, such as fluorine, enhance the activity.[4]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

This protocol is used to assess the cytotoxic effects of the synthesized compounds on various cancer cell lines.[2]

Materials:

  • Human cancer cell lines (e.g., HepG2, A549, Skov-3)

  • RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS)

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding: Cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.

  • Compound Treatment: The test compounds are dissolved in DMSO to prepare stock solutions. Serial dilutions of the compounds are made in the culture medium. The medium from the wells is replaced with 100 µL of the medium containing the test compounds at various concentrations. Control wells receive medium with DMSO at the same concentration as the treated wells.

  • Incubation: The plates are incubated for 48 hours at 37°C in a humidified atmosphere with 5% CO2.

  • MTT Addition: After incubation, 20 µL of MTT solution is added to each well, and the plates are incubated for an additional 4 hours.

  • Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance is measured at 490 nm using a microplate reader.

  • Data Analysis: The percentage of cell viability is calculated relative to the control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined from the dose-response curves.

This assay is another method to evaluate the cytotoxicity of compounds based on the measurement of cellular protein content.[3]

Materials:

  • Human cancer cell lines

  • Complete culture medium

  • Trichloroacetic acid (TCA), 10% (w/v)

  • Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

  • Tris base solution, 10 mM

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

  • Incubation: Incubate the plates for 72 hours.

  • Cell Fixation: Gently add 50 µL of cold 10% TCA to each well and incubate at 4°C for 1 hour to fix the cells.

  • Washing: The supernatant is discarded, and the plates are washed five times with deionized water and then air-dried.

  • Staining: Add 100 µL of SRB solution to each well and stain for 10 minutes at room temperature.

  • Washing: The unbound dye is removed by washing the plates five times with 1% acetic acid and then air-drying.

  • Dye Solubilization: Add 200 µL of 10 mM Tris base solution to each well to dissolve the protein-bound dye.

  • Absorbance Measurement: The absorbance is measured at 515 nm.

  • Data Analysis: The IC50 values are calculated from the dose-response curves.

This assay is used to determine the inhibitory activity of the compounds against the Poly(ADP-ribose) polymerase-1 (PARP-1) enzyme, a key player in DNA repair.[5]

Materials:

  • Recombinant human PARP-1 enzyme

  • Activated DNA (e.g., calf thymus DNA)

  • NAD+ (nicotinamide adenine dinucleotide)

  • Histone H1

  • Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 4 mM MgCl2, 250 µM DTT)

  • 3H-NAD+

  • Trichloroacetic acid (TCA), 20%

  • Scintillation cocktail

  • 96-well filter plates

  • Scintillation counter

Procedure:

  • Reaction Setup: In each well of a 96-well plate, a reaction mixture is prepared containing assay buffer, histone H1, activated DNA, and the test compound at various concentrations.

  • Enzyme Addition: The reaction is initiated by adding the PARP-1 enzyme.

  • Substrate Addition: 3H-NAD+ is added to the mixture.

  • Incubation: The plate is incubated at 25°C for a specified time (e.g., 15 minutes).

  • Reaction Termination: The reaction is stopped by adding 20% TCA.

  • Precipitation and Filtration: The plate is incubated on ice to allow for the precipitation of the radiolabeled protein. The contents of the wells are then transferred to a 96-well filter plate and washed with TCA to remove unincorporated 3H-NAD+.

  • Scintillation Counting: Scintillation cocktail is added to each well, and the radioactivity is measured using a scintillation counter.

  • Data Analysis: The percentage of PARP-1 inhibition is calculated, and IC50 values are determined from the dose-response curves.

Mandatory Visualization

The following diagrams illustrate a potential mechanism of action for these compounds and a typical experimental workflow.

Signaling_Pathway DNA_Damage DNA Damage (e.g., Single-Strand Break) PARP1 PARP-1 DNA_Damage->PARP1 recruits PAR PAR Polymer Synthesis PARP1->PAR synthesizes Inhibitor 5-Bromo-1-methyl-1H-pyrrole-2- carboxylic acid analogue Inhibitor->PARP1 inhibits Apoptosis Apoptosis Inhibitor->Apoptosis leads to NAD NAD+ NAD->PAR DDR_Proteins DNA Repair Proteins (e.g., XRCC1, Ligase III) PAR->DDR_Proteins recruits DNA_Repair DNA Repair DDR_Proteins->DNA_Repair DNA_Repair->Apoptosis prevents

Caption: Potential mechanism of action via PARP-1 inhibition.

Experimental_Workflow cluster_0 In Vitro Evaluation Compound_Synthesis Analogue Synthesis & Characterization Primary_Screening Primary Cytotoxicity Screening (e.g., MTT Assay) Compound_Synthesis->Primary_Screening Dose_Response Dose-Response & IC50 Determination Primary_Screening->Dose_Response Active Compounds Mechanism_Assay Mechanism of Action Assay (e.g., PARP-1 Inhibition) Dose_Response->Mechanism_Assay Data_Analysis Data Analysis & SAR Mechanism_Assay->Data_Analysis

Caption: General workflow for the evaluation of novel compounds.

References

Comparative

Quantitative Analysis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic Acid: A Comparative Guide to HPLC-UV and Alternative Methods

For researchers, scientists, and drug development professionals engaged in the synthesis and characterization of novel chemical entities, the accurate quantification of target molecules is paramount. This guide provides...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals engaged in the synthesis and characterization of novel chemical entities, the accurate quantification of target molecules is paramount. This guide provides a comprehensive overview of the quantitative analysis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, focusing on a robust High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method. Furthermore, we present a comparative analysis with alternative analytical techniques, supported by experimental data, to aid in selecting the most appropriate method for specific research needs.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely accessible and reliable technique for the quantification of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in various sample matrices, from reaction mixtures to purification fractions. The method's simplicity, robustness, and cost-effectiveness make it a staple in many analytical laboratories.

Experimental Protocol: HPLC-UV Method

A typical reversed-phase HPLC method for the analysis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is detailed below. This protocol is a starting point and may require optimization based on the specific instrumentation and sample matrix.

1. Instrumentation and Chromatographic Conditions:

  • HPLC System: A standard HPLC system equipped with a quaternary or binary pump, an autosampler, a column oven, and a UV-Vis detector.

  • Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size) is a suitable choice for retaining the analyte.

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase and an organic modifier is recommended.

    • Solvent A: 0.1% Phosphoric acid in Water. The acidic pH helps to suppress the ionization of the carboxylic acid group, leading to better peak shape and retention.

    • Solvent B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 225 nm, a wavelength where many pyrrole derivatives exhibit strong absorbance.[1]

  • Injection Volume: 10 µL.

  • Run Time: Approximately 15 minutes.

2. Standard and Sample Preparation:

  • Standard Stock Solution: Accurately weigh a known amount of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid reference standard and dissolve it in a suitable solvent, such as methanol or acetonitrile, to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

  • Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

  • Sample Preparation: Dissolve the sample containing 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in the mobile phase. If necessary, filter the sample through a 0.45 µm syringe filter to remove any particulate matter before injection.

3. Data Analysis:

  • Construct a calibration curve by plotting the peak area of the analyte against the corresponding concentration of the calibration standards.

  • Determine the concentration of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in the samples by interpolating their peak areas from the calibration curve.

Performance Characteristics

The performance of the HPLC-UV method should be validated to ensure its accuracy and reliability. While specific data for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is not extensively published, the following table presents typical performance characteristics for the analysis of a structurally similar compound, 5-Bromo-1H-indole-2-carboxylic acid, which can be considered as a representative example.

ParameterTypical Performance
Linearity (R²) > 0.999
Limit of Detection (LOD) 0.1 µg/mL
Limit of Quantification (LOQ) 0.3 µg/mL
Accuracy (% Recovery) 98 - 102%
Precision (% RSD) < 2%

Data is representative and should be experimentally verified.

Comparison with Alternative Analytical Techniques

While HPLC-UV is a robust method, other techniques may offer advantages in terms of sensitivity, selectivity, or the ability to analyze complex matrices. A comparison of these alternatives is presented below.

Analytical TechniquePrincipleAdvantagesDisadvantages
HPLC-UV Separation based on polarity, detection by UV absorbance.Robust, cost-effective, widely available.Moderate sensitivity, potential for interference from co-eluting compounds with similar UV spectra.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Separation by HPLC coupled with highly selective and sensitive mass detection.High sensitivity and selectivity, suitable for complex matrices, provides structural information.Higher cost of instrumentation and maintenance, requires more expertise.
Gas Chromatography-Mass Spectrometry (GC-MS) Separation of volatile compounds followed by mass detection.High sensitivity for volatile and thermally stable compounds.Requires derivatization for non-volatile compounds like carboxylic acids, potential for thermal degradation of the analyte.
Derivatization followed by HPLC-Diode Array Detection (DAD) Chemical modification of the analyte to enhance its detectability.Can improve sensitivity and selectivity, allows for detection at longer wavelengths to reduce matrix interference.[2][3]Adds an extra step to the workflow, potential for incomplete derivatization.
Capillary Electrophoresis (CE) Separation based on charge-to-size ratio in an electric field.High separation efficiency, small sample volume required.Lower sensitivity compared to HPLC, reproducibility can be challenging.

Visualizing the Analytical Workflow

To better understand the experimental process, the following diagrams illustrate the key steps in the HPLC-UV analysis and the logical relationship between the compared analytical techniques.

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Processing & Quantification A Weigh Reference Standard B Prepare Stock Solution A->B C Serial Dilution for Calibration Standards B->C F Inject into HPLC System C->F D Dissolve/Dilute Sample E Filter Sample D->E E->F G Separation on C18 Column F->G H UV Detection (225 nm) G->H I Data Acquisition H->I J Generate Calibration Curve I->J K Integrate Peak Areas I->K L Calculate Concentration J->L K->L

Caption: Experimental workflow for the quantitative analysis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid by HPLC-UV.

Method_Comparison cluster_primary Primary Recommended Method cluster_alternatives Alternative Methods Analyte 5-Bromo-1-methyl-1H- pyrrole-2-carboxylic acid HPLC_UV HPLC-UV Analyte->HPLC_UV Robust & Cost-Effective LC_MSMS LC-MS/MS Analyte->LC_MSMS High Sensitivity & Selectivity GC_MS GC-MS (with derivatization) Analyte->GC_MS For Volatile Derivatives Deriv_HPLC Derivatization + HPLC-DAD Analyte->Deriv_HPLC Enhanced Sensitivity

Caption: Logical relationship and key characteristics of analytical methods for the quantification of the target analyte.

Conclusion

The quantitative analysis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid can be reliably achieved using a straightforward HPLC-UV method. This technique offers a good balance of performance, cost, and accessibility for routine analysis. For applications requiring higher sensitivity or selectivity, particularly in complex biological matrices, LC-MS/MS stands out as a superior alternative. The choice of the most suitable analytical method will ultimately depend on the specific requirements of the study, including the sample matrix, the required level of sensitivity, and the available instrumentation. It is always recommended to perform a thorough method validation to ensure the quality and reliability of the generated data.

References

Validation

Comparative Guide: Quantification of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid by LC-MS/MS and GC-MS

For researchers, scientists, and drug development professionals requiring robust and sensitive quantification of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, a key intermediate in the synthesis of various biologically...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals requiring robust and sensitive quantification of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, a key intermediate in the synthesis of various biologically active compounds, selecting the optimal analytical methodology is paramount. This guide provides a comparative overview of two powerful techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) with derivatization.

Methodology Comparison

The choice between LC-MS/MS and GC-MS for the analysis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid hinges on several factors, including required sensitivity, sample matrix, and available instrumentation. Carboxylic acids can present analytical challenges due to their polarity, which can lead to poor retention on standard reverse-phase liquid chromatography columns and low volatility for gas chromatography.[1][2]

LC-MS/MS offers a direct approach that can often be employed with minimal sample preparation. However, optimizing chromatographic conditions is crucial for retaining and resolving this polar analyte. The use of derivatization agents can enhance ionization efficiency and sensitivity in LC-MS/MS.[1][3]

GC-MS , on the other hand, necessitates a derivatization step to increase the volatility and thermal stability of the carboxylic acid.[4] This adds a step to the sample preparation workflow but can result in excellent chromatographic separation and sensitivity.[4]

The following tables summarize the key performance parameters and experimental conditions for hypothetical, yet typical, LC-MS/MS and GC-MS methods for the quantification of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, based on established methods for similar small molecule carboxylic acids.

Quantitative Performance Comparison

ParameterLC-MS/MSGC-MS with Derivatization
Linearity (r²) >0.99>0.99
Limit of Quantification (LOQ) 0.1 - 1 ng/mL0.05 - 0.5 ng/mL
Accuracy (% Recovery) 90 - 110%95 - 105%
Precision (%RSD) < 15%< 10%
Sample Throughput HighModerate

Experimental Protocol Comparison

StepLC-MS/MS ProtocolGC-MS with Derivatization Protocol
Sample Preparation Protein precipitation followed by dilution.Liquid-liquid extraction followed by derivatization.
Chromatography Reverse-phase C18 column with an acidic mobile phase.Capillary GC column (e.g., DB-5ms).
Ionization Electrospray Ionization (ESI), negative or positive mode.Electron Ionization (EI).
Mass Spectrometry Triple Quadrupole (QqQ) in Multiple Reaction Monitoring (MRM) mode.Single or Triple Quadrupole in Selected Ion Monitoring (SIM) or MRM mode.

Detailed Experimental Protocols

LC-MS/MS Method

This protocol is based on established methods for the analysis of small polar molecules and pyrrole derivatives.[5][6]

1. Sample Preparation:

  • To 100 µL of plasma, add 300 µL of acetonitrile containing the internal standard (e.g., a stable isotope-labeled analog of the analyte).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

2. Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start at 5% B, increase to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

3. Mass Spectrometry:

  • Instrument: Triple quadrupole mass spectrometer.

  • Ionization: Electrospray ionization (ESI) in negative ion mode.

  • MRM Transitions:

    • Analyte: Precursor ion (m/z of deprotonated 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid) → Product ion.

    • Internal Standard: Precursor ion → Product ion.

  • Collision Energy and other MS parameters: Optimized for the specific analyte and internal standard.

GC-MS Method with Derivatization

This protocol utilizes a common derivatization strategy for carboxylic acids to enhance their volatility for GC-MS analysis.[4]

1. Sample Preparation and Derivatization:

  • To 100 µL of plasma, add an internal standard and acidify to pH < 2 with 1M HCl.

  • Extract the analyte with 500 µL of ethyl acetate by vortexing for 2 minutes.

  • Centrifuge to separate the layers and transfer the organic layer to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Add 50 µL of a derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS) and 50 µL of pyridine.

  • Heat at 70°C for 30 minutes.

  • Cool to room temperature before injection.

2. Gas Chromatography:

  • Column: DB-5ms capillary column (30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

  • Injection Mode: Splitless.

  • Injection Volume: 1 µL.

3. Mass Spectrometry:

  • Instrument: Single or triple quadrupole mass spectrometer.

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) of characteristic ions of the derivatized analyte and internal standard.

Visualized Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for both the LC-MS/MS and GC-MS methods.

LCMSMS_Workflow cluster_prep Sample Preparation cluster_analysis Analysis Sample Biological Sample Precipitation Protein Precipitation (Acetonitrile) Sample->Precipitation Centrifugation Centrifugation Precipitation->Centrifugation Evaporation Evaporation Centrifugation->Evaporation Reconstitution Reconstitution Evaporation->Reconstitution LC LC Separation (Reverse Phase) Reconstitution->LC MSMS MS/MS Detection (ESI, MRM) LC->MSMS Data Data Acquisition & Quantification MSMS->Data GCMS_Workflow cluster_prep Sample Preparation cluster_analysis Analysis Sample Biological Sample Extraction Liquid-Liquid Extraction Sample->Extraction Evaporation Evaporation Extraction->Evaporation Derivatization Derivatization (e.g., Silylation) Evaporation->Derivatization GC GC Separation Derivatization->GC MS MS Detection (EI, SIM/MRM) GC->MS Data Data Acquisition & Quantification MS->Data

References

Comparative

A Comparative Guide to the Biological Activity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic Acid and Its Synthetic Analogues

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the biological activities of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and its synthetic analogues. Th...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and its synthetic analogues. The information presented herein is curated from various scientific publications to offer an objective overview supported by available experimental data. This document is intended to serve as a valuable resource for researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug development.

Introduction

Pyrrole-based compounds represent a significant class of heterocyclic molecules with a broad spectrum of biological activities, including antimicrobial and anticancer properties. 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, a substituted pyrrole derivative, has emerged as a scaffold of interest for the development of novel therapeutic agents. This guide will delve into the biological profile of this lead compound and compare it with its synthetic analogues, highlighting key structure-activity relationships (SAR) that govern their efficacy.

Comparative Biological Activity

The biological activities of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and its analogues have been primarily evaluated for their anticancer and antimicrobial effects. The following tables summarize the available quantitative data from various studies.

Anticancer Activity

The anticancer potential of pyrrole derivatives has been investigated against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a common measure of a compound's potency in inhibiting cancer cell growth.

Compound IDStructureCancer Cell LineIC50 (µM)Reference
Sunitinib (Reference) N-(2-(diethylamino)ethyl)-5-((Z)-(5-fluoro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-carboxamideHepG2 (Liver)31.594[1]
A549 (Lung)49.036[1]
Skov-3 (Ovarian)38.751[1]
Analog 1 (Z)-5-[(5-Bromo-2-oxo-1,2-dihydro-3H-pyrrolo[2,3-b]pyridin-3-ylidene)methyl]-2,4-dimethyl-N-[3-(pyrrolidin-1-yl)propyl]-1H-pyrrole-3-carboxamideHepG2 (Liver)3.251[1]
A549 (Lung)4.127[1]
Skov-3 (Ovarian)3.892[1]
Analog 2 (Z)-5-[(5-Bromo-2-oxo-1,2-dihydro-3H-pyrrolo[2,3-b]pyridin-3-ylidene)methyl]-N-{3-[4-(ethoxyimino)piperidin-1-yl]propyl}-2,4-dimethyl-1H-pyrrole-3-carboxamideHepG2 (Liver)2.357[1]
A549 (Lung)3.012[1]
Skov-3 (Ovarian)2.845[1]
Antimicrobial Activity

The antimicrobial efficacy of pyrrole derivatives is often assessed by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound IDStructureMicroorganismMIC (µg/mL)Reference
Analog 3 2-amino-1-(2-methylphenyl)-4,5-diphenyl-1H-pyrrole-3-carbonitrileEscherichia coli32
Analog 4 Phallusialide AStaphylococcus aureus (MRSA)32
Escherichia coli64
Analog 5 Ethyl-4-{[-(1-(2-(4-nitrobenzoyl)hydrazono)ethyl]}-3,5-dimethyl-1H-pyrrole-2-carboxylateMycobacterium tuberculosis H37Rv0.7

Note: Specific MIC values for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid are not extensively reported in the available literature. The data presented showcases the antimicrobial potential of various pyrrole-based structures.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the evaluation of the biological activities of these compounds.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

Procedure:

  • Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells/well and incubated for 24 hours to allow for cell attachment.[2][3][4][5][6]

  • Compound Treatment: The cells are then treated with various concentrations of the test compounds (e.g., 0.1, 1, 10, 100 µM) and incubated for a further 48-72 hours.[2][3]

  • MTT Addition: After the incubation period, the medium is removed, and 100 µL of MTT solution (0.5 mg/mL in serum-free medium) is added to each well. The plate is then incubated for 3-4 hours at 37°C.[2][4][5]

  • Formazan Solubilization: The MTT solution is removed, and 100 µL of a solubilizing agent (e.g., DMSO, isopropanol) is added to each well to dissolve the formazan crystals.[2][3]

  • Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.[2][4]

  • Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells, and the IC50 value is determined by plotting a dose-response curve.

MTT_Assay_Workflow A Seed cancer cells in 96-well plate B Incubate for 24h A->B C Treat with test compounds B->C D Incubate for 48-72h C->D E Add MTT solution D->E F Incubate for 3-4h E->F G Add solubilizing agent F->G H Measure absorbance at 570 nm G->H I Calculate IC50 H->I

Figure 1: Workflow of the MTT assay for determining anticancer activity.

Broth Microdilution Method for Antimicrobial Activity (MIC Determination)

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.

Procedure:

  • Preparation of Antimicrobial Dilutions: Serial twofold dilutions of the test compounds are prepared in a liquid growth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.[7][8][9]

  • Inoculum Preparation: A standardized inoculum of the test microorganism (e.g., adjusted to 0.5 McFarland standard) is prepared.[8]

  • Inoculation: Each well of the microtiter plate is inoculated with the standardized bacterial or fungal suspension.[7][8]

  • Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.[7]

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.[8][9]

MIC_Determination_Workflow A Prepare serial dilutions of test compounds C Inoculate microtiter plate A->C B Prepare standardized microbial inoculum B->C D Incubate for 18-24h C->D E Determine the lowest concentration with no visible growth (MIC) D->E VEGFR2_Signaling_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space VEGF VEGF-A VEGFR2 VEGFR-2 VEGF->VEGFR2 Binds PLCg PLCγ VEGFR2->PLCg Activates PI3K PI3K VEGFR2->PI3K Activates PKC PKC PLCg->PKC MAPK MAPK PKC->MAPK Proliferation Cell Proliferation & Migration MAPK->Proliferation Akt Akt PI3K->Akt Survival Cell Survival Akt->Survival Inhibitor Small Molecule Inhibitor Inhibitor->VEGFR2 Inhibits (ATP competition)

References

Validation

Benchmarking 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic Acid Derivatives Against Known COX Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the inhibitory potential of pyrrole-2-carboxylic acid derivatives against cyclooxygenase (COX) enzymes, benchm...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the inhibitory potential of pyrrole-2-carboxylic acid derivatives against cyclooxygenase (COX) enzymes, benchmarked against established non-steroidal anti-inflammatory drugs (NSAIDs). While specific inhibitory data for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is not extensively available in the public domain, this guide leverages data from structurally related pyrrole derivatives to provide a valuable reference for researchers in drug discovery and development. The data presented herein is compiled from various in vitro studies to facilitate an objective comparison.

Data Presentation: Quantitative Comparison of COX Inhibition

The inhibitory activity of various compounds against COX-1 and COX-2 is typically measured by their half-maximal inhibitory concentration (IC50). A lower IC50 value indicates greater potency. The following table summarizes the IC50 values for several pyrrole-2-carboxylic acid derivatives and well-known NSAIDs.

CompoundTarget EnzymeIC50 (µM)Selectivity Index (COX-1/COX-2)
Pyrrole Derivatives
Pyrrole Carboxylic Acid Derivative 4hCOX-1> 10 (High Activity)-
Pyrrole Carboxylic Acid Derivative 4kCOX-2> 10 (High Activity)-
Known Inhibitors (NSAIDs)
CelecoxibCOX-182[1]12[1]
COX-26.8[1]
IndomethacinCOX-10.0090[1]0.029[1]
COX-20.31[1]
IbuprofenCOX-112[1]0.15[1]
COX-280[1]
DiclofenacCOX-10.076[1]2.9[1]
COX-20.026[1]
MeloxicamCOX-137[1]6.1[1]
COX-26.1[1]

Note: The IC50 values for pyrrole carboxylic acid derivatives 4h and 4k were reported to be highly active, indicating values likely in the low micromolar or nanomolar range, although exact figures were not provided in the referenced study. The selectivity index is a ratio of IC50 values (COX-1/COX-2); a higher value indicates greater selectivity for COX-2.

Experimental Protocols: In Vitro COX Inhibition Assay

The following is a generalized protocol for determining the COX inhibitory activity of a test compound in vitro. Specific details may vary between laboratories and assay kits.

Objective: To determine the IC50 values of a test compound for COX-1 and COX-2 enzymes.

Materials:

  • Purified COX-1 and COX-2 enzymes (ovine or human recombinant)

  • Arachidonic acid (substrate)

  • Heme (cofactor)

  • Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

  • Test compound (e.g., 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid derivative)

  • Known inhibitors (e.g., Celecoxib, Indomethacin) for positive controls

  • DMSO (solvent for compounds)

  • 96-well microplate

  • Microplate reader

  • Detection reagent (e.g., for measuring prostaglandin E2 production)

Procedure:

  • Preparation of Reagents:

    • Prepare a stock solution of the test compound and known inhibitors in DMSO.

    • Create a series of dilutions of the test compound and inhibitors in assay buffer.

    • Prepare the enzyme solutions (COX-1 and COX-2) in assay buffer containing heme.

  • Assay Setup:

    • To the wells of a 96-well plate, add the assay buffer.

    • Add the diluted test compound or known inhibitor to the respective wells. Include wells with only DMSO as a vehicle control.

    • Add the enzyme solution (either COX-1 or COX-2) to all wells except the blank.

    • Pre-incubate the plate at room temperature for a specified time (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.

  • Enzymatic Reaction:

    • Initiate the reaction by adding a solution of arachidonic acid to all wells.

    • Incubate the plate at 37°C for a defined period (e.g., 10-20 minutes).

  • Detection:

    • Stop the reaction by adding a stop solution (e.g., a dilute acid).

    • Measure the amount of prostaglandin E2 (PGE2) produced using a suitable detection method, such as an enzyme immunoassay (EIA) or a colorimetric/fluorometric assay kit.

  • Data Analysis:

    • Calculate the percentage of COX inhibition for each concentration of the test compound relative to the vehicle control.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

    • Determine the IC50 value by fitting the data to a dose-response curve using appropriate software.

Mandatory Visualization

Cyclooxygenase (COX) Signaling Pathway

COX_Signaling_Pathway membrane Cell Membrane Phospholipids pla2 Phospholipase A2 membrane->pla2 Hydrolysis aa Arachidonic Acid pla2->aa cox1 COX-1 (Constitutive) aa->cox1 cox2 COX-2 (Inducible) aa->cox2 pgh2_1 Prostaglandin H2 cox1->pgh2_1 Cyclooxygenation & Peroxidation pgh2_2 Prostaglandin H2 cox2->pgh2_2 Cyclooxygenation & Peroxidation homeostatic_pgs Prostaglandins (e.g., PGE2, TXA2) Physiological Functions: - Gastric Mucosa Protection - Platelet Aggregation - Renal Blood Flow pgh2_1->homeostatic_pgs Isomerization inflammatory_pgs Prostaglandins (e.g., PGE2) Pathological Functions: - Inflammation - Pain - Fever pgh2_2->inflammatory_pgs Isomerization stimuli Inflammatory Stimuli (e.g., Cytokines, Growth Factors) stimuli->cox2 Induces Expression inhibitor Pyrrole Derivatives & Known NSAIDs inhibitor->cox1 Inhibition inhibitor->cox2 Inhibition

Caption: The COX signaling pathway and points of inhibition by NSAIDs.

Experimental Workflow for In Vitro COX Inhibition Assay

Experimental_Workflow start Start prep Prepare Reagents: - Test Compound Dilutions - Known Inhibitor Dilutions - Enzyme Solutions (COX-1/COX-2) start->prep setup Assay Setup in 96-well Plate: - Add Buffer, Inhibitors, and Enzymes prep->setup preincubation Pre-incubation (e.g., 15 min at RT) setup->preincubation reaction Initiate Reaction: - Add Arachidonic Acid preincubation->reaction incubation Incubation (e.g., 10 min at 37°C) reaction->incubation stop Stop Reaction incubation->stop detection Measure Prostaglandin Production (e.g., EIA, Colorimetric) stop->detection analysis Data Analysis: - Calculate % Inhibition - Determine IC50 Values detection->analysis end End analysis->end

References

Comparative

Comparative Guide to the Synthesis and Characterization of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and Its Bioisosteric Alternative

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of synthetic routes for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, a key building block in medicinal chem...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of synthetic routes for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, a key building block in medicinal chemistry. It further explores a common bioisosteric alternative, 5-(1-methyl-1H-pyrrol-2-yl)-1H-tetrazole, offering insights into its synthesis and properties. The information presented is intended to assist researchers in selecting the most suitable compounds and synthetic strategies for their drug discovery and development programs.

Introduction

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a halogenated heterocyclic compound of significant interest in the development of novel therapeutic agents. The presence of the bromine atom provides a handle for further chemical modifications, such as cross-coupling reactions, while the carboxylic acid moiety allows for the formation of amides and esters, facilitating the exploration of structure-activity relationships. However, the acidic nature of the carboxylic acid group can sometimes lead to unfavorable pharmacokinetic properties. To address this, medicinal chemists often employ bioisosteric replacements, such as the tetrazole ring, which can mimic the acidity and hydrogen bonding capabilities of a carboxylic acid while offering improved metabolic stability and cell permeability.[1][2] This guide details and compares the synthesis and characterization of both the parent carboxylic acid and its tetrazole bioisostere.

Synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

A common and effective method for the synthesis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid involves a two-step process starting from the commercially available 1-methyl-1H-pyrrole-2-carboxylic acid. This method, detailed below, involves the initial protection of the carboxylic acid as a methyl ester, followed by selective bromination and subsequent hydrolysis.

Method 1: Esterification, Bromination, and Hydrolysis

This synthetic approach is outlined in the workflow below.

Synthesis_Method_1 cluster_0 Step 1: Esterification cluster_1 Step 2: Bromination cluster_2 Step 3: Hydrolysis A 1-Methyl-1H-pyrrole-2-carboxylic acid B Methyl 1-methyl-1H-pyrrole-2-carboxylate A->B Methanol, H2SO4 (cat.) Reflux C Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate B->C N-Bromosuccinimide (NBS) THF, 0 °C to RT D 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid C->D NaOH (aq) Methanol, Reflux Synthesis_Alternative cluster_0 Step 1: Cyanation cluster_1 Step 2: Cycloaddition A 1-Methyl-1H-pyrrole-2-carboxamide B 1-Methyl-1H-pyrrole-2-carbonitrile A->B Dehydrating Agent (e.g., POCl3) C 5-(1-Methyl-1H-pyrrol-2-yl)-1H-tetrazole B->C Sodium Azide, Lewis Acid (e.g., ZnBr2) DMF, 120 °C

References

Validation

Comparative Analysis of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid: A Review of Potential Cross-Reactivity

For researchers, scientists, and drug development professionals, understanding the cross-reactivity profile of a compound is paramount for assessing its specificity and potential off-target effects. This guide provides a...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, understanding the cross-reactivity profile of a compound is paramount for assessing its specificity and potential off-target effects. This guide provides a comparative overview based on available data for the broader class of pyrrole-2-carboxylic acid derivatives, as specific cross-reactivity studies for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid are not publicly available.

The pyrrole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2] Derivatives of pyrrole-2-carboxylic acid have been explored for various therapeutic applications, suggesting that these compounds can interact with a range of biological targets.[3]

Potential Biological Activities of Pyrrole-2-Carboxylic Acid Analogs

While direct cross-reactivity data for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is not available in the public domain, the known biological activities of structurally related compounds can offer insights into potential areas of cross-reactivity. Research on similar pyrrole derivatives has indicated activities in several key areas:

  • Antiproliferative and Anticancer Properties: Substituted 3,4-dihydro-2H-pyrrole-2-carboxylic acids have demonstrated antiproliferative activity against various human cancer cell lines.[4] The diverse mechanisms of anticancer agents mean that compounds in this class could potentially interact with multiple kinases, signaling proteins, or DNA-related processes.

  • Antitubercular Activity: Pyrrole-2-carboxamide derivatives have been designed as potent inhibitors of Mycobacterial Membrane Protein Large 3 (MmpL3), a crucial transporter in Mycobacterium tuberculosis.[5] This highlights a specific target, but off-target interactions with other membrane proteins or enzymes cannot be ruled out without explicit testing.

  • Fungicidal Action: Certain pyrrole carboxamides act as fungicides by inhibiting complex II (succinate dehydrogenase) of the mitochondrial respiratory chain.[6] This mode of action suggests a potential for interaction with mitochondrial proteins in other organisms, including humans, which could be a source of cross-reactivity and toxicity.

  • Enzyme Inhibition: Some pyrrole derivatives have been identified as selective inhibitors of butyrylcholinesterase (BChE) over acetylcholinesterase (AChE).[7][8] This indicates a degree of selectivity, but also points to the potential for interaction with other serine hydrolases.

Given the diverse biological roles of targets for pyrrole derivatives, a thorough cross-reactivity assessment is essential in the development of any new therapeutic agent based on this scaffold.

General Experimental Workflow for Assessing Cross-Reactivity

In the absence of specific data for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, a generalized experimental workflow for evaluating compound cross-reactivity is presented below. This workflow is standard in preclinical drug development.

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Broad Panel Screening cluster_2 Phase 3: Secondary Assay & Dose-Response cluster_3 Phase 4: Cellular & Functional Assays A Test Compound (5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid) B Primary Target Assay (e.g., Enzyme Inhibition, Receptor Binding) A->B Determine on-target potency (IC50/EC50) C Broad Target Panel Screening (e.g., Kinase Panel, GPCR Panel, Ion Channel Panel) B->C Submit for broad screening D Identify Off-Target 'Hits' (Significant inhibition/activation at a defined concentration) C->D E Secondary Confirmatory Assays for 'Hits' D->E F Dose-Response Curves for Off-Target Interactions (Determine IC50/EC50 for off-targets) E->F G Cell-Based Functional Assays (Assess physiological effect of off-target interaction) F->G H Selectivity Index Calculation (Off-target IC50 / On-target IC50) G->H

Figure 1: A generalized workflow for assessing the cross-reactivity of a test compound.

Experimental Protocols

Detailed experimental protocols would be specific to the targets being investigated. However, a general approach for an in vitro cross-reactivity study is outlined here.

Objective: To determine the inhibitory activity of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid against a panel of selected kinases.

Materials:

  • Test Compound: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

  • Recombinant human kinases (e.g., from a commercial kinase panel)

  • Appropriate kinase substrates (e.g., a generic peptide substrate like Myelin Basic Protein)

  • ATP (Adenosine triphosphate)

  • Kinase assay buffer (e.g., containing Tris-HCl, MgCl2, DTT)

  • Detection reagent (e.g., ADP-Glo™, LanthaScreen™, or similar)

  • Control inhibitors for each kinase

  • 384-well assay plates

  • Plate reader compatible with the detection chemistry

Procedure:

  • Compound Preparation: Prepare a stock solution of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in a suitable solvent (e.g., DMSO). Create a serial dilution series to cover a range of concentrations (e.g., from 100 µM to 1 nM).

  • Assay Plate Preparation: Dispense a small volume of the diluted compound, control inhibitors, and vehicle control (DMSO) into the wells of a 384-well plate.

  • Kinase Reaction Initiation: Add the kinase and its specific substrate to the wells. Allow for a brief pre-incubation period.

  • Start Reaction: Initiate the kinase reaction by adding ATP. Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

  • Reaction Termination and Detection: Stop the reaction and add the detection reagent according to the manufacturer's protocol. This reagent typically measures the amount of ADP produced or the amount of phosphorylated substrate.

  • Data Acquisition: Read the plate on a suitable plate reader to measure the signal (e.g., luminescence or fluorescence).

  • Data Analysis:

    • Normalize the data relative to the positive (no inhibition) and negative (full inhibition) controls.

    • Plot the percentage of inhibition against the logarithm of the compound concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC50 value for each kinase.

Data Presentation:

The results of such a study would be presented in a table, allowing for easy comparison of the compound's potency against different targets.

Target KinaseIC50 (µM) of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid
Primary Target Xe.g., 0.05
Off-Target Kinase Ae.g., > 100
Off-Target Kinase Be.g., 1.2
Off-Target Kinase Ce.g., 25
......

This table is a template. No experimental data is available for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

Conclusion

While the broader class of pyrrole-2-carboxylic acids demonstrates a wide range of biological activities, there is a notable absence of specific cross-reactivity studies for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid in publicly accessible literature. The diverse targets of related compounds, from bacterial membrane proteins to human enzymes and receptors, underscore the critical need for comprehensive profiling to ensure the selectivity of any new drug candidate from this chemical series. Researchers and drug development professionals are encouraged to undertake broad panel screening and secondary assays, as outlined in the generalized workflow, to fully characterize the selectivity profile of this and related molecules.

References

Comparative

A Comparative Guide to the Efficacy of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and Its Esters in Oncology Research

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the biological efficacy of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and its ester derivatives, compounds...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological efficacy of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and its ester derivatives, compounds of interest in the exploration of novel anticancer agents. The pyrrole scaffold is a key feature in various biologically active molecules and has been identified as a promising pharmacophore in the development of new therapeutics.[1] This document summarizes the available (hypothetical) quantitative data, details relevant experimental protocols, and visualizes potential mechanisms of action to assist researchers in the evaluation of these compounds for further investigation.

Chemical Structures and Properties

  • 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid:

    • Molecular Formula: C₆H₆BrNO₂[2]

    • Molecular Weight: 204.02 g/mol [2]

    • IUPAC Name: 5-bromo-1-methylpyrrole-2-carboxylic acid[2]

  • Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate (Example Ester):

    • Molecular Formula: C₇H₈BrNO₂

    • Molecular Weight: 218.05 g/mol

    • IUPAC Name: methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate

Efficacy Comparison: In Vitro Cytotoxicity

To illustrate how the comparative efficacy of these compounds would be presented, the following table contains hypothetical IC₅₀ values. These values represent the concentration of a drug that is required for 50% inhibition in vitro and are a common measure of a compound's cytotoxic potency.[4]

Table 1: Hypothetical In Vitro Cytotoxicity (IC₅₀, µM) of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and its Methyl Ester against Various Cancer Cell Lines

CompoundMCF-7 (Breast)A549 (Lung)HCT116 (Colon)
5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid15.2 ± 1.821.5 ± 2.318.9 ± 2.1
Methyl 5-bromo-1-methyl-1H-pyrrole-2-carboxylate8.7 ± 0.912.3 ± 1.510.1 ± 1.2
Doxorubicin (Positive Control)0.8 ± 0.11.1 ± 0.20.9 ± 0.1

Note: The data in this table is illustrative and intended to demonstrate the format for presenting comparative efficacy. Actual values would need to be determined through experimentation.

Experimental Protocols

The following are detailed methodologies for key experiments that would be utilized to determine the in vitro anticancer efficacy of the compounds of interest.

A panel of human cancer cell lines, such as MCF-7 (breast adenocarcinoma), A549 (lung carcinoma), and HCT116 (colorectal carcinoma), would be used. Cells should be cultured in a suitable medium, such as Dulbecco's Modified Eagle Medium (DMEM) or RPMI-1640, supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cultures are to be maintained in a humidified incubator at 37°C with an atmosphere of 5% CO₂.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity, which serves as an indicator of cell viability.

  • Cell Seeding: Cells are seeded in 96-well plates at a density of 5,000 to 10,000 cells per well and allowed to attach overnight.

  • Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compounds (e.g., 0.1 to 100 µM). A vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin) are also included.

  • Incubation: The plates are incubated for 48 to 72 hours at 37°C.

  • MTT Addition: Following the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plates are incubated for an additional 4 hours.

  • Formazan Solubilization: The medium containing MTT is then removed, and 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to each well to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC₅₀ value is determined from the dose-response curve.

G MTT Assay Workflow cluster_setup Plate Setup cluster_treatment Compound Treatment cluster_assay MTT Assay cluster_analysis Data Analysis cell_seeding Seed Cells in 96-well Plate overnight_incubation Incubate Overnight cell_seeding->overnight_incubation add_compounds Add Test Compounds & Controls overnight_incubation->add_compounds incubation_48_72h Incubate for 48-72h add_compounds->incubation_48_72h add_mtt Add MTT Reagent incubation_48_72h->add_mtt incubation_4h Incubate for 4h add_mtt->incubation_4h solubilize Solubilize Formazan incubation_4h->solubilize read_absorbance Measure Absorbance at 570nm solubilize->read_absorbance calculate_ic50 Calculate IC50 Values read_absorbance->calculate_ic50

Workflow for the MTT cytotoxicity assay.

Potential Signaling Pathways

Pyrrole-containing compounds have been reported to inhibit various signaling pathways that are crucial for cancer cell proliferation, survival, and angiogenesis. While the specific targets of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and its esters require experimental validation, plausible pathways to investigate include the Vascular Endothelial Growth Factor Receptor (VEGFR) and the Mitogen-Activated Protein Kinase (MAPK) signaling cascades.[5][6][7][8]

The VEGFR signaling pathway plays a critical role in angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.[9][10] Inhibition of VEGFR can block the blood supply to tumors, thereby impeding their growth.

G Simplified VEGFR Signaling Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus cluster_response Cellular Response VEGF VEGF Ligand VEGFR VEGFR VEGF->VEGFR Binds PLCg PLCγ VEGFR->PLCg PI3K PI3K VEGFR->PI3K PKC PKC PLCg->PKC RAF RAF PKC->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Gene Transcription ERK->Transcription AKT AKT PI3K->AKT AKT->Transcription Proliferation Proliferation Transcription->Proliferation Migration Migration Transcription->Migration Survival Survival Transcription->Survival Inhibitor 5-Bromopyrrole Derivative Inhibitor->VEGFR Inhibits

Potential inhibition of the VEGFR signaling pathway.

Conclusion

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and its esters represent a class of compounds with potential for development as anticancer agents. Based on the general behavior of similar chemical series, it is plausible that esterification of the carboxylic acid could lead to enhanced cytotoxic activity due to improved cellular uptake. However, this hypothesis must be confirmed through direct comparative experimental studies. The provided protocols for in vitro cytotoxicity testing offer a standardized approach for such an evaluation. Further research should also focus on elucidating the precise molecular targets and signaling pathways modulated by these compounds to better understand their mechanism of action and to guide future drug development efforts.

References

Safety & Regulatory Compliance

Safety

Proper Disposal of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid: A Guide for Laboratory Professionals

Effective management and disposal of chemical waste are critical for ensuring laboratory safety and environmental protection. For researchers, scientists, and drug development professionals handling 5-Bromo-1-methyl-1H-p...

Author: BenchChem Technical Support Team. Date: December 2025

Effective management and disposal of chemical waste are critical for ensuring laboratory safety and environmental protection. For researchers, scientists, and drug development professionals handling 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, a halogenated heterocyclic compound, adherence to strict disposal protocols is mandatory. This guide provides essential, step-by-step information for the safe handling and disposal of this substance.

Hazard Identification and Safety Precautions

Before handling, it is crucial to be aware of the hazards associated with 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Based on GHS classifications, this compound presents several risks.[1] Always consult the specific Safety Data Sheet (SDS) provided by the supplier and work in a well-ventilated area, preferably a fume hood.[2]

Required Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles compliant with OSHA or EN 166 standards.[2][3]

  • Hand Protection: Chemical-impermeable gloves.[2]

  • Body Protection: Laboratory coat or apron.[2]

  • Respiratory Protection: For operations with a risk of generating dust or aerosols, a NIOSH/MSHA approved respirator is necessary.[2]

Summary of Chemical Hazards

The following table summarizes the GHS hazard classifications for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid and related compounds.

Hazard ClassificationGHS CodeDescriptionSource
Acute Toxicity, OralH302Harmful if swallowed[1]
Skin Corrosion/IrritationH315Causes skin irritation[1]
Serious Eye Damage/IrritationH319Causes serious eye irritation[1]
Specific Target Organ ToxicityH335May cause respiratory irritation[1]

Step-by-Step Disposal Protocol

The disposal of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid must be conducted in strict accordance with local, state, and federal regulations. Never dispose of this chemical down the drain or in regular trash. [2]

Step 1: Waste Segregation

  • This compound is a halogenated organic acid .[4]

  • It must be collected separately from non-halogenated chemical waste.[4][5] Mixing with incompatible materials can lead to hazardous reactions.

  • Collect all waste, including the pure compound and any contaminated materials (e.g., weighing paper, gloves, absorbent pads), in a designated waste container.[2]

Step 2: Waste Container Selection and Labeling

  • Container: Use a sturdy, chemically compatible container with a secure, sealable lid.[2][5][6] The container must be in good condition and leak-proof.

  • Labeling: The container must be clearly labeled as "Hazardous Waste."[2] The label must include:

    • The full chemical name: "Waste 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid".[2][5] Do not use abbreviations.

    • A list of all components in the container, including solvents or other mixed chemicals.[6]

    • The date when waste was first added to the container.[6]

Step 3: Storage of Waste

  • Keep the waste container tightly sealed except when adding waste.[2][5][6]

  • Store the container in a designated, cool, dry, and well-ventilated secondary containment area.[2][3][6][7]

  • Ensure the storage area is away from incompatible materials such as strong bases or oxidizing agents.[8]

Step 4: Final Disposal

  • Contact your institution's Environmental Health & Safety (EHS) office or a licensed chemical waste disposal company to arrange for pickup.[2]

  • Follow their specific procedures for waste handoff. Do not attempt to transport the waste off-site yourself.

Accidental Spill Protocol

In the event of a spill:

  • Evacuate the immediate area and ensure it is well-ventilated.[7]

  • Wearing appropriate PPE, contain the spill using an absorbent material.

  • Carefully sweep or scoop up the absorbed material and place it into your designated halogenated waste container.[3][7][9]

  • Clean the affected area thoroughly.[7]

  • For large spills, evacuate the area and contact your EHS office immediately.[5]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

G start Waste Generated: 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid (Solid or in solution) decision1 Is the waste mixed with other chemicals? start->decision1 waste_pure Pure compound or contaminated debris decision1->waste_pure No waste_mixed Mixed with other chemicals decision1->waste_mixed Yes container Select a compatible, sealable hazardous waste container. waste_pure->container waste_mixed->container labeling Label Container: - 'Hazardous Waste' - Full Chemical Name(s) - Date container->labeling segregate Segregate as 'Halogenated Organic Waste' labeling->segregate storage Store in a cool, dry, well-ventilated secondary containment area. segregate->storage contact_ehs Contact EHS or licensed waste disposal company for pickup. storage->contact_ehs

Disposal workflow for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid.

References

Handling

Essential Safety and Operational Guide for 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals This guide provides immediate, essential safety protocols and logistical plans for handling 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Adherence to thes...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid. Adherence to these procedures is critical for ensuring personal safety and the proper management of this chemical in a laboratory setting.

Hazard Summary

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a solid substance that presents several hazards.[1] It is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Strict adherence to the prescribed personal protective equipment is mandatory to mitigate these risks.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound to create a barrier between the user and potential chemical exposure.[2]

Protection TypeSpecific EquipmentStandard/Specification
Eye and Face Protection Chemical safety goggles or a face shield.[3][4][5]OSHA 29 CFR 1910.133 or European Standard EN166.
Hand Protection Chemical-resistant gloves (e.g., Nitrile). Double gloving is recommended.[3]
Respiratory Protection NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95 dust mask). Use in a well-ventilated area or under a chemical fume hood.[3]
Body Protection Laboratory coat, long-sleeved shirt, and long pants. Protective clothing should cover all exposed skin.[5]
Foot Protection Closed-toe shoes with non-slip soles.

Operational Plan: Handling and Storage

Proper handling and storage procedures are essential to prevent accidental exposure and maintain the integrity of the chemical.

Step-by-Step Handling Procedure:

  • Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[6] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[6]

  • Personal Protective Equipment: Don the required PPE as detailed in the table above.

  • Dispensing: As 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a powder, care should be taken to avoid generating dust.[6][7][8] Avoid breathing in dust or fumes.[6][7][8]

  • After Handling: Wash hands and any exposed skin thoroughly after handling.

Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

  • Keep away from incompatible substances such as strong oxidizing agents.

Disposal Plan

5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a halogenated organic compound and must be disposed of as hazardous waste.[10]

Step-by-Step Disposal Procedure:

  • Waste Collection: Collect waste material in a designated, properly labeled, and sealed container for halogenated organic waste.[9][11]

  • Labeling: The container must be clearly labeled as "Hazardous Waste" and list all its chemical contents, including "5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid".[9] Do not use abbreviations.[9]

  • Segregation: Do not mix halogenated organic waste with non-halogenated organic waste, as their disposal methods differ.[10][11][12]

  • Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health and Safety (EHS) office.

Emergency Procedures

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing and shoes. If skin irritation occurs, get medical advice.

  • Inhalation: Remove the individual from the area of exposure to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Chemical_Handling_Workflow cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Handling & Disposal cluster_emergency Emergency Response prep_ppe Don PPE handling_weigh Weigh/Dispense Chemical (Avoid Dust Generation) prep_ppe->handling_weigh prep_area Prepare Well-Ventilated Area / Fume Hood prep_area->handling_weigh handling_use Use in Experiment handling_weigh->handling_use cleanup_decontaminate Decontaminate Work Area handling_use->cleanup_decontaminate waste_solid Collect Solid Waste handling_use->waste_solid waste_liquid Collect Liquid Waste (if applicable) handling_use->waste_liquid cleanup_ppe Doff PPE cleanup_decontaminate->cleanup_ppe waste_label Label Halogenated Waste Container waste_solid->waste_label waste_liquid->waste_label waste_dispose Dispose via EHS waste_label->waste_dispose emergency_spill Spill emergency_action Follow Emergency Procedures emergency_spill->emergency_action emergency_exposure Personal Exposure emergency_exposure->emergency_action

References

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